N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of N6-Benzoyl-3'-deoxy-5'-O-DT-3'-fluoroadenosine

Executive Summary

This technical guide provides a comprehensive, in-depth walkthrough for the synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a critical building block for the development of modified oligonucleotides used in therapeutic and diagnostic applications. The strategic incorporation of a fluorine atom at the 3'-position of the ribose sugar moiety imparts unique conformational properties and enhanced metabolic stability to nucleic acids.[1][2] This document moves beyond a simple recitation of steps, offering a rationale for the chosen synthetic strategy, detailed experimental protocols, mechanistic insights, and troubleshooting advice grounded in extensive field experience. We will explore a convergent synthetic approach, which involves the preparation of a protected fluorinated sugar intermediate followed by glycosylation with a modified nucleobase.[2] This method is often preferred for its efficiency and adaptability.[2]

Introduction: The Strategic Importance of 3'-Fluoro-Modified Nucleosides

The precise introduction of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry.[1][2] In the context of nucleoside chemistry, the substitution of the 3'-hydroxyl group with a fluorine atom has profound biological implications. This modification can lock the sugar pucker into a North (C3'-endo) conformation, which is characteristic of A-form RNA helices. This conformational rigidity can enhance binding affinity to target RNA sequences. Furthermore, the 3'-fluoro modification renders oligonucleotides resistant to degradation by cellular nucleases, significantly increasing their in vivo half-life—a crucial attribute for antisense oligonucleotides and siRNA therapeutics.[3][4] The target molecule, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, is thus a highly valuable precursor for the solid-phase synthesis of these next-generation nucleic acid-based drugs.

Retrosynthetic Analysis & Strategic Blueprint

A convergent synthetic strategy is employed for the construction of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. This approach dissects the target molecule into two key fragments: a protected fluorinated ribose derivative and the N6-benzoyladenine base. These fragments are synthesized independently and then coupled in a crucial glycosylation step.[5][6] This strategy allows for greater flexibility and optimization of the synthesis of each component.

The retrosynthetic analysis is visualized below:

Caption: Retrosynthetic analysis of the target molecule.

The forward synthesis, therefore, involves three main stages:

• Stage 1: Synthesis of the Fluorinated Sugar. This begins with a suitably protected ribose derivative, followed by a key deoxyfluorination step to install the 3'-fluorine atom with the correct stereochemistry.

• Stage 2: Preparation of the Nucleobase. Adenine is protected at the N6 position with a benzoyl group to prevent side reactions during glycosylation.[][8]

• Stage 3: Glycosylation and Final Protection. The fluorinated sugar and the protected base are coupled, followed by the introduction of the 5'-O-DMT group, which is essential for solid-phase oligonucleotide synthesis.[8][9]

Section I: Synthesis of Key Intermediates

Protocol 1: Synthesis of 1,2,5-Tri-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose (Fluorinated Sugar Intermediate)

This protocol details the critical deoxyfluorination step. The choice of fluorinating agent is paramount; Diethylaminosulfur trifluoride (DAST) is a widely used reagent for converting hydroxyl groups to fluorine atoms, typically proceeding via an SN2 mechanism, resulting in inversion of stereochemistry.[10]

Experimental Protocol:

Reagent/Parameter	Quantity/Value	Notes
1,2,5-Tri-O-benzoyl-D-ribofuranose	1.0 eq	Starting material
DAST	1.5 eq	Fluorinating agent
Dichloromethane (DCM), anhydrous	10 mL / g of starting material	Solvent
Temperature	-78 °C to room temperature	Reaction temperature
Reaction Time	4-6 hours
Work-up	Aqueous NaHCO3 quench	Neutralize excess acid

Step-by-step Procedure:

• Dissolve 1,2,5-Tri-O-benzoyl-D-ribofuranose in anhydrous DCM in a flame-dried flask under an inert atmosphere (e.g., Argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add DAST dropwise to the stirred solution.

• Allow the reaction to slowly warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the title compound.

Protocol 2: Synthesis of N6-Benzoyladenine

The benzoyl group is a standard protecting group for the exocyclic amine of adenine, providing stability during subsequent synthetic steps while being removable under basic conditions.[][11]

Experimental Protocol:

Reagent/Parameter	Quantity/Value	Notes
Adenine	1.0 eq	Starting material
Pyridine, anhydrous	20 mL / g of adenine	Solvent and base
Benzoyl chloride	3.0 eq	Acylating agent
Temperature	0 °C to room temperature	Reaction temperature
Reaction Time	12-16 hours
Work-up	Ice-water quench

Step-by-step Procedure:

• Suspend adenine in anhydrous pyridine in a flask under an inert atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Add benzoyl chloride dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by pouring it onto ice-water.

• Collect the resulting precipitate by filtration, wash thoroughly with water, and dry under vacuum to yield N6-benzoyladenine.

Section II: The Crucial Glycosylation Step & Final Modifications

The coupling of the fluorinated sugar with the protected base is a critical step that forms the N-glycosidic bond. The Vorbrüggen glycosylation is a common method, often employing a silylating agent like N,O-Bis(trimethylsilyl)acetamide (BSA) to increase the nucleophilicity of the purine base, and a Lewis acid catalyst such as trimethylsilyl trifluoromethanesulfonate (TMSOTf).[12]

Protocol 3: Synthesis of N6-Benzoyl-3'-deoxy-3'-fluoroadenosine (Unprotected)

Experimental Protocol:

Reagent/Parameter	Quantity/Value	Notes
N6-Benzoyladenine	1.2 eq	Nucleobase
1,2,5-Tri-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose	1.0 eq	Sugar donor
BSA	3.0 eq	Silylating agent
TMSOTf	1.2 eq	Lewis acid catalyst
Acetonitrile, anhydrous	15 mL / g of sugar	Solvent
Temperature	Room temperature to 60 °C	Reaction temperature
Reaction Time	6-8 hours

Step-by-step Procedure:

• In a flame-dried flask under an inert atmosphere, suspend N6-benzoyladenine in anhydrous acetonitrile.

• Add BSA and heat the mixture to reflux until a clear solution is obtained (persilylation).

• Cool the solution to room temperature and add the fluorinated sugar derivative.

• Add TMSOTf dropwise and heat the reaction mixture to 60 °C for 6-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction and quench with aqueous sodium bicarbonate.

• Extract with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• The crude product is then deprotected (removal of benzoyl groups from the sugar) using a solution of sodium methoxide in methanol.

• Purify the resulting nucleoside by silica gel chromatography.

Protocol 4: 5'-O-DMT Protection

The final step is the regioselective protection of the 5'-hydroxyl group with the dimethoxytrityl (DMT) group. The bulky DMT group preferentially reacts with the primary 5'-hydroxyl over the secondary 2'-hydroxyl.[8][13]

Experimental Protocol:

Reagent/Parameter	Quantity/Value	Notes
N6-Benzoyl-3'-deoxy-3'-fluoroadenosine	1.0 eq	Starting material
4,4'-Dimethoxytrityl chloride (DMT-Cl)	1.1 eq	Protecting group source
Pyridine, anhydrous	10 mL / g of nucleoside	Solvent and base
Temperature	Room temperature	Reaction temperature
Reaction Time	2-4 hours

Step-by-step Procedure:

• Dissolve the nucleoside from the previous step in anhydrous pyridine under an inert atmosphere.

• Add DMT-Cl portion-wise at room temperature.

• Stir for 2-4 hours, monitoring by TLC.

• Quench the reaction with methanol.

• Concentrate the mixture under reduced pressure.

• Dissolve the residue in DCM, wash with aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the final product by silica gel chromatography to obtain N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Section III: Mechanistic Insights - The Deoxyfluorination

The reaction of an alcohol with DAST is a cornerstone of modern organofluorine synthesis. The mechanism is believed to proceed as follows:

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chemical properties of 3'-fluoro modified adenosine nucleosides

An In-depth Technical Guide to the Chemical Properties of 3'-Fluoro Modified Adenosine Nucleosides

Authored by a Senior Application Scientist

Abstract

The strategic incorporation of fluorine into nucleoside scaffolds represents a cornerstone of modern medicinal chemistry, yielding compounds with profound therapeutic potential.[1] Among these, 3'-fluoro modified adenosine nucleosides have emerged as a class of molecules with significant biological activity, largely attributable to the unique chemical properties imparted by the fluorine atom. This guide provides an in-depth exploration of the core chemical characteristics of 3'-fluoro-3'-deoxyadenosine, focusing on the stereoelectronic effects that govern its conformation, the resulting impact on enzymatic stability, and the translation of these properties into potent biological activity. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important class of nucleoside analogues.

Introduction: The Rationale for 3'-Fluorination

Adenosine and its analogues are fundamental to numerous biological processes and have been pivotal in the development of antiviral and anticancer therapies.[2][3] However, natural nucleosides often suffer from metabolic instability, primarily due to cleavage of the N-glycosidic bond or enzymatic degradation, limiting their therapeutic efficacy.[4] The introduction of a fluorine atom, a bioisostere of a hydroxyl group, is a well-established strategy to overcome these limitations.[2]

Fluorine's unique properties—its small size, high electronegativity, and the strength of the carbon-fluorine bond—dramatically alter the chemical and physical characteristics of the nucleoside without introducing significant steric bulk.[2][5] Specifically, placing a fluorine atom at the 3'-position of the ribose sugar induces critical changes that:

• Modulate Sugar Conformation: The electronegativity of fluorine dictates the puckering of the furanose ring, a key determinant of how the nucleoside is recognized by enzymes.[6]

• Enhance Glycosidic Bond Stability: The strong inductive effect of fluorine strengthens adjacent bonds, rendering the nucleoside more resistant to enzymatic cleavage.[2][7]

• Increase Metabolic Stability: Resistance to degradation by cellular enzymes like phosphorylases and hydrolases prolongs the compound's biological half-life.[7]

These modifications culminate in analogues like 3'-fluoro-3'-deoxyadenosine, which exhibits a broad spectrum of antiviral activity against various DNA and RNA viruses.[7][8] This guide will dissect these chemical properties, providing the foundational knowledge necessary for their application in drug discovery and development.

Synthesis of 3'-Fluoro-3'-Deoxyadenosine

The synthesis of 3'-fluoro nucleosides has historically been challenging.[9] However, efficient methods have been developed, often employing a fluorinating agent such as diethylaminosulfur trifluoride (DAST). A common strategy involves the treatment of a nucleoside analogue with a xylo-configuration at the 3' position, which allows for fluorination with inversion of stereochemistry to yield the desired ribo-configuration.[8][9]

Experimental Protocol: Synthesis via Fluorinative Cyclization

This protocol outlines a representative synthesis starting from adenosine, involving a double inversion strategy with DAST as the key fluorinating agent.

Step 1: Protection of 2' and 5' Hydroxyl Groups

• Rationale: To ensure selective reaction at the 3'-hydroxyl group, the 2'- and 5'-hydroxyls must be protected. Trityl or silyl protecting groups are commonly used.[8][9]

• Procedure:

  • Dissolve adenosine in dry pyridine.

  • Add 2.2 equivalents of trityl chloride (TrCl) portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 16-24 hours.

  • Quench the reaction with methanol and concentrate under reduced pressure.

  • Purify the resulting 2',5'-di-O-tritylated adenosine by silica gel chromatography.

Step 2: Inversion of 3'-Hydroxyl to xylo Configuration

• Rationale: The subsequent fluorination with DAST proceeds via an SN2 mechanism, which inverts the stereochemistry. To obtain the final ribo configuration (as in natural adenosine), we must start from the xylo epimer. This is typically achieved via an oxidation-reduction sequence or by Mitsunobu reaction.

• Procedure (via Oxidation-Reduction):

  • Dissolve the protected adenosine from Step 1 in a suitable solvent mixture (e.g., DMSO/acetic anhydride).

  • Perform a Swern or Moffatt oxidation to convert the 3'-hydroxyl to a ketone.

  • Following workup, reduce the ketone using a bulky reducing agent like sodium borohydride (NaBH₄), which preferentially attacks from the less hindered α-face to yield the 3'-xylo alcohol.[10]

  • Purify the 2',5'-di-O-trityl-9-β-D-xylofuranosyladenine intermediate.

Step 3: Fluorination with DAST

• Rationale: DAST is an effective nucleophilic fluorinating agent that replaces the hydroxyl group with fluorine, proceeding with inversion of configuration.[10]

• Procedure:

  • Dissolve the intermediate from Step 2 in anhydrous dichloromethane (DCM) under an inert atmosphere (argon or nitrogen).

  • Cool the solution to -78°C.

  • Add 1.5 equivalents of DAST dropwise.

  • Stir at low temperature for 1-2 hours, then allow to slowly warm to room temperature and stir for an additional 12-18 hours.

  • Carefully quench the reaction by adding it to a cold, saturated sodium bicarbonate solution.

  • Extract the product with DCM, dry the organic layer over sodium sulfate, and concentrate.

Step 4: Deprotection

• Rationale: The final step is the removal of the protecting groups to yield the target compound.

• Procedure:

  • Dissolve the crude product from Step 3 in a solution of 80% acetic acid in water.

  • Heat the mixture at 60-80°C for 2-4 hours to cleave the trityl groups.

  • Monitor the reaction by TLC. Upon completion, concentrate the solvent.

  • Purify the final product, 3'-fluoro-3'-deoxyadenosine, by HPLC or silica gel chromatography.[9]

The Defining Feature: Conformational Control via Fluorination

The biological function of a nucleoside is intimately linked to the conformation of its sugar ring. The five-membered furanose ring is not planar and exists in a dynamic equilibrium between two major puckered conformations: C3'-endo (North) and C2'-endo (South) .[11] In natural RNA, the sugar favors the C3'-endo (North) pucker, while DNA sugars prefer the C2'-endo (South) conformation. This preference is critical for the geometry of nucleic acid helices and for recognition by polymerases.

The introduction of a highly electronegative fluorine atom at the 3'-position profoundly influences this equilibrium. For 3'-fluoro-ribo-adenosine, the sugar pucker strongly favors the C2'-endo (South) conformation.[10][11] This is due to a stabilizing hyperconjugative interaction where the C2'-H bond can arrange antiperiplanar to the highly polarized C3'-F bond.[11][12]

This conformational bias can be quantified using ¹H NMR spectroscopy by analyzing the vicinal proton-proton coupling constants (³JH,H). A large ³JH1',H2' coupling constant (typically > 7 Hz) is indicative of a predominantly South pucker, while a small coupling constant (< 3 Hz) suggests a North pucker.[10]

Compound	Configuration	Predominant Pucker	³JH1',H2' (Hz)	³JH2',F3' (Hz)	³JH4',F3' (Hz)	Reference
3'-Deoxy-3'-F-ribo-adenosine	ribo	South (C2'-endo)	~7.5	~21.6	~26.4	[10]
3'-Deoxy-3'-F-xylo-adenosine	xylo	North (C3'-endo)	~0 (not detectable)	~13.9	~31.4	[10]
2'-Deoxyadenosine (d A)	ribo	South (C2'-endo)	~6.5	N/A	N/A	[13]
Adenosine (rA)	ribo	North (C3'-endo)	~5.0	N/A	N/A

Consequence of Fluorination: Enhanced Chemical and Metabolic Stability

A primary advantage of 3'-fluorination is the significant increase in the stability of the nucleoside analogue. This enhanced stability manifests in two critical ways:

Glycosidic Bond Stabilization

The N-glycosidic bond (N9-C1') that links the adenine base to the ribose sugar is susceptible to cleavage, particularly under acidic conditions. The strongly electron-withdrawing fluorine atom at the C3' position exerts a powerful inductive effect through the sugar ring, which reduces the electron density at the anomeric carbon (C1'). This deactivation makes the glycosidic bond less prone to protonation and subsequent hydrolysis, thereby increasing its stability.[2][14]

Resistance to Enzymatic Degradation

Natural nucleosides are substrates for various catabolic enzymes that clear them from circulation. For instance, adenosine deaminase can convert adenosine to inosine, while purine nucleoside phosphorylases (PNPs) can cleave the glycosidic bond. The 3'-fluoro modification can sterically and electronically hinder the binding of these enzymes to the nucleoside, rendering 3'-fluoro-3'-deoxyadenosine highly resistant to this type of degradation.[7] This increased metabolic stability is a key factor in its improved pharmacokinetic profile and sustained biological activity.

Experimental Protocol: Enzymatic Stability Assay

This protocol describes a method to compare the stability of 3'-fluoro-3'-deoxyadenosine to natural adenosine in the presence of a relevant degrading enzyme, such as adenosine deaminase (ADA).

1. Reagents and Materials:

• Adenosine deaminase (from calf intestine)

• Adenosine and 3'-fluoro-3'-deoxyadenosine stock solutions (10 mM in DMSO)

• Phosphate buffer (50 mM, pH 7.4)

• HPLC system with a C18 reverse-phase column

• UV detector set to 260 nm

2. Assay Procedure:

• Reaction Setup:

  • Prepare reaction mixtures in microcentrifuge tubes by adding 188 µL of phosphate buffer.

  • Add 2 µL of the respective nucleoside stock solution (adenosine or 3'-F-adenosine) to achieve a final concentration of 100 µM.

  • Pre-incubate the mixtures at 37°C for 5 minutes.

• Enzyme Addition:

  • Initiate the reaction by adding 10 µL of a pre-diluted ADA solution (e.g., 0.1 units/mL). A control reaction should be run with 10 µL of buffer instead of the enzyme.

  • Incubate the reactions at 37°C.

• Time Points and Quenching:

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw a 50 µL aliquot from each reaction.

  • Quench the enzymatic reaction immediately by adding the aliquot to 50 µL of 0.5 M perchloric acid or by heat inactivation (95°C for 5 minutes).

• Analysis:

  • Centrifuge the quenched samples to pellet the denatured protein.

  • Analyze the supernatant by HPLC. The mobile phase could be a gradient of methanol in ammonium acetate buffer.

  • Quantify the peak area of the remaining substrate (adenosine or 3'-F-adenosine) at each time point.

3. Data Interpretation:

• Plot the percentage of remaining nucleoside against time.

• Calculate the half-life (t₁/₂) for each compound under these conditions. A significantly longer half-life for 3'-fluoro-3'-deoxyadenosine compared to adenosine demonstrates its enhanced enzymatic stability.

Biological Activity: A Consequence of Chemical Properties

The unique chemical properties of 3'-fluoro-3'-deoxyadenosine directly translate into potent and broad-spectrum biological activity, particularly as an antiviral agent.[8] The active form of the drug is its 5'-triphosphate, which is generated intracellularly by cellular kinases.[3]

The proposed mechanism of action involves the inhibition of viral RNA-dependent RNA polymerases (RdRp).[7]

• Recognition and Incorporation: The C2'-endo (South) sugar pucker of 3'-fluoro-3'-deoxyadenosine triphosphate mimics that of a natural deoxyribonucleotide, allowing it to be recognized and incorporated by viral polymerases into the growing viral RNA or DNA chain.

• Chain Termination: Because the 3'-position contains a fluorine atom instead of a hydroxyl group, the subsequent formation of a 3'-5' phosphodiester bond is impossible. This acts as an obligate chain terminator, halting viral replication.[15]

This compound has demonstrated potent activity against a wide array of viruses, including flaviviruses, which are a significant cause of life-threatening diseases.[7][16]

Virus	Virus Type	Cell Line	EC₅₀ (µM)	Reference
Tick-borne Encephalitis Virus (TBEV)	(+)ssRNA	PS	1.6 - 2.2	[7]
Zika Virus (ZIKV)	(+)ssRNA	PS	1.1 - 1.2	[7]
West Nile Virus (WNV)	(+)ssRNA	PS	3.7 - 4.7	[7]
Vaccinia Virus	dsDNA	-	Active in vivo	[8]
Polio Virus	(+)ssRNA	-	Active	[8]
Coxsackie B Virus	(+)ssRNA	-	Active	[8]

Conclusion

The introduction of a fluorine atom at the 3'-position of adenosine is a powerful chemical modification that imparts a unique and therapeutically advantageous set of properties. By locking the ribose sugar into a C2'-endo (South) conformation, the modification enhances recognition by certain viral enzymes while simultaneously increasing the nucleoside's stability against both chemical and enzymatic degradation. This combination of controlled conformation and enhanced durability is directly responsible for the potent, broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. A thorough understanding of these fundamental chemical principles is essential for the rational design and development of the next generation of fluorinated nucleoside therapeutics.

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• Mikhailopulo, I. A., et al. (1989). 3'-Fluoro-3'-deoxyribonucleoside 5'-triphosphates: synthesis and use as terminators of RNA biosynthesis. FEBS Letters, 250(2), 139-141. [Link]

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• Pallan, P. S., et al. (1998). The effect of two antipodal fluorine-induced sugar puckers on the conformation and stability of the Dickerson-Drew dodecamer duplex [d(CGCGAATTCGCG)]2. Nucleic Acids Research, 26(9), 2237-2244. [Link]

• Durka, K., et al. (2020). Drug Discovery Based on Fluorine-Containing Glycomimetics. Molecules, 25(23), 5648. [Link]

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An In-Depth Technical Guide to the Mechanism of Action of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Protected Nucleoside with Antiviral Potential

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a synthetically modified nucleoside analog. Its structure suggests a role as a prodrug, designed to deliver the active antiviral agent, 3'-deoxy-3'-fluoroadenosine, into target cells. The strategic placement of protecting groups, the N6-benzoyl and 5'-O-dimethoxytrityl (DMT), enhances its stability and facilitates its use in chemical synthesis. This guide will provide a comprehensive overview of the molecular structure, proposed mechanism of action, and experimental protocols relevant to the study of this compound.

Molecular Structure and the Function of Its Components

The multifaceted nature of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine stems from its three key chemical moieties, each serving a distinct purpose.

• 3'-deoxy-3'-fluoroadenosine: The Active Core The foundational component of the molecule is 3'-deoxy-3'-fluoroadenosine, a nucleoside analog with demonstrated broad-spectrum antiviral activity. It has shown efficacy against a range of viruses, including flaviviruses such as Tick-borne Encephalitis Virus (TBEV), Zika virus, and West Nile virus[1][2][3][4]. Its antiviral properties are attributed to its ability to interfere with viral nucleic acid replication[2][5]. The fluorine substitution at the 3' position of the ribose sugar is a critical modification that can enhance the metabolic stability of the nucleoside analog[6].

• N6-Benzoyl Group: Protecting the Exocyclic Amine The N6-benzoyl group is a common protecting group for the exocyclic amine of adenosine[7]. This modification serves to prevent unwanted side reactions during chemical synthesis and can also enhance the lipophilicity of the molecule, potentially aiding in its transport across cellular membranes. The benzoyl group is typically removed by cellular enzymes to release the active form of the nucleoside analog.

• 5'-O-DMT Group: A Bulky Guardian of the 5'-Hydroxyl The 5'-O-dimethoxytrityl (DMT) group is a bulky and acid-labile protecting group widely used in nucleoside chemistry and oligonucleotide synthesis[8][9]. Its primary function is to selectively protect the 5'-hydroxyl group, preventing its participation in undesired chemical reactions during the synthesis of more complex molecules[10][11]. The DMT group can be readily removed under mild acidic conditions, a crucial feature in the context of a prodrug that needs to be activated within the cellular environment.

Proposed Mechanism of Action: A Stepwise Activation to Inhibit Viral Replication

The mechanism of action of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is hypothesized to be a multi-step process, beginning with its entry into the host cell and culminating in the termination of viral nucleic acid synthesis.

Prodrug Activation: Unmasking the Active Agent

Upon entering a cell, the protecting groups are sequentially cleaved to release the active 3'-deoxy-3'-fluoroadenosine. The bulky 5'-O-DMT group is likely removed first, followed by the enzymatic cleavage of the N6-benzoyl group. This two-step deprotection is essential for the subsequent activation of the nucleoside analog.

Caption: Proposed two-step activation of the prodrug.

Intracellular Phosphorylation: The Conversion to an Active Triphosphate

Once the protecting groups are removed, the resulting 3'-deoxy-3'-fluoroadenosine is recognized by host cell kinases. These enzymes sequentially phosphorylate the nucleoside analog at the 5'-hydroxyl position, converting it into its monophosphate, diphosphate, and finally, its active triphosphate form. This phosphorylation is a critical step, as nucleoside triphosphates are the direct substrates for viral polymerases[12].

Inhibition of Viral Replication: Chain Termination

The active 3'-deoxy-3'-fluoroadenosine triphosphate acts as a competitive inhibitor of the natural deoxyadenosine triphosphate (dATP). It is incorporated by the viral RNA-dependent RNA polymerase or DNA polymerase into the growing viral nucleic acid chain. However, due to the absence of a hydroxyl group at the 3' position (replaced by fluorine), the addition of the next nucleotide is blocked. This premature termination of the growing nucleic acid chain effectively halts viral replication.

Caption: Overview of the proposed mechanism of action.

Experimental Protocols

To investigate the mechanism of action of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a series of in vitro experiments are essential.

Synthesis and Purification

The synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine typically involves a multi-step process starting from adenosine. Key steps include the protection of the 5'-hydroxyl group with DMT-Cl, benzoylation of the N6-amino group, and fluorination of the 3'-hydroxyl group using a fluorinating agent like DAST (diethylaminosulfur trifluoride)[6].

Step-by-Step Methodology:

• 5'-O-DMT Protection: React adenosine with dimethoxytrityl chloride (DMT-Cl) in the presence of a base like pyridine to selectively protect the 5'-hydroxyl group.

• N6-Benzoylation: Treat the 5'-O-DMT-adenosine with benzoyl chloride to protect the exocyclic amine.

• 3'-Fluorination: Introduce the fluorine at the 3' position using a suitable fluorinating agent. This step often requires specific reaction conditions to control stereochemistry.

• Purification: Purify the final product using column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the compound using techniques such as NMR spectroscopy and mass spectrometry.

In Vitro Antiviral Assays

To evaluate the antiviral efficacy, a cell-based assay is employed using a relevant virus and host cell line.

Step-by-Step Methodology:

• Cell Culture: Plate susceptible host cells in 96-well plates and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the test compound in cell culture medium.

• Infection: Infect the cells with the virus at a predetermined multiplicity of infection (MOI).

• Treatment: After a short incubation period to allow for viral entry, remove the virus inoculum and add the different concentrations of the test compound.

• Incubation: Incubate the plates for a period sufficient for multiple rounds of viral replication (e.g., 48-72 hours).

• Quantification of Viral Replication: Measure the extent of viral replication using methods such as plaque assays, quantitative PCR (qPCR) for viral genomes, or enzyme-linked immunosorbent assays (ELISA) for viral proteins.

• Data Analysis: Calculate the 50% effective concentration (EC50), which is the concentration of the compound that inhibits viral replication by 50%.

Cytotoxicity Assays

It is crucial to assess the toxicity of the compound to the host cells to determine its therapeutic index.

Step-by-Step Methodology:

• Cell Culture: Plate host cells in 96-well plates.

• Treatment: Treat the cells with serial dilutions of the test compound.

• Incubation: Incubate the plates for the same duration as the antiviral assay.

• Viability Assessment: Measure cell viability using a colorimetric assay such as the MTT or MTS assay, which measures mitochondrial activity.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%. The selectivity index (SI) is then calculated as CC50/EC50.

Enzyme Inhibition Assays

To confirm that the triphosphate form of the active nucleoside inhibits the viral polymerase, an in vitro enzyme inhibition assay can be performed.

Step-by-Step Methodology:

• Enzyme and Substrate Preparation: Purify the viral polymerase and prepare a template-primer nucleic acid substrate.

• Reaction Mixture: Set up a reaction mixture containing the polymerase, the template-primer, radiolabeled or fluorescently labeled nucleotides, and varying concentrations of the 3'-deoxy-3'-fluoroadenosine triphosphate.

• Reaction: Initiate the polymerization reaction and incubate for a specific time at the optimal temperature.

• Analysis: Analyze the reaction products using gel electrophoresis to visualize the full-length and terminated nucleic acid products.

• Data Analysis: Quantify the amount of full-length product to determine the inhibitory activity of the compound and calculate the IC50 value.

Caption: A logical workflow for the comprehensive evaluation of the compound.

Data Presentation

The following tables provide a template for summarizing the key quantitative data obtained from the experimental protocols.

Table 1: Antiviral Activity

Virus	Host Cell Line	EC50 (µM)
e.g., Zika Virus	Vero
e.g., TBEV	A549
e.g., West Nile Virus	Huh-7

Table 2: Cytotoxicity and Selectivity Index

Host Cell Line	CC50 (µM)	Selectivity Index (SI)
Vero
A549
Huh-7

Conclusion

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine represents a promising prodrug approach for the delivery of the potent antiviral agent 3'-deoxy-3'-fluoroadenosine. Its mechanism of action is predicated on a series of well-defined steps, including cellular uptake, deprotection, phosphorylation, and ultimately, the termination of viral nucleic acid synthesis. The experimental protocols outlined in this guide provide a robust framework for the comprehensive evaluation of this and similar nucleoside analog prodrugs, paving the way for the development of novel antiviral therapeutics.

References

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Fluorinated Nucleosides: A Cornerstone of Modern Antiviral Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble

In the relentless battle against viral diseases, the strategic modification of nucleosides has emerged as a profoundly successful therapeutic paradigm. Among these modifications, the introduction of fluorine atoms has proven to be a particularly powerful strategy, leading to the development of some of the most effective antiviral agents in clinical use today. This in-depth technical guide provides a comprehensive exploration of the applications of fluorinated nucleosides in antiviral research. From the fundamental principles of fluorine's unique chemical properties to the intricate mechanisms of viral inhibition and the practicalities of preclinical evaluation, this document serves as a detailed resource for professionals engaged in the demanding field of antiviral drug discovery.

Section 1: The Strategic Advantage of Fluorine in Nucleoside Chemistry

Introduction to Nucleoside Analogs as Antiviral Agents

Nucleoside analogs are synthetic compounds that mimic the structure of natural purine and pyrimidine nucleosides, the essential building blocks of DNA and RNA. Their therapeutic efficacy lies in their ability to be recognized and processed by viral enzymes, particularly viral polymerases, leading to the disruption of viral replication. Once inside a host cell, these analogs are phosphorylated by host and/or viral kinases to their active triphosphate form. This active form can then compete with natural nucleoside triphosphates for incorporation into the growing viral DNA or RNA strand. The incorporation of a nucleoside analog can halt the replication process, a mechanism known as chain termination, or introduce mutations that are lethal to the virus.

The Unique Properties of the Fluorine Atom

The strategic incorporation of fluorine into nucleoside analogs has a profound impact on their biological activity, largely due to the unique physicochemical properties of the fluorine atom.[1][2][3] Fluorine is the most electronegative element, which significantly alters the electronic distribution within the molecule.[1][4] Its small van der Waals radius allows it to act as a bioisostere for a hydrogen atom or a hydroxyl group without introducing significant steric hindrance.[5] Furthermore, the carbon-fluorine (C-F) bond is exceptionally strong, rendering the molecule more resistant to metabolic degradation and increasing its in vivo stability.[1][2][3][4]

Bioisosteric Replacement and Conformational Control

The substitution of a hydroxyl group with fluorine at the 2'-position of the ribose sugar is a common and highly effective modification. This change can have several beneficial consequences:

• Metabolic Stability: The robust C-F bond enhances the stability of the glycosidic bond, which connects the sugar to the nucleobase, making the nucleoside less susceptible to enzymatic cleavage.[1][2][3][4]

• Altered Sugar Pucker: The electronegativity of fluorine influences the conformation of the sugar ring, a phenomenon known as "sugar pucker." This can affect how the nucleoside analog is recognized and processed by viral polymerases, often leading to increased selectivity for viral over host cell enzymes.[4]

• Enhanced Biological Interactions: The presence of fluorine can lead to additional hydrogen bonding interactions with the target enzyme, thereby increasing the binding affinity and inhibitory potency of the drug candidate.[1][3]

Section 2: Mechanism of Action: A Multi-pronged Attack on Viral Replication

Fluorinated nucleosides employ several sophisticated mechanisms to thwart viral replication, often acting at the heart of the viral life cycle: the synthesis of its genetic material.

Chain Termination of Viral DNA/RNA Synthesis

The predominant mechanism of action for many fluorinated nucleoside antivirals is the termination of the growing viral nucleic acid chain.[1][4] After being converted to their active triphosphate form, these analogs are incorporated into the viral DNA or RNA by the viral polymerase. The absence of a 3'-hydroxyl group, or a conformationally restricted 3'-hydroxyl group due to the presence of fluorine, prevents the formation of the next phosphodiester bond, thereby halting further elongation of the nucleic acid chain.[6]

Figure 1: Mechanism of action of fluorinated nucleosides via chain termination.

Inhibition of Viral Enzymes

Beyond chain termination, some fluorinated nucleosides can directly inhibit the function of critical viral enzymes.[1] By binding to the active site or an allosteric site of the viral polymerase, they can prevent the enzyme from carrying out its normal function of replicating the viral genome. This inhibitory action is often highly specific to the viral enzyme, minimizing off-target effects on host cell polymerases.

Lethal Mutagenesis

A more subtle but equally effective mechanism is lethal mutagenesis. In this scenario, the incorporated fluorinated nucleoside analog does not immediately cause chain termination. Instead, its altered base-pairing properties lead to the introduction of mutations during subsequent rounds of replication. The accumulation of these mutations eventually exceeds the virus's error threshold, resulting in a non-viable viral progeny.

Section 3: Synthetic Strategies and Lead Optimization

The successful development of a fluorinated nucleoside antiviral is a testament to the ingenuity of medicinal chemists. The precise placement of fluorine atoms and other structural modifications are critical for optimizing potency, selectivity, and pharmacokinetic properties.

Key Synthetic Methodologies for Fluorination

The introduction of fluorine into a nucleoside scaffold can be achieved through various synthetic routes. A common strategy involves the N-glycosylation of a nucleobase with a pre-fluorinated sugar moiety. This convergent approach allows for the synthesis of a wide range of fluorinated nucleosides. Alternatively, direct fluorination of a pre-formed nucleoside can be accomplished using specialized fluorinating reagents, such as Selectfluor.

Structure-Activity Relationship (SAR) Studies

Structure-activity relationship (SAR) studies are a cornerstone of drug discovery, and the development of fluorinated nucleosides is no exception. By systematically modifying the structure of a lead compound and evaluating its biological activity, researchers can identify the key structural features responsible for its antiviral effects. For example, the position of the fluorine atom on the sugar ring can dramatically impact the compound's activity against different viruses.

Prodrug Approaches to Enhance Bioavailability

Nucleosides are often polar molecules, which can limit their ability to cross cell membranes and be absorbed into the bloodstream. To overcome this challenge, prodrug strategies are frequently employed.[7] A prodrug is an inactive or less active derivative of a drug molecule that is converted into the active form in the body. For nucleosides, this often involves masking the polar hydroxyl and phosphate groups with lipophilic moieties that are cleaved off by cellular enzymes. A prime example of a successful prodrug is Sofosbuvir, a phosphoramidate prodrug that has revolutionized the treatment of Hepatitis C.[6][7]

Prodrug Strategy	Moiety	Purpose
Phosphoramidate	Amino acid ester and aryl group on the phosphate	Enhance cell permeability and facilitate intracellular delivery of the monophosphate
Ester Prodrugs	Acyl groups on the sugar hydroxyls	Increase lipophilicity for improved oral absorption
S-acyl-2-thioethyl (SATE)	Thioester group	Mask the phosphate charge and improve membrane transport

Section 4: Preclinical and Clinical Evaluation: A Rigorous Pathway to Approval

The journey of a fluorinated nucleoside from a promising lead compound to a clinically approved antiviral drug is a long and arduous one, involving a battery of preclinical and clinical evaluations.

In Vitro Antiviral Assays: The First Line of Screening

The initial assessment of a compound's antiviral activity is conducted in vitro using cell-based and biochemical assays.

• 4.1.1. Cell-Based Assays (e.g., Plaque Reduction Assay, Yield Reduction Assay): These assays are used to determine the concentration of the compound required to inhibit viral replication by 50% (EC50).

  Experimental Protocol: Plaque Reduction Assay

  • Cell Seeding: Plate a monolayer of susceptible host cells in multi-well plates.

  • Viral Infection: Infect the cells with a known amount of virus for a defined period.

  • Compound Treatment: Remove the viral inoculum and add a semi-solid overlay medium containing serial dilutions of the test compound.

  • Incubation: Incubate the plates for a period sufficient for plaque formation.

  • Plaque Visualization: Stain the cells with a vital stain (e.g., crystal violet) to visualize the plaques (areas of cell death).

  • Data Analysis: Count the number of plaques at each compound concentration and calculate the EC50 value.

Figure 2: Workflow for a plaque reduction assay.

• 4.1.2. Enzyme Inhibition Assays: These assays directly measure the ability of a compound to inhibit the activity of a specific viral enzyme, such as a polymerase or reverse transcriptase. The concentration of the compound that inhibits enzyme activity by 50% is known as the IC50.

• 4.1.3. Cytotoxicity Assays (e.g., MTT, MTS): It is crucial to ensure that the antiviral activity of a compound is not due to general toxicity to the host cells. Cytotoxicity assays measure the concentration of the compound that reduces cell viability by 50% (CC50). The ratio of CC50 to EC50 is the selectivity index (SI), a critical measure of a drug's therapeutic window.

Resistance Studies

Viruses are notorious for their ability to rapidly evolve and develop resistance to antiviral drugs. Therefore, it is essential to conduct resistance studies early in the drug development process. This involves growing the virus in the presence of increasing concentrations of the compound to select for resistant mutants. The genetic basis of resistance is then determined by sequencing the viral genome.

Animal Models and Pharmacokinetic/Pharmacodynamic (PK/PD) Studies

Promising compounds from in vitro studies are then evaluated in animal models of the viral disease. These studies provide crucial information on the compound's efficacy, toxicity, and pharmacokinetic profile (how the drug is absorbed, distributed, metabolized, and excreted).

Clinical Trial Design and Endpoints

Compounds that demonstrate safety and efficacy in animal models can then proceed to clinical trials in humans. These trials are conducted in three phases to rigorously evaluate the drug's safety, optimal dosage, and efficacy in treating the viral infection.

Section 5: Challenges and Future Directions

Despite the remarkable success of fluorinated nucleosides, challenges remain. The emergence of drug-resistant viral strains is a constant threat, necessitating the development of new compounds with novel mechanisms of action or improved resistance profiles.[8] The application of fluorinated nucleoside chemistry to combat emerging and re-emerging viral threats is an area of active research. Furthermore, advances in drug delivery technologies hold the promise of enhancing the therapeutic efficacy and reducing the side effects of this important class of antiviral agents.

Section 6: Conclusion

Fluorinated nucleosides represent a triumph of medicinal chemistry and a cornerstone of modern antiviral therapy. Their development has transformed the treatment of devastating viral diseases such as HIV, Hepatitis B and C, and herpes virus infections.[7] The strategic incorporation of fluorine has endowed these molecules with enhanced metabolic stability, potent antiviral activity, and favorable pharmacokinetic properties. As our understanding of virology and drug design continues to evolve, the principles learned from the development of fluorinated nucleosides will undoubtedly pave the way for the next generation of life-saving antiviral drugs.

Section 7: References

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Available at: [Link]

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Available at: [Link]

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Available at: [Link]

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• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Available at: [Link]

• 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. Available at: [Link]

• Review on fluorinated nucleoside/non-nucleoside FDA-approved antiviral drugs. Available at: [Link]

• Synthesis and antiviral evaluation of fluorinated acyclo-nucleosides and their phosphoramidates. Available at: [Link]

• 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. Available at: [Link]

• Fluorinated Nucleosides as Antiviral and Antitumor Agents. Available at: [Link]

• Therapeutic use of fluorinated nucleosides - progress in patents. Available at: [Link]

• 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. Available at: [Link]

• Review on fluorinated nucleoside/non-nucleoside FDA-approved antiviral drugs. Available at: [Link]

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• Nucleosides with Fluorinated Nucleobases for Antiviral and Anticancer Therapies. Available at: [Link]

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The Architects of Synthesis: A Technical Guide to the Role of DMT and Benzoyl Protecting Groups in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Control in Oligonucleotide Synthesis

The precise chemical synthesis of oligonucleotides is a foundational pillar of modern biotechnology and therapeutic development. From diagnostic probes and PCR primers to siRNA and antisense therapies, the ability to construct these nucleic acid polymers with sequence-specific fidelity is paramount. The dominant methodology, solid-phase phosphoramidite chemistry, is a cyclical process of elegant control, where the stepwise addition of nucleotide monomers is meticulously directed. This control is not inherent to the nucleosides themselves; it is imposed by the strategic application and removal of chemical moieties known as protecting groups.

This guide delves into the core of this strategy, focusing on two of the most critical players in the standard synthesis workflow: the 4,4'-Dimethoxytrityl (DMT) group, the gatekeeper of the 5'-hydroxyl, and the Benzoyl (Bz) group, the shield for exocyclic amines on nucleobases. Understanding their distinct roles, their synergistic interplay, and the causality behind their selection is essential for troubleshooting synthesis, optimizing purity, and ultimately, ensuring the integrity of the final oligonucleotide product.

The 5'-Hydroxyl Protecting Group: Dimethoxytrityl (DMT)

The primary function of the DMT group is to reversibly block the 5'-hydroxyl group of the nucleoside monomer.[1][2] This "capping" of the 5' end is the linchpin of directional synthesis, which proceeds from 3' to 5'. By protecting the 5'-hydroxyl, the DMT group prevents self-polymerization and ensures that each coupling reaction occurs specifically at the free 5'-hydroxyl of the growing oligonucleotide chain attached to the solid support.[1][3]

Chemical Properties and Rationale for Use

The selection of the DMT group is a deliberate choice rooted in a unique combination of properties:

• Acid Lability : The DMT group is stable under the basic and neutral conditions of the coupling and oxidation steps but is rapidly and quantitatively cleaved under mild acidic conditions.[1][4] This selective, or "orthogonal," lability is fundamental to the cyclical nature of the synthesis process.[1][4]

• Steric Hindrance : The bulky, three-dimensional structure of the DMT group provides excellent steric protection for the 5'-hydroxyl, physically preventing it from participating in unwanted side reactions.[1][2] This bulk also leads to its preferential reaction with the less sterically hindered primary 5'-hydroxyl over the secondary 3'-hydroxyl during phosphoramidite monomer preparation.[2]

• Monitoring Capability : Upon cleavage with acid (e.g., trichloroacetic acid or dichloroacetic acid), the DMT group is released as a stable dimethoxytrityl cation.[3][5] This cation has a strong orange color and a characteristic absorbance maximum around 495-498 nm.[1][3][5] This provides a real-time, quantitative method to monitor the efficiency of each coupling cycle by measuring the absorbance of the released cation via the Beer-Lambert law.[1][5]

Mechanism of Action: The Acid-Labile Gatekeeper

The detritylation step is the first step in each synthesis cycle. An acid, typically 3% Trichloroacetic Acid (TCA) or Dichloroacetic Acid (DCA) in dichloromethane (DCM), is passed through the synthesis column.[1][5] The acid protonates one of the methoxy groups on the DMT ether, making it a good leaving group and facilitating the formation of the highly stabilized, and intensely colored, DMT carbocation.[6]

}

Figure 1: Mechanism of acid-catalyzed detritylation of the 5'-DMT group.

A critical balance must be struck during this step. The acid treatment must be long enough for complete DMT removal but short enough to minimize a potential side reaction: depurination. This occurs when the acid cleaves the glycosidic bond between a purine base (A or G) and the deoxyribose sugar, which can lead to chain cleavage in subsequent steps.[7]

Experimental Protocol: Automated Detritylation Step

The following describes a typical detritylation step on an automated solid-phase oligonucleotide synthesizer.[1]

• Reagent Preparation : Prepare a deblocking solution of 3% (v/v) Dichloroacetic Acid (DCA) or 3% (w/v) Trichloroacetic Acid (TCA) in anhydrous Dichloromethane (DCM).

• Column Wash : The synthesis column containing the solid support-bound oligonucleotide is washed with anhydrous acetonitrile to remove any residual reagents from the previous cycle.

• Deblocking : The deblocking solution is delivered to the synthesis column and allowed to react for a predetermined time (e.g., 60-120 seconds for DCA, 30-60 seconds for TCA).

• Monitoring : The eluent containing the orange DMT cation is diverted to a spectrophotometer for an absorbance reading at ~498 nm to quantify the coupling efficiency of the previous step.[1]

• Column Wash : The column is thoroughly washed with anhydrous acetonitrile to remove all traces of the acid and the cleaved DMT cation, preparing the now-free 5'-hydroxyl group for the subsequent coupling step.

The DMT-On vs. DMT-Off Purification Debate

The DMT group also serves as a powerful tool for purification. At the end of synthesis, the final DMT group can either be removed on the synthesizer ("DMT-off") or left in place ("DMT-on").

• DMT-on Purification : This strategy leverages the significant hydrophobicity of the DMT group.[8] The crude synthesis mixture is passed through a reversed-phase (RP) chromatography cartridge or column. The desired full-length product, tagged with the hydrophobic DMT group, is strongly retained, while the shorter, "failure" sequences (which are inherently DMT-off) are washed away.[8][][10] The purified DMT-on oligonucleotide is then eluted and the DMT group is removed post-purification.[8] This method is highly effective at removing truncated sequences.[8]

• DMT-off Purification : In this case, the final DMT group is removed by the synthesizer.[8] Purification then relies on other properties, such as the overall charge of the oligonucleotide, typically using anion-exchange chromatography.[8] This method provides excellent resolution based on length (charge) and avoids a final acidic detritylation step in solution, which can be beneficial for sensitive oligonucleotides.[8]

Feature	DMT-on Purification (Reversed-Phase)	DMT-off Purification (Anion-Exchange)
Principle of Separation	Hydrophobicity of the 5'-DMT group[8]	Net negative charge of the phosphate backbone[8]
Primary Impurities Removed	Truncated "failure" sequences (lacking DMT)[8]	Shorter sequences (lower charge)
Key Advantage	Efficient removal of failure sequences, high yield of full-length product.[8]	High resolution by length, avoids post-synthesis acid step.[8]
Key Disadvantage	Requires a final, post-purification detritylation step.[11]	May be less effective at removing certain co-eluting impurities.

The Exocyclic Amine Protecting Group: Benzoyl (Bz)

The exocyclic amino groups on adenine (-NH2 at N6) and cytosine (-NH2 at N4) are nucleophilic and would react with the activated phosphoramidite during the coupling step if left unprotected.[5][12][13] The Benzoyl (Bz) group is a robust, base-labile protecting group commonly used to shield these reactive sites.[12][14][15] Guanine is typically protected with an isobutyryl (iBu) group, which functions similarly.[2]

Chemical Properties and Rationale for Use

The Benzoyl group is chosen for its orthogonal stability relative to the DMT group:

• Acid Stability : The amide bond linking the benzoyl group to the nucleobase is stable to the acidic conditions used for detritylation in every cycle.[12] This ensures the integrity of the nucleobases throughout the entire chain elongation process.

Mechanism of Action: The Base-Labile Shield

After the final synthesis cycle is complete and the terminal DMT group is removed (or left on for purification), the solid support is treated with a strong base. The most traditional reagent is concentrated aqueous ammonium hydroxide, which cleaves the ester linkage holding the oligonucleotide to the support and hydrolyzes the amide bonds of the benzoyl protecting groups.[5][15]

}

Figure 2: Base-mediated deprotection of N6-Benzoyl-Adenine.

Experimental Protocol: Standard Post-Synthesis Deprotection

This protocol describes a standard cleavage and deprotection procedure using ammonium hydroxide.[15]

• Reagent : Concentrated ammonium hydroxide (28-30%).

• Procedure : a. After synthesis, the column containing the oligonucleotide on the solid support is dried. b. The solid support is transferred to a screw-cap vial. c. Concentrated ammonium hydroxide (e.g., 1-2 mL) is added to the vial, ensuring the support is fully submerged. d. The vial is sealed tightly and incubated at an elevated temperature (e.g., 55°C) for an extended period (e.g., 5-8 hours or overnight).[5] e. After incubation, the vial is cooled to room temperature. f. The supernatant, containing the now cleaved and deprotected oligonucleotide, is carefully transferred to a new tube, leaving the solid support behind. g. The solution is typically dried down in a centrifugal evaporator before purification.

Faster deprotection can be achieved using a mixture of ammonium hydroxide and methylamine (AMA), which can reduce deprotection times to minutes at elevated temperatures.[6][12] However, caution is required as AMA can cause a side reaction (transamination) with Benzoyl-protected cytidine (Bz-dC).[13] Therefore, when using AMA, it is recommended to use Acetyl-protected cytidine (Ac-dC).[13][16]

Synergy and Orthogonality: The Phosphoramidite Synthesis Cycle

The success of solid-phase oligonucleotide synthesis hinges on the orthogonal nature of the DMT and Benzoyl protecting groups. One is selectively removed with acid (DMT), while the other remains stable until it is intentionally removed with base (Benzoyl) at the very end. This orthogonality allows for the repeated, cyclical addition of monomers without damaging the growing chain or the previously added bases.

}

Figure 3: The orthogonal relationship of protecting groups in the synthesis cycle.

Troubleshooting and Field-Proven Insights

Issue	Probable Cause	Field Insight / Solution
Low Stepwise Coupling Efficiency	Incomplete detritylation (DMT group not fully removed).	Increase detritylation time slightly or use a fresh deblocking solution. Incomplete deblocking results in (n-1) impurities.[]
(n-1) Deletion Mutants	Inefficient capping of unreacted 5'-OH groups after a failed coupling step.	Ensure capping reagents are fresh and anhydrous. Inefficient capping allows chain elongation in the next cycle, creating a deletion.[]
Truncated Products after Deprotection	Depurination (loss of A or G bases) due to excessive acid exposure during detritylation.[18]	Minimize detritylation times. Use DCA instead of the stronger TCA, especially for long oligonucleotides.[18] Depurinated sites lead to chain cleavage during the final basic deprotection.[7]
Modified Bases in Final Product	Incomplete removal of Benzoyl groups.	Ensure sufficient time and temperature during the final base deprotection step. For long oligos or those with stable secondary structures, extend incubation time.
Unexpected Adducts (e.g., +41 Da)	Transamination of Bz-dC when using AMA for deprotection.[13]	When using AMA for rapid deprotection, synthesize the oligonucleotide using Ac-dC phosphoramidite instead of Bz-dC.[13][16]

Conclusion

The Dimethoxytrityl and Benzoyl protecting groups are not mere accessories in oligonucleotide synthesis; they are the fundamental architects of control. The acid-labile DMT group acts as a reversible gatekeeper, directing chain elongation and providing an invaluable tool for real-time quality control and purification. The base-labile Benzoyl group serves as a steadfast shield, preserving the integrity of the nucleobases until the final unveiling. Their orthogonal chemical properties are the cornerstone of the phosphoramidite cycle, enabling the routine, high-fidelity synthesis of nucleic acids that drive discovery and innovation across the life sciences. A thorough, mechanistic understanding of their roles is indispensable for any professional dedicated to the synthesis and application of synthetic DNA and RNA.

References

• The Gatekeeper of Oligonucleotide Synthesis: A Technical Guide to the DMT Protecting Group. Benchchem.
• The Benzoyl Protecting Group in Oligonucleotide Synthesis: A Technical Guide. Benchchem.
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• A Comparative Guide to DMT-on versus DMT-off Oligonucleotide Purific
• Protecting Groups in Organic Synthesis. Chemistry LibreTexts.
• Post-Synthesis Processing of Oligonucleotides with Benzoyl Protecting Groups: Applic
• Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis.
• Application Notes and Protocols for the Deprotection of DMT and TBDMS Protecting Groups in RNA Synthesis. Benchchem.
• Protected-Nucleosides. BOC Sciences.
• Dimethoxytrityl. Wikipedia.
• The Evolution of Protecting Groups in Nucleoside Phosphoramidites: A Technical Guide. Benchchem.
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• Troubleshooting the Synthesis of Modified Oligonucleotides. TriLink BioTechnologies.
• Common methods of oligonucleotide extraction and purific
• Glen Report 25 Supplement: Deprotection - Volumes 1-5. Glen Research.
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• An In-Depth Technical Guide to DMT and Benzoyl Protecting Groups in Chemical Synthesis. Benchchem.
• Method for deprotecting oligonucleotides.
• Controlled Synthesis of Mono-Dimethoxytrityl Protected Derivatives of Glycols and Diols Utilizing Chromatography-Free Purificati. Advanced Journal of Chemistry, Section A.
• Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. PMC - NIH.
• IEX Purification of RNA Base(s)
• Phosphoramidite Chemistry for DNA Synthesis. Twist Bioscience.
• List of dG phosphoramidites with different protecting groups and their source.
• DMT-on Purification of Phosphorothioate Oligonucleotide Using SHIMSENTM Styra HLB SPE Cartridge. Shimadzu.
• TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Glen Research.
• Source of Impurities in Small Nucleic Acid Drugs. BOC Sciences.
• Perspectives on the Designation of Oligonucleotide Starting M

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The Discovery and Therapeutic Application of 3'-Fluoro Modified Nucleosides: A Technical Guide

Abstract

The strategic incorporation of fluorine into nucleoside scaffolds has revolutionized the landscape of antiviral and anticancer therapeutics. Among these, 3'-fluoro modified nucleosides have emerged as a particularly potent class of molecules, acting as precise tools to disrupt viral replication and tumor proliferation. This in-depth technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and therapeutic applications of 3'-fluoro modified nucleosides. We will explore the causal relationships behind experimental design, detail robust protocols for their synthesis and evaluation, and present a case study on the landmark drug, Sofosbuvir. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of these powerful therapeutic agents.

Introduction: The Power of Fluorine in Nucleoside Chemistry

Nucleoside analogs have long been a cornerstone of chemotherapy, mimicking natural building blocks of DNA and RNA to interfere with nucleic acid synthesis.[1] The introduction of a fluorine atom, the most electronegative element, into a nucleoside structure imparts profound changes in its biological and chemical properties.[2] Fluorine's small size allows it to act as a bioisostere of a hydrogen atom or a hydroxyl group, while its strong electron-withdrawing nature can significantly alter the pKa of neighboring groups, influence sugar pucker conformation, and enhance metabolic stability by strengthening the C-F bond.[2][3] These unique characteristics have made fluorinated nucleosides a highly successful class of therapeutic agents.[3]

The 3'-position of the ribose sugar is a critical site for the extension of a growing nucleic acid chain. The presence of a 3'-hydroxyl group is essential for the formation of the phosphodiester bond that links adjacent nucleotides. The substitution of this hydroxyl group with a fluorine atom creates a "chain terminator," a molecule that can be incorporated into a growing DNA or RNA strand by a polymerase but prevents the addition of the next nucleotide, thereby halting replication.[4] This mechanism forms the basis of the potent antiviral and anticancer activity of 3'-fluoro modified nucleosides.

Design Rationale and Synthesis of 3'-Fluoro Modified Nucleosides

The design of 3'-fluoro modified nucleosides is predicated on their ability to be recognized and processed by viral or cellular polymerases as substrates, leading to their incorporation into nascent nucleic acid chains and subsequent chain termination. The key to their therapeutic success lies in achieving selectivity, where the analog is a more potent inhibitor of the target viral or cancer cell polymerase than the host cell's polymerases, thus minimizing toxicity.

The synthesis of these analogs can be broadly categorized into two main strategies:

• Convergent Synthesis: This approach involves the synthesis of a pre-fluorinated sugar moiety which is then coupled with a desired nucleobase.[3] This method offers flexibility in modifying both the sugar and the base independently.

• Divergent Synthesis: In this strategy, a pre-formed nucleoside is chemically modified to introduce the fluorine atom at the 3'-position.[3] This often involves nucleophilic substitution reactions.

Representative Synthetic Protocol: Synthesis of 3'-Fluoro-3'-deoxythymidine (FLT)

This protocol outlines a solid-phase synthesis approach for 3'-fluoro-3'-deoxythymidine (FLT), a potent anti-HIV agent. This method offers advantages over solution-phase synthesis by simplifying purification and reducing the need for protecting groups.[5]

Experimental Protocol: Solid-Phase Synthesis of FLT [5]

• Immobilization: Thymidine is immobilized on a trityl resin via its 5'-hydroxyl group.

• Mesylation: The free 3'-hydroxyl group of the immobilized thymidine is reacted with methanesulfonyl chloride to afford the polymer-bound 3'-O-mesylthymidine.

• Nucleophilic Substitution: The mesyl group is displaced by a hydroxyl group with inverted stereochemistry using sodium hydroxide, yielding the polymer-bound arabino-configured thymidine (threothymidine).

• Fluorination: The 3'-hydroxyl group of the polymer-bound threothymidine is then displaced with fluorine using diethylaminosulfur trifluoride (DAST).

• Cleavage: The final product, 3'-fluoro-3'-deoxythymidine, is cleaved from the resin using trifluoroacetic acid.

Mechanism of Action: Chain Termination of Nucleic Acid Synthesis

The therapeutic efficacy of 3'-fluoro modified nucleosides stems from their ability to act as chain terminators of DNA or RNA synthesis. This process can be broken down into several key steps:

• Cellular Uptake: The nucleoside analog is transported into the target cell.

• Phosphorylation: Cellular kinases phosphorylate the nucleoside analog to its active triphosphate form. This is often the rate-limiting step.[6]

• Incorporation: The triphosphate analog is recognized as a substrate by a viral or cellular polymerase and is incorporated into the growing nucleic acid chain.

• Chain Termination: The absence of a 3'-hydroxyl group, replaced by the fluorine atom, prevents the formation of a phosphodiester bond with the incoming nucleotide, leading to the termination of chain elongation.[4]

Caption: Mechanism of action of 3'-fluoro modified nucleosides.

Structure-Activity Relationships (SAR)

The therapeutic index of a 3'-fluoro modified nucleoside is highly dependent on its chemical structure. Modifications to the nucleobase, the sugar moiety, and the phosphate group can significantly impact its antiviral or anticancer activity, selectivity, and pharmacokinetic properties.

Modification Site	Structural Change	Impact on Activity	Reference(s)
Sugar Moiety	2'-"up" fluorine	Often retains or enhances anti-HIV activity.	[2]
2'-"down" fluorine	Generally results in inactive compounds.	[2]
4'-substituents (e.g., azido, ethynyl)	Can enhance antiviral activity by locking the sugar in a favorable conformation.	[2]
Nucleobase	Modifications to the purine or pyrimidine ring	Can affect substrate recognition by polymerases and metabolic stability.	[7][8]
Phosphate	Prodrug strategies (e.g., phosphoramidates)	Improves oral bioavailability and intracellular delivery of the active monophosphate.	[1]

Table 1: Structure-Activity Relationships of 3'-Fluoro Modified Nucleosides.

Case Study: Sofosbuvir (Sovaldi®) - A Revolution in Hepatitis C Treatment

Sofosbuvir is a prime example of the successful application of 3'-fluoro modification in antiviral drug design. It is a pangenotypic inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase and forms the backbone of many modern HCV treatment regimens.

Discovery and Development

The development of Sofosbuvir was a multi-step process involving the optimization of a 2'-fluoro-2'-C-methyluridine nucleoside. This core structure was identified as a potent inhibitor of the HCV polymerase. To overcome the challenge of inefficient intracellular phosphorylation, a phosphoramidate prodrug strategy was employed. This modification facilitates the delivery of the monophosphate form of the drug into hepatocytes, bypassing the rate-limiting first phosphorylation step.

Mechanism of Action

Once inside the hepatocyte, the prodrug moiety of Sofosbuvir is cleaved to release the monophosphate, which is then rapidly converted to the active triphosphate. This active form, 2'-deoxy-2'-α-fluoro-β-C-methyluridine-5'-triphosphate, acts as a chain terminator when incorporated into the nascent HCV RNA by the NS5B polymerase.

Caption: Mechanism of action of Sofosbuvir in hepatocytes.

Preclinical and Clinical Evaluation: Key Assays

The evaluation of novel 3'-fluoro modified nucleosides involves a series of in vitro and in vivo assays to determine their efficacy, toxicity, and pharmacokinetic properties.

Antiviral Activity Assessment: Cytopathic Effect (CPE) Inhibition Assay

This assay is a common method to screen for antiviral activity. It measures the ability of a compound to protect cells from the virus-induced cell death (cytopathic effect).[9][10][11][12]

Experimental Protocol: CPE Inhibition Assay [9][10][11][12]

• Cell Seeding: Seed a 96-well plate with a suitable host cell line and incubate until a confluent monolayer is formed.

• Compound Dilution: Prepare serial dilutions of the test compound.

• Infection and Treatment: Infect the cells with the virus in the presence of varying concentrations of the test compound. Include cell control (no virus, no compound) and virus control (virus, no compound) wells.

• Incubation: Incubate the plate for a period sufficient for the virus to cause a cytopathic effect in the control wells.

• Staining: Stain the viable cells with a dye such as crystal violet or neutral red.

• Quantification: Quantify the amount of dye retained by the viable cells, which is proportional to the number of surviving cells. The 50% effective concentration (EC50) is calculated as the concentration of the compound that inhibits the viral cytopathic effect by 50%.

Mechanism of Action Studies: DNA/RNA Polymerase Inhibition Assay

This assay directly measures the ability of the triphosphate form of the nucleoside analog to inhibit the target polymerase. Fluorescence-based assays offer a non-radioactive and high-throughput alternative to traditional methods.[13][14][15]

Experimental Protocol: Fluorescence-Based Polymerase Inhibition Assay [13][14][15]

• Reaction Setup: In a microplate, combine the target polymerase, a primer/template nucleic acid, and a mixture of dNTPs or NTPs, including a fluorescently labeled nucleotide.

• Inhibitor Addition: Add varying concentrations of the triphosphate form of the test nucleoside analog.

• Reaction Initiation and Incubation: Initiate the reaction and incubate at the optimal temperature for the polymerase.

• Signal Detection: Measure the fluorescence signal, which corresponds to the amount of labeled nucleotide incorporated into the newly synthesized nucleic acid.

• Data Analysis: Calculate the percent inhibition of polymerase activity for each inhibitor concentration and determine the 50% inhibitory concentration (IC50).

Challenges and Future Directions

Despite their success, the development of 3'-fluoro modified nucleosides is not without its challenges. Issues such as off-target toxicity, the emergence of drug-resistant viral strains, and suboptimal pharmacokinetic properties remain key hurdles.[16]

Future research in this field will likely focus on:

• Improving Selectivity: Designing nucleoside analogs that are more specifically recognized by viral or cancer-associated polymerases.

• Overcoming Resistance: Developing compounds that are active against resistant strains or that have a high barrier to resistance.

• Novel Prodrug Strategies: Designing more efficient prodrugs to enhance oral bioavailability and targeted delivery.

• Combination Therapies: Exploring the synergistic effects of 3'-fluoro modified nucleosides with other therapeutic agents.

Conclusion

The discovery and development of 3'-fluoro modified nucleosides represent a triumph of medicinal chemistry. The strategic placement of a fluorine atom at the 3'-position of the sugar ring has yielded a powerful class of therapeutic agents that have had a profound impact on the treatment of viral infections and cancer. A deep understanding of their synthesis, mechanism of action, and structure-activity relationships is crucial for the continued development of next-generation nucleoside analogs with improved efficacy and safety profiles. As our knowledge of molecular biology and drug design continues to expand, 3'-fluoro modified nucleosides will undoubtedly remain at the forefront of therapeutic innovation.

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• Synthesis and antiviral activity of a series of 1′-substituted 4-aza-7,9-dideazaadenosine C-nucleosides. PubMed Central. [Link]

• Fluorescence-based DNA polymerase assay. Semantic Scholar. [Link]

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• Current understanding of nucleoside analogs inhibiting the SARS-CoV-2 RNA-dependent RNA polymerase. PMC. [Link]

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An In-Depth Technical Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a crucial building block in the synthesis of modified oligonucleotides for therapeutic and diagnostic applications. We delve into its chemical identity, including its CAS number, molecular formula, and weight. A detailed exploration of its synthesis is presented, outlining a strategic pathway from a readily available starting material. The guide further details the applications of this compound, with a particular focus on its role in the development of antiviral and anticancer oligonucleotides. Finally, a curated list of reliable suppliers is provided to facilitate the procurement of this essential research chemical.

Introduction: The Significance of Fluorinated Nucleosides in Drug Discovery

The strategic incorporation of fluorine into nucleoside analogues has emerged as a powerful tool in medicinal chemistry and drug development. The unique physicochemical properties of the fluorine atom—its small size, high electronegativity, and ability to form strong carbon-fluorine bonds—can profoundly influence the biological activity, metabolic stability, and conformational preferences of nucleoside-based therapeutics.

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a protected nucleoside analogue that serves as a key precursor in the synthesis of oligonucleotides with enhanced therapeutic potential. The presence of the 3'-fluoro substituent is particularly significant. It can impart resistance to degradation by cellular nucleases, thereby prolonging the in vivo half-life of oligonucleotide drugs. Furthermore, the conformational constraints imposed by the fluorine atom can modulate the binding affinity of the oligonucleotide to its target sequence. The N6-benzoyl and 5'-O-DMT protecting groups are strategically employed to facilitate its use in standard phosphoramidite-based automated DNA/RNA synthesis.

This guide aims to provide researchers and drug development professionals with a detailed understanding of this important molecule, from its fundamental properties to its practical applications.

Chemical Identity and Properties

Table 1: Chemical and Physical Properties

Property	Value
Chemical Name	N6-Benzoyl-3'-deoxy-5'-O-(4,4'-dimethoxytrityl)-3'-fluoroadenosine
CAS Number	170871-87-1
Molecular Formula	C38H34FN5O6
Molecular Weight	675.70 g/mol
Appearance	White to off-white powder
Solubility	Soluble in dichloromethane, acetonitrile, and other common organic solvents.
Storage	Store at -20°C for long-term stability.

Chemical Structure:

Caption: Chemical structure of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Synthesis and Purification

The synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a multi-step process that requires careful control of reaction conditions and purification procedures. A general synthetic strategy involves the selective fluorination of a suitably protected adenosine precursor.

3.1. General Synthetic Pathway

A plausible synthetic route starts from adenosine and involves a series of protection, fluorination, and deprotection steps.

Caption: General synthetic workflow for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

3.2. Detailed Experimental Protocol (Illustrative)

The following is an illustrative protocol based on general methods for nucleoside modifications. Researchers should consult specific literature for optimized conditions.

Step 1: Protection of Adenosine

• N6-Benzoylation: Adenosine is first treated with benzoyl chloride in the presence of a base like pyridine to selectively protect the exocyclic amino group.

• 5'-O-DMT Protection: The resulting N6-benzoyladenosine is then reacted with 4,4'-dimethoxytrityl chloride (DMT-Cl) in pyridine to protect the primary 5'-hydroxyl group.

Step 2: Activation of the 3'-Hydroxyl Group

• The 3'-hydroxyl group of N6-benzoyl-5'-O-DMT-adenosine is activated for nucleophilic substitution. This is often achieved by converting it into a good leaving group, such as a triflate, by reacting with triflic anhydride in the presence of a non-nucleophilic base. This reaction proceeds with inversion of configuration at the 3'-position, leading to a xylo-configured intermediate.

Step 3: Fluorination

• The 3'-O-triflyl-xylo-adenosine derivative is then treated with a fluoride source, such as tetrabutylammonium fluoride (TBAF), to introduce the fluorine atom at the 3'-position via an SN2 reaction. This step also proceeds with inversion of configuration, restoring the original ribo-configuration.

Step 4: Purification

• The crude product is purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes or dichloromethane in methanol to yield the pure N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

3.3. Analytical Characterization

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy are used to confirm the chemical structure and the stereochemistry of the fluorinated sugar moiety. The presence of the fluorine atom will result in characteristic splitting patterns in the signals of adjacent protons and carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and elemental composition of the compound.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final product.

Applications in Drug Development and Research

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a valuable building block for the synthesis of modified oligonucleotides with therapeutic and diagnostic potential.

4.1. Antiviral and Anticancer Oligonucleotides

The primary application of this compound is in the synthesis of antisense oligonucleotides and small interfering RNAs (siRNAs). The incorporation of 3'-fluoro-modified nucleosides can significantly enhance the therapeutic properties of these oligonucleotides.

• Increased Nuclease Resistance: The strong carbon-fluorine bond at the 3'-position can protect the phosphodiester linkage from cleavage by cellular nucleases, leading to a longer duration of action in vivo.

• Enhanced Binding Affinity: The electronegativity of the fluorine atom can influence the sugar pucker conformation, which in turn can affect the overall helical structure of the oligonucleotide duplex and enhance its binding affinity to the target mRNA or viral RNA.

• Modulation of Immunostimulatory Properties: Chemical modifications, including fluorination, can help to reduce the innate immune response that is sometimes triggered by unmodified oligonucleotides.

The parent compound, 3'-fluoro-3'-deoxyadenosine, has demonstrated broad-spectrum antiviral activity against a range of viruses, including both DNA and RNA viruses.[1] This inherent antiviral activity of the core nucleoside can potentially contribute to the overall efficacy of oligonucleotides containing this modification.

4.2. Diagnostic Probes and Research Tools

Beyond therapeutic applications, oligonucleotides incorporating 3'-fluoro-modified nucleosides can be used as highly specific probes in various molecular biology and diagnostic assays. Their enhanced stability and binding properties make them ideal for applications such as:

• Fluorescence in situ hybridization (FISH)

• Polymerase chain reaction (PCR) primers

• Probes for microarray analysis

Caption: Applications of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Supplier Information

Procuring high-quality research chemicals is paramount for the success of any research and development program. The following is a list of reputable suppliers for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine (CAS 170871-87-1). It is recommended to request a certificate of analysis (CoA) from the supplier to ensure the quality and purity of the product.

Table 2: Selected Suppliers

Supplier	Website
BOC Sciences
MedChemExpress
Ambeed
NewCan Biotech Limited	[Link]

Disclaimer: This is not an exhaustive list, and the inclusion of a supplier does not constitute an endorsement.

Conclusion

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a strategically designed and indispensable building block for the synthesis of next-generation oligonucleotide therapeutics. Its unique combination of a 3'-fluoro modification for enhanced stability and favorable binding properties, along with the necessary protecting groups for automated synthesis, makes it a valuable tool for researchers in the fields of drug discovery, molecular diagnostics, and chemical biology. This technical guide has provided a comprehensive overview of its synthesis, properties, and applications, with the aim of facilitating its effective utilization in advancing scientific research and the development of novel therapies.

References

• NewCan Biotech Limited. (n.d.). N6-BENZOYL-3'-DEOXY-5'-O-DMT-3'-FLUOROADENOSINE. ChemBuyersGuide.com. Retrieved from [Link]

• General synthetic methods for nucleoside protection are widely described in organic chemistry literature.
• De Clercq, E., Holý, A., Rosenberg, I., Sakuma, T., Balzarini, J., & Maudgal, P. C. (1989). A novel selective broad-spectrum anti-DNA virus agent.

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• 1. Therapeutic Oligonucleotides: An Outlook on Chemical Strategies to Improve Endosomal Trafficking - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Analysis of Fluorinated Adenosine Analogs

Foreword: The Fluorine Advantage in Drug Discovery

The strategic incorporation of fluorine into adenosine analogs has become a cornerstone of modern medicinal chemistry. This seemingly minor substitution—replacing a hydrogen or hydroxyl group with fluorine—can profoundly alter a molecule's pharmacokinetic and pharmacodynamic properties. Fluorination can enhance metabolic stability, improve binding affinity to target proteins, and modulate the electronic characteristics of the nucleoside.[1] These desirable traits have propelled fluorinated adenosine analogs to the forefront of therapeutic development, particularly in antiviral and anticancer research.[1][2]

However, the successful development and quality control of these promising drug candidates hinge on our ability to meticulously characterize their structure and purity. This is where the power of spectroscopic analysis, particularly Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), becomes indispensable. This guide provides researchers, scientists, and drug development professionals with an in-depth, field-proven perspective on leveraging these techniques for the comprehensive analysis of fluorinated adenosine analogs. We will move beyond rote procedural descriptions to explore the underlying principles and causalities that inform expert experimental design and data interpretation.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Atomic-Level Interrogation

NMR spectroscopy is an unparalleled tool for elucidating the precise three-dimensional structure of molecules in solution. For fluorinated adenosine analogs, the presence of the ¹⁹F nucleus provides a powerful and highly sensitive spectroscopic probe.[3][4]

The Unique Power of ¹⁹F NMR

The ¹⁹F nucleus possesses several advantageous properties for NMR analysis:

• 100% Natural Abundance: Unlike ¹³C, the ¹⁹F isotope is the only naturally occurring isotope of fluorine, eliminating the need for isotopic enrichment.[5]

• High Gyromagnetic Ratio: This results in a high resonance frequency and exceptional sensitivity, approaching that of ¹H.[3][5]

• Wide Chemical Shift Range: The chemical shift dispersion of ¹⁹F is significantly larger than that of ¹H, leading to better resolution and less spectral overlap, even in complex molecules.[5][6] This is particularly advantageous when analyzing mixtures of fluorinated compounds.[3]

• Sensitivity to the Local Environment: The ¹⁹F chemical shift is exquisitely sensitive to subtle changes in its electronic environment, making it an excellent reporter on molecular conformation, binding events, and intermolecular interactions.[5][7]

¹H and ¹³C NMR: Assigning the Core Scaffold

While ¹⁹F NMR offers unique insights, the foundational analysis begins with ¹H and ¹³C NMR to assign the proton and carbon signals of the adenosine scaffold.

Key Considerations for ¹H and ¹³C NMR of Fluorinated Adenosine Analogs:

• ¹H-¹⁹F and ¹³C-¹⁹F Coupling: The presence of fluorine will introduce scalar (J) couplings to nearby protons and carbons. These couplings are transmitted through bonds and provide invaluable structural information. The magnitude of these coupling constants (ⁿJHF and ⁿJCF) is dependent on the number of intervening bonds and the dihedral angle, aiding in stereochemical assignments.[8]

• Fluorine-Induced Chemical Shift Changes: The high electronegativity of fluorine influences the chemical shifts of neighboring nuclei. Carbons directly bonded to fluorine will experience a significant downfield shift, while carbons further away may experience smaller upfield or downfield shifts.[9]

Experimental Protocol: Standard ¹H and ¹³C NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of the fluorinated adenosine analog in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, D₂O). The choice of solvent can influence chemical shifts, particularly for exchangeable protons.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

  • Tune and match the ¹H and ¹³C probes.

  • Lock the field using the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard 1D ¹H spectrum.

  • Optimize the spectral width to encompass all proton signals.

  • Set the number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled 1D ¹³C spectrum to simplify the spectrum to singlets for each carbon.

  • Use a sufficient relaxation delay (D1) to ensure quantitative integration if needed.

• 2D NMR for Unambiguous Assignments:

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks within the ribose and adenine moieties.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H-¹³C pairs.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for connecting the ribose and adenine fragments and confirming the position of fluorination.

¹⁹F NMR: The Fluorine-Centric Perspective

¹⁹F NMR provides direct information about the fluorine atoms in the molecule.

Key Insights from ¹⁹F NMR:

• Number of Fluorine Environments: The number of distinct signals in the ¹⁹F spectrum corresponds to the number of chemically non-equivalent fluorine atoms.

• Chemical Shift: The chemical shift provides information about the electronic environment of the fluorine atom (e.g., attached to an aliphatic vs. aromatic carbon).[10]

• Coupling Constants: Homonuclear (¹⁹F-¹⁹F) and heteronuclear (¹⁹F-¹H, ¹⁹F-¹³C) coupling constants provide detailed structural information.[6][11]

Experimental Protocol: ¹⁹F NMR Acquisition

• Sample Preparation: The same sample prepared for ¹H and ¹³C NMR can be used.

• Instrument Setup:

  • Switch to the ¹⁹F probe or tune the multinuclear probe to the ¹⁹F frequency.

  • Reference the chemical shifts appropriately, often using an external standard like CFCl₃.

• 1D ¹⁹F NMR Acquisition:

  • Acquire a standard 1D ¹⁹F spectrum.

  • Proton Decoupling: It is often beneficial to acquire both a proton-coupled and a proton-decoupled ¹⁹F spectrum. The decoupled spectrum simplifies multiplets, while the coupled spectrum reveals ¹H-¹⁹F coupling patterns.

• 2D ¹⁹F-Detected Experiments: For complex molecules with multiple fluorine atoms, 2D NMR experiments can be invaluable.

  • ¹⁹F-¹⁹F COSY: To identify through-bond couplings between different fluorine nuclei.[12]

  • ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy): To determine through-space proximities between protons and fluorines, aiding in conformational analysis.

  • ¹⁹F-¹³C HSQC/HMBC: To correlate fluorine atoms with their directly attached carbons and long-range coupled carbons, respectively.[13]

Data Interpretation: A Holistic Approach

The true power of NMR lies in the synergistic interpretation of all available data. For example, in a 2'-fluorinated adenosine analog, one would expect to see a large ¹JCF coupling in the ¹³C spectrum for the C2' carbon, and characteristic ²JHF and ³JHF couplings in the ¹H spectrum for the H1', H2', and H3' protons. The magnitudes of these couplings can help determine the pucker of the ribose ring.[14]

II. Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is essential for confirming the molecular weight of a synthesized fluorinated adenosine analog and for providing structural information through fragmentation analysis.[15]

Ionization Techniques: Getting Analogs into the Gas Phase

The first step in MS is to ionize the sample. For nucleoside analogs, which are typically polar and non-volatile, soft ionization techniques are preferred to minimize fragmentation during the ionization process.

• Electrospray Ionization (ESI): ESI is the most common ionization method for nucleosides. It is a soft ionization technique that produces protonated molecules [M+H]⁺ in positive ion mode or deprotonated molecules [M-H]⁻ in negative ion mode.[16]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is another soft ionization technique that is particularly useful for analyzing larger molecules or complex mixtures.

Mass Analyzers: Separating the Ions

Once ionized, the ions are separated based on their m/z ratio by a mass analyzer.

• Quadrupole: A quadrupole mass analyzer uses oscillating electric fields to selectively filter ions of a specific m/z. Triple quadrupole (QqQ) instruments are particularly powerful for quantitative analysis and targeted fragmentation studies (MS/MS).[17]

• Time-of-Flight (TOF): A TOF analyzer measures the time it takes for ions to travel a fixed distance. Lighter ions travel faster and reach the detector first.[18][19] TOF analyzers are known for their high mass accuracy and resolution, which allows for the determination of elemental compositions.[19][20]

• Hybrid Analyzers (e.g., Q-TOF): These instruments combine the features of different analyzers, such as the selectivity of a quadrupole with the high resolution of a TOF, offering the best of both worlds for qualitative and quantitative analysis.[20]

High-Resolution Mass Spectrometry (HRMS): Confirming Elemental Composition

HRMS, typically performed on a TOF or Orbitrap instrument, provides a highly accurate mass measurement. This allows for the determination of the elemental formula of the parent ion, confirming that the synthesized analog has the correct chemical formula. This is a critical step in verifying the identity of a new compound.[21]

Tandem Mass Spectrometry (MS/MS): Probing the Structure

In tandem mass spectrometry (MS/MS), ions of a specific m/z (precursor ions) are selected and then fragmented by collision with an inert gas. The resulting fragment ions (product ions) are then analyzed. The fragmentation pattern is characteristic of the molecule's structure and can be used to:

• Confirm the identity of the nucleobase and the sugar moiety.

• Determine the site of fluorination.

• Distinguish between isomers.

Characteristic Fragmentation of Adenosine Analogs:

The most common fragmentation pathway for nucleosides is the cleavage of the glycosidic bond between the sugar and the nucleobase.[22] This results in two characteristic fragment ions: one corresponding to the protonated or deprotonated base and the other corresponding to the sugar moiety. The presence of a fluorine atom can influence the fragmentation pathways, and the masses of the fragments will be shifted accordingly. For example, a 2-fluoroadenine base will have a different mass than an unmodified adenine base.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation: Dissolve a small amount of the analog in a suitable solvent (e.g., methanol, acetonitrile/water).

• Liquid Chromatography (LC) Separation:

  • Inject the sample onto an HPLC or UHPLC system.[23][24]

  • Use a reverse-phase C18 column for separation.[25][26]

  • Employ a gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of formic acid or ammonium acetate to improve ionization.

• Mass Spectrometry Detection:

  • The eluent from the LC is directed to the ESI source of the mass spectrometer.

  • Full Scan MS: Acquire a full scan spectrum to identify the m/z of the parent ion.

  • MS/MS: Perform a product ion scan on the parent ion of interest to obtain its fragmentation pattern.

• Data Analysis:

  • Determine the accurate mass of the parent ion and compare it to the theoretical mass.

  • Analyze the fragmentation pattern to confirm the structure of the analog.

III. Data Synthesis and Quality Assurance

The true analytical power is realized when NMR and MS data are integrated. HRMS confirms the elemental composition, while a full suite of 1D and 2D NMR experiments provides the definitive structural elucidation. This orthogonal approach ensures the highest level of confidence in the identity and purity of the fluorinated adenosine analog.

Data Summary Table:

Spectroscopic Technique	Key Information Provided
¹H NMR	Proton chemical shifts, coupling constants (JHH, JHF), integration
¹³C NMR	Carbon chemical shifts, coupling constants (JCF)
¹⁹F NMR	Fluorine chemical shifts, coupling constants (JFF, JFH, JFC)
2D NMR (COSY, HSQC, HMBC)	Connectivity of atoms, unambiguous signal assignment
HRMS	Accurate mass, elemental composition
MS/MS	Fragmentation pattern, structural confirmation

Conclusion: A Robust Framework for Characterization

The spectroscopic analysis of fluorinated adenosine analogs is a multi-faceted process that requires a thoughtful and integrated approach. By leveraging the complementary strengths of NMR and MS, researchers can achieve an unambiguous and comprehensive characterization of these important therapeutic candidates. This guide has outlined not just the "how" but the "why" behind the key experimental choices, providing a framework for robust, reliable, and insightful analysis. As the field of fluorinated pharmaceuticals continues to expand, a mastery of these spectroscopic techniques will remain a critical skill for any scientist in drug discovery and development.

References

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• 2. academic.oup.com [academic.oup.com]
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• 4. Enzymatic synthesis and 19F NMR studies of 2-fluoroadenine-substituted RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biophysics.org [biophysics.org]
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• 7. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 9. Fluorinated nucleic acid constituents: a carbon-13 nuclear magnetic resonance study of adenosine, cytidine, uridine, and their fluorinated analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Fluorine detected 2D NMR experiments for the practical determination of size and sign of homonuclear F-F and heteronuclear C-F multiple bond J-coupling constants in multiple fluorinated compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Investigation and Conformational Analysis of Fluorinated Nucleoside Antibiotics Targeting Siderophore Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mass spectrometry analysis of nucleosides and nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. routledge.com [routledge.com]
• 17. Triple-stage Quadrupole Mass Spectrometer to Determine Ubiquitously Present Per- and Polyfluorinated Alkyl Substances in Drinking Water at Part Per Trillion Levels Using Solid Phase Extraction Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Time-of-flight mass spectrometry - Wikipedia [en.wikipedia.org]
• 19. Time-of-Flight Mass Spectrometry (TOF MS): speed, sensitivity & resolution | Emissions Analytics — Emissions Analytics [emissionsanalytics.com]
• 20. agilent.com [agilent.com]
• 21. 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00762B [pubs.rsc.org]
• 22. lifesciencesite.com [lifesciencesite.com]
• 23. chromatographyonline.com [chromatographyonline.com]
• 24. Frontiers | A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples [frontiersin.org]
• 25. med.und.edu [med.und.edu]
• 26. helixchrom.com [helixchrom.com]

Introduction: The Strategic Importance of Modified Nucleosides

An In-depth Technical Guide to the Stability and Solubility of 5'-O-DMT-3'-deoxy-3'-fluoroadenosine

For Researchers, Scientists, and Drug Development Professionals

The chemical synthesis of oligonucleotides is a foundational technology in modern therapeutics and diagnostics, enabling the creation of siRNA, antisense oligonucleotides, and aptamers.[1] The success of this synthesis relies on the precise control of chemical reactions, which is achieved through the use of protecting groups that temporarily mask reactive sites on the nucleoside monomers.[1][2] The 4,4'-dimethoxytrityl (DMT) group is the standard choice for protecting the 5'-hydroxyl function, prized for its stability during the coupling cycle and its clean, quantitative removal under mild acidic conditions.[3][4]

Simultaneously, the incorporation of modified nucleosides, such as 3'-fluoroadenosine, imparts desirable biological properties to the resulting oligonucleotide. The substitution of the 3'-hydroxyl group with a highly electronegative fluorine atom can lock the sugar pucker conformation, increase binding affinity to target sequences, and confer significant resistance to nuclease degradation.[5][6]

This guide provides a comprehensive technical overview of 5'-O-DMT-3'-deoxy-3'-fluoroadenosine, a key building block for synthesizing therapeutically relevant oligonucleotides. We will delve into its fundamental chemical properties, solubility profile in common organic solvents, and stability under the various conditions encountered during solid-phase synthesis, purification, and storage. The insights and protocols herein are designed to equip researchers with the practical knowledge to handle this valuable reagent with confidence, ensuring high-yield synthesis and the integrity of the final product.

Chemical Structure and Physicochemical Properties

Understanding the stability and solubility of DMT-protected 3'-fluoroadenosine begins with its molecular architecture. The molecule consists of three key components: the acid-labile 5'-O-DMT protecting group, the N6-benzoyl-protected adenine base, and the 3'-fluoro modified ribose sugar.

• 5'-O-Dimethoxytrityl (DMT) Group: A bulky, hydrophobic group that protects the primary 5'-hydroxyl. Its key feature is its lability in mild acid, which allows for its removal at each cycle of oligonucleotide synthesis to permit chain elongation.[7]

• N6-Benzoyl Adenine: The exocyclic amine of adenine is protected with a benzoyl (Bz) group to prevent unwanted side reactions during the phosphoramidite coupling step.[1][8] This group is stable to the acidic conditions used for detritylation and is removed under basic conditions at the end of the synthesis.[8]

• 3'-Fluoro Ribose: The fluorine atom at the 3' position is the most defining feature. Its strong electron-withdrawing nature profoundly influences the conformation of the furanose ring, typically favoring a C2'-endo (South) pucker.[9][10] This conformational preference contributes to the A-form helical geometry characteristic of RNA, enhancing binding affinity to RNA targets.[6] Furthermore, the C-F bond is significantly stronger than a C-O bond, which contributes to the stability of the glycosidic bond and provides resistance against enzymatic degradation.[5][11]

dot

References

• 1. benchchem.com [benchchem.com]
• 2. Protecting Groups in Oligonucleotide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. biotage.com [biotage.com]
• 5. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. atdbio.com [atdbio.com]
• 8. benchchem.com [benchchem.com]
• 9. Investigation and Conformational Analysis of Fluorinated Nucleoside Antibiotics Targeting Siderophore Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Influence of fluorine substitution on the molecular conformation of 3'-deoxy-3'-fluoro-5-methyluridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Seamless Integration of 3'-Fluoroadenosine Phosphoramidite in Automated Oligonucleotide Synthesis

Abstract

The strategic incorporation of fluorine into nucleosides offers a powerful tool for enhancing the therapeutic potential of oligonucleotides. The 3'-deoxy-3'-fluoroadenosine (3'-F-Ado) modification, in particular, imparts significant nuclease resistance and favorable hybridization properties, making it a valuable candidate for the development of antisense oligonucleotides, siRNAs, and aptamers.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful incorporation of 3'-fluoroadenosine phosphoramidite into synthetic oligonucleotides using standard automated solid-phase synthesis protocols. We delve into the rationale behind procedural choices, offering detailed, field-proven protocols for synthesis, deprotection, and purification, and provide troubleshooting insights to ensure high-quality, full-length products.

Introduction: The Rationale for 3'-Fluoro-Modification

Chemical modification of oligonucleotides is a cornerstone of nucleic acid-based therapeutics, addressing the inherent limitations of natural DNA and RNA, such as rapid degradation by cellular nucleases.[3][4] The introduction of a fluorine atom at the 3'-position of the ribose sugar is a bioisosteric replacement for the native hydroxyl group, offering a unique combination of steric and electronic properties.[2] This seemingly subtle modification has profound consequences:

• Enhanced Nuclease Resistance: The electronegative fluorine atom alters the sugar pucker and the overall conformation of the phosphodiester backbone, rendering the oligonucleotide less susceptible to cleavage by endo- and exonucleases.[5] This increased stability is critical for improving the in vivo half-life and therapeutic efficacy of oligonucleotide drugs.[4]

• Modulated Hybridization Affinity: While 2'-fluoro modifications are well-known to increase binding affinity to complementary RNA strands, the impact of 3'-fluoro modifications is more nuanced and can be sequence-dependent.[1][6] It is crucial to empirically determine the effect on duplex stability for each specific application.

• Minimal Structural Perturbation: Unlike bulkier modifications, the small size of the fluorine atom generally does not disrupt the overall A-form or B-form helical geometry of the oligonucleotide duplex, allowing for effective target recognition and binding.[7][8]

The synthesis of 3'-deoxy-3'-fluoroadenosine itself can be challenging, but the resulting phosphoramidite is designed for direct use in standard automated oligonucleotide synthesizers.[9] This guide will focus on the practical aspects of its incorporation into oligonucleotide chains.

Materials and Reagents

Successful synthesis requires high-quality reagents and a properly maintained DNA/RNA synthesizer.

Reagent	Specification	Recommended Supplier	Purpose
3'-Fluoroadenosine Phosphoramidite	N6-Benzoyl-5'-O-DMT-3'-deoxy-3'-fluoro-N,N-diisopropyl-2-cyanoethylphosphoramidite	Commercially available	Building block for 3'-F-Ado incorporation
Standard DNA/RNA Phosphoramidites	A(bz), C(ac), G(ibu), T, U	High purity, for oligo synthesis	Standard nucleotide incorporation
Activator	5-(Ethylthio)-1H-tetrazole (ETT) or 2,5-Dichlorobenzylthiotetrazole (DCI)	Anhydrous, 0.25 M in Acetonitrile	Activation of phosphoramidites for coupling
Capping Reagents	Cap A (Acetic Anhydride/Pyridine/THF), Cap B (N-Methylimidazole/THF)	Standard for oligo synthesis	Blocking of unreacted 5'-hydroxyl groups
Oxidizer	Iodine/Water/Pyridine/THF	0.02 M in THF/Water/Pyridine	Oxidation of phosphite triester to phosphate triester
Deblocking Reagent	3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM)	Anhydrous	Removal of the 5'-DMT protecting group
Acetonitrile	Anhydrous, <10 ppm H2O	DNA synthesis grade	Main solvent for phosphoramidite chemistry
Cleavage & Deprotection Solution	Ammonium Hydroxide/Methylamine (AMA) (1:1, v/v)	Reagent grade	Cleavage from solid support and removal of protecting groups
Solid Support	Controlled Pore Glass (CPG) or Polystyrene functionalized with the desired 3'-terminal nucleoside	500 Å or 1000 Å pore size	Solid phase for oligonucleotide synthesis

Automated Oligonucleotide Synthesis Workflow

The incorporation of 3'-fluoroadenosine phosphoramidite follows the standard phosphoramidite cycle on an automated DNA/RNA synthesizer. The workflow is depicted below.

Figure 1: Automated oligonucleotide synthesis workflow.

Pre-Synthesis Preparation

• Phosphoramidite Dissolution: Dissolve the 3'-fluoroadenosine phosphoramidite in anhydrous acetonitrile to a final concentration of 0.1 M. Ensure the vial is tightly sealed to prevent moisture contamination. Like other phosphoramidites, it is sensitive to moisture and oxidation.[10]

• Instrument Setup: Install the phosphoramidite vial on the synthesizer in a designated port. Prime the lines according to the manufacturer's protocol to ensure proper delivery.

• Sequence Programming: Enter the desired oligonucleotide sequence into the synthesizer software, specifying the position(s) for the 3'-fluoroadenosine incorporation.

The Synthesis Cycle: A Step-by-Step Protocol

The standard synthesis cycle consists of four main steps: deblocking, coupling, capping, and oxidation.[][12]

Figure 2: The four-step automated synthesis cycle.

Protocol Details:

• Deblocking: The 5'-dimethoxytrityl (DMT) group is removed from the support-bound nucleoside by treatment with 3% TCA in DCM. This step frees the 5'-hydroxyl group for the subsequent coupling reaction.[12]

• Coupling: This is the most critical step for ensuring high yield.[13]

  • The 3'-fluoroadenosine phosphoramidite and activator (e.g., 0.25 M ETT) are simultaneously delivered to the synthesis column.

  • Expert Insight: While standard coupling times for A, C, G, and T phosphoramidites are typically 30-45 seconds, modified phosphoramidites can sometimes exhibit slightly slower kinetics due to steric or electronic effects.[] For 3'-fluoroadenosine phosphoramidite, a slightly extended coupling time of 60-90 seconds is recommended to ensure high coupling efficiency, which should ideally exceed 99%.[13] The actual coupling efficiency should be monitored via trityl cation assay if the synthesizer is so equipped.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping reagents. This prevents the formation of n-1 deletion mutants in subsequent cycles.[][13]

• Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester using a solution of iodine.[][13]

This four-step cycle is repeated for each nucleotide in the sequence.

Post-Synthesis: Cleavage and Deprotection

Once the synthesis is complete, the oligonucleotide must be cleaved from the solid support, and all protecting groups (on the bases and the phosphate backbone) must be removed.

Protecting Group	Location	Deprotection Reagent
Cyanoethyl	Phosphate Backbone	Ammonium Hydroxide / Methylamine (AMA)
Benzoyl (A, C), Isobutyryl (G)	Exocyclic Amines of Bases	Ammonium Hydroxide / Methylamine (AMA)
Succinyl Linker	Linkage to Solid Support	Ammonium Hydroxide / Methylamine (AMA)

Recommended Deprotection Protocol

A solution of ammonium hydroxide and methylamine (AMA) is highly effective for rapid and complete deprotection.[15][16]

• Transfer the solid support from the synthesis column to a 2 mL screw-cap vial.

• Add 1.5 mL of AMA solution (1:1 mixture of aqueous ammonium hydroxide and 40% aqueous methylamine).

• Seal the vial tightly and heat at 65 °C for 15-20 minutes .

  • Causality Explained: The use of AMA significantly reduces deprotection times compared to using ammonium hydroxide alone.[15] This specific time and temperature are generally sufficient to remove all standard protecting groups without degrading the 3'-fluoro modification. For oligonucleotides containing other sensitive modifications, milder conditions may be necessary.[17]

• Cool the vial to room temperature and centrifuge briefly.

• Carefully transfer the supernatant containing the deprotected oligonucleotide to a new tube.

• Evaporate the AMA solution to dryness using a vacuum concentrator.

Purification and Quality Control

Purification is essential to isolate the full-length product from truncated sequences and other impurities.[18][19] Ion-pair reversed-phase high-performance liquid chromatography (IP-RP-HPLC) is the method of choice for this purpose.[20][21][22]

IP-RP-HPLC Purification Protocol

• Sample Preparation: Resuspend the dried oligonucleotide pellet in an appropriate volume of sterile, nuclease-free water.

• Chromatographic Conditions:

  • Column: A C18 stationary phase column suitable for oligonucleotide purification.

  • Mobile Phase A: 100 mM Triethylammonium Acetate (TEAA) or 100mM Hexylammonium Acetate (HAA) in water.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: A linear gradient of increasing acetonitrile concentration (e.g., 5% to 50% B over 30 minutes).

  • Temperature: 60 °C. Elevating the temperature helps to denature any secondary structures, leading to sharper peaks and better resolution.[21]

  • Detection: UV absorbance at 260 nm.

• Fraction Collection: Collect the peak corresponding to the full-length product. The DMT-on option (leaving the final 5'-DMT group on during synthesis) can greatly aid in separating the full-length product from failure sequences.[18] If this method is used, the DMT group is removed post-purification by treatment with 80% acetic acid.

• Desalting: The purified oligonucleotide fraction should be desalted using a suitable method, such as size-exclusion chromatography or ethanol precipitation, to remove the ion-pairing salts.

Quality Control

The purity and identity of the final product should be confirmed by:

• Analytical IP-RP-HPLC: To assess the purity of the final product.

• Mass Spectrometry (LC-MS): To confirm the molecular weight of the synthesized oligonucleotide, verifying the successful incorporation of the 3'-fluoroadenosine modification.

Troubleshooting

Problem	Potential Cause	Solution
Low Coupling Efficiency	1. Degraded 3'-F-Ado phosphoramidite (moisture contamination). 2. Insufficient coupling time. 3. Inefficient activator.	1. Use a fresh vial of phosphoramidite and anhydrous acetonitrile. 2. Increase the coupling time to 90-120 seconds. 3. Ensure the activator is fresh and properly prepared.
Incomplete Deprotection	1. Insufficient deprotection time or temperature. 2. Inactivated deprotection reagent.	1. Extend AMA treatment to 30 minutes at 65 °C. 2. Use a fresh preparation of AMA.
Broad Peaks in HPLC	1. Oligonucleotide secondary structure. 2. Salt precipitation on the column.	1. Increase the column temperature to 65-70 °C. 2. Ensure proper sample and mobile phase preparation.
Unexpected Mass in MS	1. Incomplete deprotection. 2. Unintended side reactions.	1. Re-treat the sample with fresh deprotection solution. 2. Review all synthesis and deprotection steps for potential issues.

Conclusion

The incorporation of 3'-fluoroadenosine phosphoramidite into oligonucleotides is a straightforward process using standard automated synthesis chemistry. By implementing a slightly extended coupling time and adhering to robust deprotection and purification protocols, researchers can reliably produce high-quality 3'-fluoro-modified oligonucleotides. These molecules hold significant promise for advancing the field of nucleic acid therapeutics by offering enhanced stability and potent biological activity.

References

• Title: Synthesis and applications of theranostic oligonucleotides carrying multiple fluorine atoms Source: National Institutes of Health URL: [Link]

• Title: Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3'-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides Source: ResearchGate URL: [Link]

• Title: In the last five Glen Reports, we have covered several aspects of oligonucleotide deprotection. Source: Glen Research URL: [Link]

• Title: Chemistry, structure and function of approved oligonucleotide therapeutics Source: Nucleic Acids Research, Oxford Academic URL: [Link]

• Title: Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: A New Synthesis of 3′-Fluoro-3′-deoxyadenosine Source: ResearchGate URL: [Link]

• Title: Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties Source: National Institutes of Health URL: [Link]

• Title: Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides Source: ATDBio URL: [Link]

• Title: Recent Methods for Purification and Structure Determination of Oligonucleotides Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: Deprotection and purification of oligonucleotides and their derivatives Source: Google Patents URL

• Title: Advanced method for oligonucleotide deprotection Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: Glen Report 21.28 - Deprotection - Volume 3 - Dye-Containing Oligonucleotides Source: Glen Research URL: [Link]

• Title: Overview and Recent Advances in the Purification and Isolation of Therapeutic Oligonucleotides Source: ACS Publications URL: [Link]

• Title: On-demand synthesis of phosphoramidites Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: Analysis & Purification of Therapeutic Oligonucleotides: Method development optimization from the analytical scale through semi-prep and preparative Source: Agilent URL: [Link]

• Title: Purifying Oligonucleotides Source: Waters Corporation URL: [Link]

• Title: 2' Fluoro RNA Modification Source: Bio-Synthesis Inc. URL: [Link]

• Title: 2′-Fluoro RNA Shows Increased Watson-Crick H-Bonding Strength and Stacking relative to RNA: Evidence from NMR and Thermodynamic Data Source: National Institutes of Health URL: [Link]

• Title: Glen Report 25 Supplement: Deprotection - Volumes 1-5 Source: Glen Research URL: [Link]

• Title: The chemical evolution of oligonucleotide therapies of clinical utility Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA Source: Nucleic Acids Research, Oxford Academic URL: [Link]

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• 13. sg.idtdna.com [sg.idtdna.com]
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• 22. waters.com [waters.com]

protocol for solid-phase synthesis using N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

A Technical Guide for Researchers Utilizing N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine Phosphoramidite

Introduction

The strategic incorporation of modified nucleosides is a cornerstone of modern therapeutic and diagnostic oligonucleotide development. Modifications to the sugar moiety, in particular, can impart desirable pharmacological properties. The introduction of a fluorine atom at the 3'-position of the deoxyribose sugar confers remarkable characteristics to oligonucleotides, including increased resistance to nuclease degradation and enhanced thermal stability when hybridized to target RNA sequences.[1][] This technical guide provides a comprehensive protocol for the solid-phase synthesis of oligonucleotides containing 3'-fluoro-modified adenosine residues using the key building block, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite.

The N6-benzoyl (Bz) group serves as a robust protecting group for the exocyclic amine of adenosine, preventing unwanted side reactions during the synthesis cycles.[3][4] The 5'-dimethoxytrityl (DMT) group allows for the standard, acid-labile deprotection required for chain elongation and facilitates purification via "DMT-on" strategies.[5][6] This guide will detail the synthesis cycle, cleavage and deprotection, and subsequent purification and analysis, with a focus on the specific considerations required for this modified phosphoramidite.

Physicochemical Properties and Handling

Proper handling and storage of the phosphoramidite are critical for successful synthesis.

Property	Value
Chemical Formula	C₄₇H₅₁FN₇O₇P
Molecular Weight	875.95 g/mol
CAS Number	136834-22-5
Appearance	White to off-white powder
Storage Conditions	≤ -15°C, under inert atmosphere (e.g., Argon)

Note: Phosphoramidites are sensitive to moisture and oxidation. Always handle under an inert, anhydrous atmosphere. Use anhydrous acetonitrile for dissolution.

Overall Synthesis Workflow

The synthesis of oligonucleotides is a cyclical process performed on an automated synthesizer using a solid support, typically controlled pore glass (CPG).[5][7] The workflow encompasses the initial setup, the iterative synthesis cycle for each monomer addition, and the final processing to yield a purified product.

Caption: High-level workflow for solid-phase synthesis of modified oligonucleotides.

Detailed Synthesis Protocol

The phosphoramidite method is the standard for automated DNA and RNA synthesis and proceeds in the 3' to 5' direction.[5][7]

The Synthesis Cycle

Each addition of a nucleoside monomer consists of four main steps: detritylation, coupling, capping, and oxidation.

Caption: The four key steps of the phosphoramidite synthesis cycle.

1. Detritylation:

• Reagent: Dichloroacetic acid (DCA) or Trichloroacetic acid (TCA) in Dichloromethane (DCM).

• Purpose: Removes the acid-labile 5'-DMT group from the support-bound nucleoside, exposing the 5'-hydroxyl group for the next coupling reaction.[5]

• Procedure: The synthesizer delivers the acidic solution to the synthesis column. The orange color of the cleaved trityl cation can be monitored to quantify coupling efficiency.

2. Coupling:

• Reagents:

  • N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite (0.05 - 0.1 M in anhydrous acetonitrile).

  • Activator: 5-(Ethylthio)-1H-tetrazole (ETT) or 5-(Benzylthio)-1H-tetrazole (BTT) are recommended for sterically hindered phosphoramidites.

• Purpose: The activator protonates the diisopropylamine group of the phosphoramidite, forming a highly reactive intermediate.[5] This is then attacked by the free 5'-hydroxyl group of the growing oligonucleotide chain, forming a phosphite triester linkage.

• Expert Insight: The 3'-fluoro modification can introduce some steric hindrance. A slightly extended coupling time (e.g., 120-180 seconds) compared to standard DNA phosphoramidites is recommended to ensure high coupling efficiency (>98%).

3. Capping:

• Reagents:

  • Cap A: Acetic Anhydride in Tetrahydrofuran (THF)/Pyridine or Lutidine.

  • Cap B: N-Methylimidazole in THF.

• Purpose: Any 5'-hydroxyl groups that failed to react during the coupling step are acetylated. This prevents them from participating in subsequent cycles, minimizing the formation of deletion mutant impurities (n-1 sequences).[6]

4. Oxidation:

• Reagent: Iodine solution (I₂) in THF/Water/Pyridine.

• Purpose: The newly formed phosphite triester linkage is unstable. Oxidation converts the P(III) to a more stable P(V) phosphate triester.

These four steps are repeated for each monomer in the desired sequence.

Post-Synthesis: Cleavage and Deprotection

This crucial phase involves three main actions: cleavage from the solid support, removal of phosphate protecting groups, and removal of the base protecting groups.[8][9][10]

Step	Reagent & Conditions	Duration	Purpose
1. Cleavage & Phosphate Deprotection	Concentrated Ammonium Hydroxide (28-30%)[11][12]	1-2 hours at Room Temp.	Cleaves the succinyl linker from the CPG support and removes the β-cyanoethyl groups from the phosphate backbone.[7]
2. Base Deprotection	Concentrated Ammonium Hydroxide (28-30%)	8-12 hours at 55-65 °C	Removes the N6-benzoyl (Bz) protecting group from the adenosine base.[11]

Detailed Protocol:

• After the final synthesis cycle, the column containing the CPG-bound oligonucleotide is removed from the synthesizer.

• The CPG is transferred to a 2 mL screw-cap vial.

• Add 1.5 mL of concentrated ammonium hydroxide to the vial. Ensure the vial is sealed tightly.

• Allow the vial to stand at room temperature for 1-2 hours to ensure complete cleavage from the support.

• Transfer the ammonium hydroxide solution (containing the now-cleaved oligonucleotide) to a fresh vial.

• Heat the sealed vial at 55 °C for 8-12 hours. This step is critical for complete removal of the benzoyl group.[11][13] Incomplete deprotection will result in a modified and potentially non-functional oligonucleotide.

• After heating, cool the vial to room temperature.

• Remove the ammonia by vacuum centrifugation (e.g., SpeedVac). The resulting pellet contains the crude, deprotected oligonucleotide.

• Resuspend the pellet in an appropriate buffer (e.g., sterile water or 0.1 M TEAA) for purification.

Note on Milder Deprotection: For oligonucleotides containing other sensitive modifications, harsher conditions with ammonium hydroxide may be unsuitable.[14] Alternative deprotection schemes, such as using AMA (a mixture of ammonium hydroxide and aqueous methylamine), can significantly reduce deprotection times but require careful consideration of all monomers in the sequence.[9]

Purification and Analysis

Purification is essential to remove truncated sequences and other impurities generated during synthesis.[6][15]

Purification by HPLC

High-Performance Liquid Chromatography (HPLC) is the most effective method for purifying synthetic oligonucleotides.[16] Ion-pair reversed-phase (IP-RP) HPLC is particularly well-suited for this purpose.[15][17]

• DMT-On Purification: This is a highly effective strategy. If the final detritylation step is omitted on the synthesizer, the full-length product retains the hydrophobic DMT group, while all truncated (failure) sequences do not.[6] This large difference in hydrophobicity allows for excellent separation on a reversed-phase column. After collecting the DMT-on peak, the DMT group is removed by treatment with an acid (e.g., 80% acetic acid), followed by desalting.

• Stationary Phase: A C18 column is commonly used.

• Mobile Phase: A gradient of Acetonitrile in an ion-pairing buffer (e.g., Triethylammonium Acetate - TEAA or Hexylammonium Acetate - HAA).

• Detection: UV absorbance at 260 nm.

Analysis and Quality Control

The purity and identity of the final oligonucleotide should be confirmed.

• Analytical HPLC: To assess the purity of the final product.

• Mass Spectrometry: Electrospray Ionization (ESI) or MALDI-TOF mass spectrometry is used to confirm the molecular weight of the synthesized oligonucleotide, verifying that the correct sequence and modifications are present.

Conclusion

The use of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine allows for the reliable synthesis of 3'-fluoro-modified oligonucleotides with enhanced biological stability. By understanding the specific requirements of this phosphoramidite, particularly the need for slightly extended coupling times and ensuring complete benzoyl deprotection, researchers can successfully produce high-quality modified oligonucleotides for a wide range of research and therapeutic applications.

References

• Benchchem. Application Notes and Protocols: Deprotection of Benzoyl Group from Adenosine.
• Benchchem. The Pivotal Role of Benzoylation in Adenosine Chemistry: A Technical Guide.
• Google Patents. CN104151384A - Improved process for preparing N6-benzoyl-D-adenosine.
• PubMed Central. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors.
• Google Patents. CN112341509A - Preparation method of N6-benzoyl adenosine.
• PubMed Central. Recent Methods for Purification and Structure Determination of Oligonucleotides.
• ResearchGate. (PDF) Solid-Phase Synthesis of Modified Oligonucleotides.
• Biosynth. N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite.
• Glen Research. Oligonucleotide Deprotection Guide.
• PubMed Central. Oligonucleotide synthesis under mild deprotection conditions.
• PubMed Central. 3′-Modified oligonucleotides by reverse DNA synthesis.
• Vapourtec Ltd. Enhancing the cleavage of Oligonucleotides.
• Glen Research. Deprotection Guide.
• Benchchem. The Cornerstone of Next-Generation Therapeutics: A Technical Guide to 2'-fluoro-N6-benzoyl-2'-deoxyadenosine Phosphoramidite.
• Glen Research. Oligonucleotide Deprotection Overview.
• Biotage. Solid Phase Oligonucleotide Synthesis.
• ATDBio. Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides.
• Waters Corporation. Purifying Oligonucleotides.
• ATDBio. Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis.
• Pure. Method Developments in Solid-Phase Chemistry: Easing Access to Synthetic Oligonucleotides and Oligo(disulfides).
• LCGC International. Challenges and Solutions in Oligonucleotide Analysis, Part II: A Detailed Look at Ion-Pairing Reversed-Phase Separations.
• BOC Sciences. CAS 136834-22-5 N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite.
• MedChemExpress. N6-Benzoyl-2'-deoxy-5'-O-DMT-a-adenosine 3'-CE phosphoramidite.
• YMC America. Analysis and Purification of Oligonucleotides by Anion Exchange and Ion-Pairing Reversed Phase Chromatography.
• National Institutes of Health. A general and efficient approach to synthesize the phosphoramidites of 5′-18O labeled purine nucleosides.

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Application Notes and Protocols for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in Aptamer Development and SELEX

Authored by: Gemini, Senior Application Scientist

Introduction: The Next Frontier of Aptamer Therapeutics

Aptamers, often referred to as "chemical antibodies," are single-stranded DNA or RNA oligonucleotides that fold into unique three-dimensional structures to bind with high affinity and specificity to a wide range of targets, from small molecules to whole cells.[1][2][3] Their in vitro selection process, known as Systematic Evolution of Ligands by Exponential Enrichment (SELEX), allows for the isolation of potent aptamers from vast combinatorial libraries.[1][4][5] However, natural nucleic acid aptamers can suffer from limitations such as susceptibility to nuclease degradation and limited chemical diversity, which can hinder their therapeutic and diagnostic applications.[3][6][7]

To overcome these challenges, the incorporation of chemically modified nucleotides into the SELEX process has emerged as a powerful strategy.[8][9][10] These modifications can enhance nuclease resistance, improve binding affinity, and introduce novel functionalities.[9][10][11] This guide focuses on the application of a unique modified nucleoside, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, in aptamer development. We will explore its structural advantages and provide a detailed protocol for its use in a modified SELEX workflow.

The Strategic Advantage of N6-Benzoyl-3'-deoxy-3'-fluoroadenosine

The incorporation of N6-Benzoyl-3'-deoxy-3'-fluoroadenosine into an oligonucleotide library offers a dual advantage in the pursuit of high-performance aptamers. This modification strategically alters both the sugar moiety and the nucleobase, providing unique chemical properties that can be exploited during the SELEX process.

1. Enhanced Nuclease Resistance through 3'-Fluoro Modification:

The presence of a fluorine atom at the 3'-position of the deoxyribose sugar dramatically increases the oligonucleotide's resistance to degradation by nucleases, a critical factor for in vivo applications.[6][12] While 2'-fluoro modifications are more common, the 3'-fluoro group also provides significant stability. This enhanced stability ensures the integrity of the aptamer candidates throughout the selection process and in biological fluids.[7][13]

2. Altered Binding Properties via the N6-Benzoyl Group:

The N6-benzoyl group, while often used as a protecting group for the exocyclic amine of adenosine during chemical synthesis, can also serve as a stable modification in the final aptamer.[14] This modification introduces a bulky, hydrophobic moiety that can participate in novel binding interactions with the target molecule, such as pi-pi stacking and hydrophobic interactions. This expands the chemical diversity of the library beyond what is possible with natural nucleotides, potentially leading to the discovery of aptamers with unique binding modes and higher affinities.[9]

Modified SELEX Workflow for Aptamers Containing N6-Benzoyl-3'-deoxy-3'-fluoroadenosine

The following protocol outlines a comprehensive workflow for the selection of aptamers containing N6-Benzoyl-3'-deoxy-3'-fluoroadenosine. This process, often referred to as modified-SELEX (mod-SELEX), involves the enzymatic incorporation of the modified nucleotide into the aptamer library.

Caption: Figure 2: Structure of N6-Benzoyl-3'-deoxy-3'-fluoroadenosine. (Note: A placeholder image is used here. In a real application, a chemical structure drawing would be inserted.)

Conclusion and Future Perspectives

The use of N6-Benzoyl-3'-deoxy-3'-fluoroadenosine represents a sophisticated approach to aptamer development, offering the potential to generate highly stable and potent therapeutic and diagnostic agents. The protocols outlined in this guide provide a robust framework for researchers to embark on the selection of novel aptamers with enhanced properties. The continued exploration of such modified nucleotides will undoubtedly push the boundaries of aptamer technology, leading to the development of next-generation nucleic acid-based solutions for a wide range of biomedical challenges.

References

• Pohorelská, L., et al. (2021). The selection of a hydrophobic 7-phenylbutyl-7-deazaadenine-modified DNA aptamer with high binding affinity for the Heat Shock Protein 70. ResearchGate. Retrieved from [Link]

• Thiviyanathan, V., & Gorenstein, D. G. (2012). In vitro evolution of chemically-modified nucleic acid aptamers: Pros and cons, and comprehensive selection strategies. National Institutes of Health. Retrieved from [Link]

• Lao, Y. H., et al. (2017). Chemical Modifications of Nucleic Acid Aptamers for Therapeutic Purposes. National Institutes of Health. Retrieved from [Link]

• Keefe, A. D., & Cload, S. T. (2008). SELEX with modified nucleotides. ResearchGate. Retrieved from [Link]

• Keefe, A. D., & Cload, S. T. (2008). SELEX with modified nucleotides. PubMed. Retrieved from [Link]

• Wikipedia. (2023). Systematic evolution of ligands by exponential enrichment. Retrieved from [Link]

• Glen Research. (n.d.). Analog Phosphoramidites in Aptamer Development. Retrieved from [Link]

• Warren, J., et al. (2019). Effect of Chemical Modifications on Aptamer Stability in Serum. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Structures for the selected set of aptamer modifications, and the.... Retrieved from [Link]

• Chen, K., et al. (2024). Selection of Fluorinated Aptamer Targeting RNA Element with Different Chirality. bioRxiv. Retrieved from [Link]

• Liu, Y., et al. (2023). Chemically modified aptamers for improving binding affinity to the target proteins via enhanced non-covalent bonding. National Institutes of Health. Retrieved from [Link]

• Talebi, S., et al. (2022). Aptamers Chemistry: Chemical Modifications and Conjugation Strategies. National Institutes of Health. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Using modified aptamers for site specific protein. Retrieved from [Link]

• Lao, Y. H., et al. (2017). Chemical Modifications of Nucleic Acid Aptamers for Therapeutic Purposes. MDPI. Retrieved from [Link]

• Pinheiro, V. B. (2016). Modified Nucleoside Triphosphates for In-vitro Selection Techniques. National Institutes of Health. Retrieved from [Link]

• Jackson, L. N., et al. (2017). Selection of 2'-Fluoro-Modified Aptamers with Optimized Properties. PubMed. Retrieved from [Link]

• Polycil. (n.d.). N6-Benzoyl-3-deoxy-5-O-DMT-3-fluoroadenosine. Retrieved from [Link]

• Gruenke, J. A., et al. (2016). 2'-Fluoro-Modified Pyrimidines Enhance Affinity of RNA Oligonucleotides to HIV-1 Reverse Transcriptase. ResearchGate. Retrieved from [Link]

• Creative Biolabs. (n.d.). 2′ fluoro Modifications for Aptamer Development Service. Retrieved from [Link]

• Zhang, Z., et al. (2019). Pushing Adenosine and ATP SELEX for DNA Aptamers with Nanomolar Affinity. ResearchGate. Retrieved from [Link]

• Al-Shehri, W. A., et al. (2021). Development of nucleic acid aptamer-based lateral flow assays: A robust platform for cost-effective point-of-care diagnosis. ResearchGate. Retrieved from [Link]

• Al-Shehri, W. A., et al. (2021). Development of nucleic acid aptamer-based lateral flow assays: A robust platform for cost-effective point-of-care diagnosis. Theranostics. Retrieved from [Link]

• Zhang, Z., et al. (2019). Pushing Adenosine and ATP SELEX for DNA Aptamers with Nanomolar Affinity. UWSpace. Retrieved from [Link]

• Komarova, N., & Kuznetsov, A. (2019). SELEX: Critical factors and optimization strategies for successful aptamer selection. National Institutes of Health. Retrieved from [Link]

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• 4. Systematic evolution of ligands by exponential enrichment - Wikipedia [en.wikipedia.org]
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• 6. Chemical Modifications of Nucleic Acid Aptamers for Therapeutic Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Chemical Modifications on Aptamer Stability in Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro evolution of chemically-modified nucleic acid aptamers: Pros and cons, and comprehensive selection strategies - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Enhancing Nuclease Resistance of Antisense Oligonucleotides with 3'-Fluoroadenosine

For: Researchers, scientists, and drug development professionals in the field of oligonucleotide therapeutics.

Introduction: The Imperative for Nuclease Resistance in Antisense Therapy

Antisense oligonucleotides (ASOs) represent a powerful therapeutic modality, capable of targeting disease-associated RNAs with high specificity. However, their clinical translation is often hampered by rapid degradation by ubiquitous intra- and extracellular nucleases.[1][2] This enzymatic breakdown significantly reduces the in vivo half-life and therapeutic efficacy of unmodified ASOs.[3] To overcome this critical challenge, various chemical modifications have been developed to enhance the stability of ASOs.[3][4] Among these, the incorporation of 3'-fluoroadenosine stands out as a strategic modification to confer robust resistance against exonuclease-mediated degradation, a primary pathway for ASO metabolism.[1] This document provides a comprehensive guide to the application of 3'-fluoroadenosine in the design of nuclease-resistant ASOs, including detailed protocols for synthesis, characterization, and stability assessment.

Mechanism of Nuclease Resistance Conferred by 3'-Fluoroadenosine

The primary mechanism by which 3'-fluoroadenosine enhances nuclease resistance lies in the stereoelectronic properties of the fluorine atom. Exonucleases, particularly 3'-exonucleases, recognize and cleave the phosphodiester backbone of oligonucleotides. The catalytic mechanism of these enzymes often involves the activation of the 3'-hydroxyl group. By replacing this hydroxyl group with a highly electronegative fluorine atom, the susceptibility of the adjacent phosphodiester bond to enzymatic hydrolysis is significantly reduced. This modification sterically hinders the approach of the nuclease and alters the electronic distribution around the cleavage site, thereby inhibiting enzymatic activity.

While 2'-fluoro modifications are also widely used to enhance nuclease resistance and binding affinity, the strategic placement of a 3'-fluoro modification, particularly at the 3'-terminus, provides a robust shield against the primary direction of exonuclease degradation in vivo.[1][5]

Impact on Hybridization Affinity

A critical consideration in ASO design is the impact of chemical modifications on the hybridization affinity (Tm) to the target RNA. Ideally, a modification should enhance nuclease resistance without compromising binding affinity. Studies on hexitol nucleic acid (HNA) modifications, a class that includes 3'-fluoro analogs, have shown that the axial 3'-fluoro substitution (FHNA) can boost RNA affinity.[6] This is a significant advantage over some other modifications that may stabilize against nucleases but reduce target binding.[5] The increased affinity is attributed to the fluorine atom's influence on the sugar pucker conformation, pre-organizing the oligonucleotide into a geometry favorable for duplex formation with RNA.[6]

Protocols

Protocol 1: Synthesis of 3'-Fluoroadenosine Modified Oligonucleotides

The synthesis of ASOs incorporating 3'-fluoroadenosine is readily achievable using standard automated solid-phase phosphoramidite chemistry.[7][] The key component is the 3'-fluoroadenosine phosphoramidite building block, which is incorporated at the desired position, typically the 3'-terminus, during oligonucleotide synthesis.

Materials:

• 3'-Fluoroadenosine CPG solid support or 3'-Fluoroadenosine phosphoramidite

• Standard DNA/RNA phosphoramidites (A, C, G, T/U)

• Anhydrous acetonitrile

• Activator solution (e.g., 5-(ethylthio)-1H-tetrazole)

• Capping reagents (Acetic anhydride and N-methylimidazole)

• Oxidizing solution (Iodine in THF/water/pyridine)

• Deblocking solution (Trichloroacetic acid in dichloromethane)

• Ammonia solution (30%) or Methylamine/Ammonia mixture for deprotection and cleavage

• DNA synthesizer

Procedure:

• Synthesis Setup: The synthesis is performed on an automated DNA synthesizer. If the 3'-fluoro modification is desired at the 3'-terminus, a 3'-fluoroadenosine-derivatized controlled pore glass (CPG) solid support is used. Alternatively, for internal incorporation, the corresponding phosphoramidite is used.

• Synthesis Cycle: The oligonucleotide is synthesized in the 3' to 5' direction.[] Each cycle of nucleotide addition consists of four steps:

  • Deblocking: Removal of the 5'-dimethoxytrityl (DMT) protecting group with trichloroacetic acid.

  • Coupling: Addition of the next phosphoramidite monomer, activated by an activator, to the free 5'-hydroxyl group.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

  • Oxidation: Conversion of the phosphite triester linkage to a more stable phosphate triester using an iodine solution.

• Incorporation of 3'-Fluoroadenosine: When the 3'-fluoroadenosine phosphoramidite is to be incorporated, it is delivered to the synthesis column during the coupling step of the corresponding cycle.

• Cleavage and Deprotection: Upon completion of the synthesis, the oligonucleotide is cleaved from the solid support and the protecting groups on the nucleobases and phosphate backbone are removed by incubation in a concentrated ammonia solution or a mixture of methylamine and ammonia at elevated temperature.

• Purification: The crude oligonucleotide is purified by high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE) to isolate the full-length product.

• Quantification and Storage: The concentration of the purified oligonucleotide is determined by UV absorbance at 260 nm. The oligonucleotide is then lyophilized and stored at -20°C.

Protocol 2: Nuclease Degradation Assay

This protocol describes a method to assess the stability of 3'-fluoroadenosine modified ASOs in the presence of a 3'-exonuclease, such as snake venom phosphodiesterase (SVPD), or in a more biologically relevant matrix like serum.[1][9]

Materials:

• Purified 3'-fluoroadenosine modified ASO and an unmodified control ASO

• Nuclease-free water

• 10x Reaction buffer (specific to the nuclease, e.g., for SVPD: 100 mM Tris-HCl pH 8.9, 100 mM NaCl, 14 mM MgCl2)

• 3'-Exonuclease (e.g., Snake Venom Phosphodiesterase I) or fetal bovine serum (FBS)

• Stop solution (e.g., EDTA, formamide)

• Polyacrylamide gel electrophoresis (PAGE) apparatus or HPLC system

• Gel staining solution (e.g., Stains-All or a fluorescent stain)

• Gel imaging system

Procedure:

• Reaction Setup:

  • Prepare reaction mixtures in nuclease-free microcentrifuge tubes. For each time point, a separate reaction should be set up.

  • A typical 20 µL reaction mixture contains:

    • 2 µL of 10x Reaction Buffer

    • 2 µL of ASO (e.g., 10 µM final concentration)

    • x µL of Nuclease (e.g., 0.1 units of SVPD) or Serum (e.g., 10% final concentration)

    • Nuclease-free water to 20 µL

  • Include a "0-minute" time point control where the stop solution is added before the nuclease.

• Incubation: Incubate the reaction mixtures at 37°C. Collect samples at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Reaction Quenching: Stop the reaction at each time point by adding an equal volume of stop solution and immediately placing the tubes on ice or heating to 95°C for 5 minutes to denature the enzyme.

• Analysis by PAGE:

  • Load the samples onto a denaturing polyacrylamide gel (e.g., 20% polyacrylamide, 7 M urea).

  • Run the gel at a constant voltage until the dye front reaches the bottom.

  • Stain the gel with a suitable nucleic acid stain and visualize using a gel imaging system.

  • The percentage of intact oligonucleotide at each time point can be quantified using densitometry software.

• Analysis by HPLC:

  • Alternatively, the samples can be analyzed by anion-exchange or reverse-phase HPLC.

  • Inject the quenched reaction mixture into the HPLC system.

  • The peak corresponding to the full-length oligonucleotide will decrease over time as it is degraded. The area under the peak can be integrated to quantify the amount of intact ASO.

Data Presentation

Table 1: Comparative Nuclease Stability of a 20-mer ASO with and without a 3'-Fluoroadenosine Modification.

Time (minutes)	% Intact Unmodified ASO	% Intact 3'-Fluoro ASO
0	100	100
15	65	98
30	30	95
60	5	92
120	<1	88

Data are representative and may vary depending on the specific oligonucleotide sequence and experimental conditions.

Visualizations

Caption: Experimental workflows for the synthesis and nuclease stability testing of 3'-fluoroadenosine modified ASOs.

Sources

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• 3. In vivo and in vitro studies of antisense oligonucleotides – a review - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
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cleavage and deprotection protocol for oligos with N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Application Note & Protocol

Topic: High-Fidelity Cleavage and Deprotection of Oligonucleotides Incorporating N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Introduction: Navigating the Challenges of Modified Oligonucleotide Synthesis

The therapeutic and diagnostic potential of synthetic oligonucleotides is significantly enhanced by the incorporation of modified nucleosides. Modifications such as the 3'-fluoro group on the ribose sugar are introduced to increase nuclease resistance and binding affinity to target RNA.[1][2] However, the successful synthesis of these potent molecules is critically dependent on the final cleavage and deprotection steps. This process must be robust enough to remove all protecting groups yet mild enough to preserve the integrity of both the oligonucleotide backbone and the sensitive modifications.

This guide provides a detailed protocol and expert insights for the cleavage and deprotection of oligonucleotides containing N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine . We will address the specific chemical considerations imposed by the N6-benzoyl protecting group—known for its relative stability compared to other acyl protectors[3]—and the 3'-fluoro modification. The protocols outlined herein are designed to ensure complete deprotection and high recovery of the final product, a crucial step for any research, diagnostic, or therapeutic application.

Core Principles: The Chemistry of Liberation

The post-synthesis workup of an oligonucleotide is a multi-stage process designed to liberate the pure, biologically active molecule from its synthetic shackles.[4][5]

• Cleavage: This is the initial step where the ester linkage connecting the 3'-end of the oligonucleotide to the solid support (e.g., Controlled Pore Glass, CPG) is hydrolyzed. This is typically achieved under basic conditions.[6]

• Phosphate Deprotection: The phosphate backbone is synthesized using phosphoramidite chemistry, which leaves a 2-cyanoethyl group on each phosphate triester. These groups are highly susceptible to β-elimination under basic conditions and are rapidly removed during the cleavage step.[3]

• Base Deprotection: The exocyclic amines of adenosine, guanosine, and cytidine are protected to prevent side reactions during synthesis. The N6-benzoyl (Bz) group on adenosine is relatively stable and requires specific conditions for complete removal. Incomplete removal results in a product with altered hybridization properties. The rate-determining step in standard deprotection is often the removal of the isobutyryl group from guanine, but the complete removal of all benzoyl groups is equally critical.[3]

• 5'-DMT Deprotection (Detritylation): The 5'-dimethoxytrityl (DMT) group is an acid-labile protecting group. It is typically left on after cleavage and base deprotection (a "DMT-on" workflow) to facilitate purification by reversed-phase HPLC, as the lipophilic DMT group significantly increases the retention time of the full-length oligonucleotide.[7] The DMT group is then removed post-purification using a mild acid treatment.[8]

The 3'-fluoro modification is stable to the standard basic conditions used for cleavage and deprotection, allowing for the use of efficient and well-established protocols.[1]

Recommended Protocol: Rapid Cleavage & Deprotection with AMA

For oligonucleotides containing N6-benzoyl adenosine, a mixture of Ammonium Hydroxide and Methylamine (AMA) is highly recommended. This reagent mixture dramatically reduces deprotection times from many hours to minutes, minimizing potential side reactions and product degradation.[9][10][11]

Materials and Reagents

• Oligonucleotide synthesis column or CPG support in a vial

• Ammonium Hydroxide (28-30% NH₃ in water)

• 40% aqueous Methylamine solution

• Anhydrous Acetonitrile

• Heating block or oven capable of maintaining 65°C

• 1.5 mL or 2.0 mL microcentrifuge tubes with screw caps and O-rings

• Syringes and luer-lock fittings

• SpeedVac or centrifugal evaporator

• HPLC-grade water

• 80% Acetic Acid in water (for detritylation)

Experimental Workflow Visualization

The overall process from the solid-support-bound product to the final purified oligonucleotide is outlined below.

Caption: Workflow for oligonucleotide cleavage, deprotection, and purification.

Phase 1: Cleavage from Support and Base Deprotection

• Prepare AMA Reagent: In a fume hood, prepare the AMA solution by mixing equal volumes of concentrated Ammonium Hydroxide (28-30%) and 40% aqueous Methylamine. For example, mix 1 mL of ammonium hydroxide with 1 mL of methylamine. Prepare this solution fresh before use.

• Column Setup: Dry the synthesis column containing the CPG-bound oligonucleotide with a stream of argon or nitrogen.

• Cleavage: Add 1 mL of the freshly prepared AMA solution to the CPG support. This can be done by passing the solution back and forth through the column with two syringes for 5 minutes at room temperature.[10]

• Transfer to Vial: Transfer the AMA solution and the CPG support to a 2 mL screw-cap microcentrifuge tube. Ensure the cap has an O-ring to prevent leakage and evaporation.

• Deprotection: Securely cap the vial and place it in a heating block or oven set to 65°C for 10-15 minutes.[10] This step is sufficient to remove the benzoyl groups from adenosine and other standard base protecting groups.

  • Expert Insight: While standard ammonium hydroxide requires 8-16 hours at 55°C[10], AMA completes the deprotection in minutes. This rapid process is highly effective for N6-benzoyl adenosine.

Phase 2: Oligonucleotide Recovery

• Cooling: After heating, remove the vial and cool it to room temperature. A brief chill on ice can also be effective.

• Separation: Carefully pipette the supernatant (which contains the deprotected, DMT-on oligonucleotide) into a new microcentrifuge tube, leaving the CPG support behind.

• Evaporation: Dry the AMA solution completely using a centrifugal evaporator (SpeedVac). Do not apply excessive heat during this step to avoid thermal degradation of the oligo.

• Reconstitution: Re-dissolve the dried oligonucleotide pellet in an appropriate volume of HPLC-grade water (e.g., 200-500 µL) for purification.

Phase 3: Post-Purification Detritylation (DMT Removal)

This protocol assumes purification via DMT-on reversed-phase HPLC. After collecting and drying the purified DMT-on oligonucleotide fraction:

• Acid Treatment: Re-dissolve the dried, purified oligonucleotide in 200-500 µL of 80% aqueous acetic acid.[8]

• Incubation: Let the solution stand at room temperature for 15-30 minutes. A characteristic bright orange color will appear, indicating the cleavage of the DMT cation.[7]

• Quenching/Removal: Add an equal volume of water and then freeze the sample and lyophilize it to dryness. The lyophilization step will remove the acetic acid. Repeat the reconstitution in water and lyophilization if necessary to completely remove residual acid. The final product is ready for desalting or direct use.

Summary of Protocol Parameters

Step	Reagent	Concentration	Temperature	Duration	Purpose
Cleavage	AMA (NH₄OH / MeNH₂)	1:1 (v/v)	Room Temp.	5 min	Release oligo from solid support.[10]
Base Deprotection	AMA (NH₄OH / MeNH₂)	1:1 (v/v)	65°C	10-15 min	Remove Bz, iBu, Ac, and cyanoethyl groups.[10][11]
Detritylation	Acetic Acid	80% (aq)	Room Temp.	15-30 min	Remove 5'-DMT group post-purification.[7][8]

Trustworthiness: Validation and Quality Control

To ensure the fidelity of the final product, analytical validation is essential.

• Reversed-Phase HPLC (RP-HPLC):

  • DMT-on Analysis: Before detritylation, an analytical run should show a single, late-eluting major peak corresponding to the full-length, DMT-bearing oligonucleotide.

  • DMT-off Analysis: After detritylation, the major peak should have a significantly shorter retention time. The purity can be assessed by peak integration.

• Mass Spectrometry (ESI or MALDI-TOF): This is the definitive test for product identity.

  • The observed molecular weight should match the calculated molecular weight of the fully deprotected 3'-fluoro-modified oligonucleotide.

  • Expert Insight: Look for common adducts. Incomplete removal of the N6-benzoyl group on an adenosine will result in a mass increase of +104 Da (C₇H₄O). The absence of this adduct is a key indicator of successful deprotection.

References

• Advanced method for oligonucleotide deprotection - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Deprotection Guide - Glen Research. (n.d.). Glen Research. Retrieved from [Link]

• Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis - ATDBio. (n.d.). ATDBio. Retrieved from [Link]

• Mastering the Fundamentals of Oligo Development - Downstream Column. (2021, October 14). Downstream Column. Retrieved from [Link]

• Guidebook for the Synthesis of Oligonucleotides - Chemie Brunschwig. (n.d.). Chemie Brunschwig AG. Retrieved from [Link]

• Glen Report 25 Supplement: Deprotection - Volumes 1-5. (n.d.). Glen Research. Retrieved from [Link]

• US Patent for Reagents for oligonucleotide cleavage and deprotection. (n.d.). Google Patents.

• Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End. (2021). MDPI. Retrieved from [Link]

• Advanced method for oligonucleotide deprotection. (2025, August 5). ResearchGate. Retrieved from [Link]

• Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Manual Detritylation of Oligonucleotides after Deprotection. (n.d.). Retrieved from [Link]

• Oligonucleotide synthesis under mild deprotection conditions - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Glen Report 20.22 - Synthesis, Cleavage and Deprotection of PACE Oligonucleotides. (n.d.). Glen Research. Retrieved from [Link]

• The synthesis of oligoribonucleotides containing N6-alkyladenosines and 2-methylthio-N6-alkyladenosines via post-synthetic modification of precursor oligomers - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Sensitive RNA Synthesis Using Fluoride-Cleavable Groups for Linking and Amino Protection - ChemRxiv. (n.d.). ChemRxiv. Retrieved from [Link]

• Cleavage and Deprotection of Oligonucleotides - Sierra BioSystems. (n.d.). Sierra BioSystems. Retrieved from [Link]

• An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support - PubMed. (2014, May 1). PubMed. Retrieved from [Link]

• Cleavage of Oligonucleotides from Solid-Phase Supports using ο-Nitrobenzyl Photochemistry - Johns Hopkins University. (1994, February 1). Johns Hopkins University. Retrieved from [Link]

• Enhancing the cleavage of Oligonucleotides - Vapourtec Ltd. (2025, February 27). Vapourtec Ltd. Retrieved from [Link]

• What is an easy method for the deprotection of Benzoyl group? - ResearchGate. (2017, March 20). ResearchGate. Retrieved from [Link]

• An Influence of Modification with Phosphoryl Guanidine Combined with a 2′-O-Methyl or 2′-Fluoro Group on the Small-Interfering-RNA Effect - MDPI. (n.d.). MDPI. Retrieved from [Link]

• On the rapid deprotection of synthetic oligonucleotides and analogs - ResearchGate. (2025, August 7). ResearchGate. Retrieved from [Link]

• Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion - Glen Research. (n.d.). Glen Research. Retrieved from [Link]

• Synthesis of Modified Oligonucleotides for Site-Directed RNA Editing and Structure-Activity Relationships of RNA Binding En - eScholarship. (2023, July 28). eScholarship, University of California. Retrieved from [Link]

• Synthesis, improved antisense activity and structural rationale for the divergent RNA affinities of 3'-fluoro hexitol nucleic acid (FHNA and Ara-FHNA) modified oligonucleotides - PubMed. (2011, October 19). PubMed. Retrieved from [Link]

• Solid-Phase Synthesis and Hybrization Behavior of Partially 2′/3′-O-Acetylated RNA Oligonucleotides | The Journal of Organic Chemistry - ACS Publications. (2014, March 25). ACS Publications. Retrieved from [Link]

• Deprotection of oligonucleotides modified with 3′-amino linkers and base-labile nucleo. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

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Application Note: Synthesis and Application of Modified Oligonucleotides for Targeted RNA Editing

Introduction

RNA therapeutics represent a paradigm shift in modern medicine, with modalities like mRNA vaccines and RNA interference (RNAi) drugs demonstrating significant clinical success.[1][2] A rapidly emerging and powerful strategy within this field is site-directed RNA editing, which aims to correct disease-causing mutations or modulate protein function at the transcript level.[2][3] This approach primarily harnesses the cell's endogenous machinery, specifically Adenosine Deaminases Acting on RNA (ADAR) enzymes.[4][5]

ADARs can be programmed to convert a specific adenosine (A) to an inosine (I) within a target RNA sequence. Since the cellular translation machinery interprets inosine as guanosine (G), this A-to-I edit effectively results in an A-to-G correction at the protein level.[6][7] This process is guided by a synthetic, chemically modified oligonucleotide, often called a guide RNA (gRNA) or an antisense oligonucleotide (ASO), which binds to the target mRNA to form a double-stranded RNA (dsRNA) duplex, a requisite substrate for ADAR activity.[8][9][10]

The therapeutic potential of this technology is vast, offering a transient and reversible alternative to permanent genome editing.[4][11] However, the efficacy and safety of this approach are critically dependent on the design and chemical composition of the guide oligonucleotide. Unmodified RNA is prone to rapid degradation by nucleases and can trigger unwanted innate immune responses.[12]

This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis, purification, and analysis of chemically modified oligonucleotides tailored for RNA editing applications. We will detail the rationale behind specific chemical modifications and provide robust, field-proven protocols for their synthesis and quality control.

The Principle of ADAR-Mediated RNA Editing

The ADAR family of enzymes (primarily ADAR1 and ADAR2 in mammals) are dsRNA-binding proteins that catalyze the hydrolytic deamination of adenosine at the C6 position, converting it to inosine.[6][13][14] While ADARs have diverse biological roles, including the suppression of innate immune responses to endogenous dsRNA, their catalytic activity can be precisely redirected for therapeutic purposes.[15]

The strategy involves designing a guide oligonucleotide that is complementary to the target mRNA sequence containing the adenosine to be edited. A key design feature is the introduction of a mismatch (typically a C-A mismatch) opposite the target adenosine in the guide strand. This mismatch creates a local RNA structure that is preferentially recognized and catalytically processed by the ADAR enzyme, which binds to the dsRNA duplex and executes the A-to-I conversion.[11]

Caption: Mechanism of guide oligonucleotide-directed RNA editing by endogenous ADAR enzymes.

The Rationale for Chemical Modifications in Guide Oligonucleotides

To function effectively in vivo, a guide oligonucleotide must possess several key attributes: stability against nuclease degradation, high binding affinity for its target, minimal off-target effects, and a low immunogenicity profile. Chemical modifications to the sugar-phosphate backbone and nucleobases are essential for achieving these properties.[12][16]

Key benefits of chemical modification include:

• Enhanced Nuclease Resistance: The phosphodiester backbone of natural RNA is rapidly cleaved by endo- and exonucleases. Replacing the non-bridging oxygen atom with sulfur (a Phosphorothioate or PS linkage) or modifying the 2'-hydroxyl group of the ribose sugar (2'-O-Methyl or 2'-OMe ; 2'-Fluoro or 2'-F ) sterically hinders nuclease access, dramatically increasing the oligonucleotide's half-life.[17][18]

• Increased Binding Affinity: Modifications like 2'-OMe and 2'-F lock the ribose sugar into an A-form helix conformation, which is favorable for RNA:RNA duplexes. This pre-organization increases the melting temperature (Tm) and enhances binding affinity to the target mRNA.

• Reduced Immunogenicity: The innate immune system has sensors that recognize foreign dsRNA. Strategic placement of modifications, particularly 2'-OMe, can help the guide oligonucleotide evade detection by pattern recognition receptors, thus preventing an unwanted immune response.

• Modulated Specificity: Certain modifications can be used to fine-tune the interaction with the target, potentially reducing binding to unintended, partially complementary sequences and thereby minimizing off-target editing.[19]

Table 1: Common Chemical Modifications for RNA Editing Oligonucleotides

Modification Name	Chemical Group	Primary Function(s)
Phosphorothioate (PS)	A sulfur atom replaces a non-bridging oxygen in the phosphate backbone.	Provides significant resistance to nuclease degradation.
2'-O-Methyl (2'-OMe)	A methyl group (-CH3) is added to the 2' hydroxyl of the ribose.	Increases nuclease resistance, enhances binding affinity, and reduces immunogenicity.[20]
2'-Fluoro (2'-F)	A fluorine atom replaces the 2' hydroxyl of the ribose.	Confers high nuclease resistance and significantly increases binding affinity.[18]
Locked Nucleic Acid (LNA)	A methylene bridge connects the 2'-oxygen to the 4'-carbon of the ribose.	Provides the highest increase in binding affinity; used strategically to anchor the guide.

Protocols: Synthesis, Deprotection, and Purification

The gold standard for producing chemically modified oligonucleotides is automated solid-phase phosphoramidite synthesis.[21][22] This method allows for the precise, sequential addition of natural and modified nucleotides to a growing chain anchored to a solid support, typically controlled pore glass (CPG).

Protocol 1: Automated Solid-Phase Synthesis

This protocol outlines the cyclical process for synthesizing a modified oligonucleotide on an automated DNA/RNA synthesizer. The synthesis proceeds in the 3' to 5' direction.[23]

Materials & Reagents:

• Solid Support: Controlled Pore Glass (CPG) pre-loaded with the first 3'-terminal nucleoside.

• Phosphoramidites: 5'-DMT-2'-protected-3'-phosphoramidites for A, C, G, U, and any desired modified nucleosides (e.g., 2'-OMe, 2'-F). All must be dissolved in anhydrous acetonitrile to the manufacturer's recommended concentration.

• Activator: 5-Ethylthiotetrazole (ETT) or Dicyanoimidazole (DCI) in anhydrous acetonitrile.

• Deblocking Solution: 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in dichloromethane (DCM).[21][23]

• Capping Reagents:

  • Cap A: Acetic anhydride in Tetrahydrofuran (THF)/Pyridine.

  • Cap B: N-Methylimidazole in THF.

• Oxidizing Solution: 0.02 M Iodine in THF/Pyridine/Water.

• Sulfurizing Reagent (for PS linkages): e.g., 3-((Dimethylamino-methylidene)amino)-3H-1,2,4-dithiazole-3-thione (DDTT).

• Solvent: Anhydrous acetonitrile.

Experimental Workflow:

• Preparation:

  • Install the CPG synthesis column containing the initial nucleoside onto the synthesizer.

  • Load freshly prepared phosphoramidite, activator, and ancillary reagent bottles onto the synthesizer.

  • Program the synthesizer with the desired oligonucleotide sequence, specifying the positions of any chemical modifications.

• The Automated Synthesis Cycle (Repeated for each nucleotide addition):

  • Step A: Detritylation (Deblocking): The acid-labile 5'-dimethoxytrityl (DMT) protecting group is removed from the nucleoside on the solid support by flushing the column with the deblocking solution.[23] This exposes a free 5'-hydroxyl group for the next coupling reaction. The column is then washed thoroughly with anhydrous acetonitrile. The orange-colored DMT cation released can be quantified spectrophotometrically to monitor synthesis efficiency in real-time.[23]

  • Step B: Coupling: The next phosphoramidite in the sequence is delivered to the column along with the activator. The activator protonates the phosphoramidite, creating a highly reactive intermediate that couples with the free 5'-hydroxyl group of the growing chain.[21] Coupling times are typically 30-180 seconds.

  • Step C: Capping: To prevent the elongation of chains that failed to react in the coupling step ("failure sequences"), the column is treated with capping reagents. This step acetylates any unreacted 5'-hydroxyl groups, rendering them inert for future cycles.[23][24]

  • Step D: Oxidation or Sulfurization:

    • For a standard phosphodiester bond: The unstable phosphite triester linkage formed during coupling is oxidized to a stable pentavalent phosphate triester using the iodine solution.[21]

    • For a phosphorothioate (PS) bond: The oxidation step is replaced by a sulfurization step, where the sulfurizing reagent is delivered to convert the phosphite triester to a phosphorothioate triester.

  • Chain Elongation: The cycle of detritylation, coupling, capping, and oxidation/sulfurization is repeated until the full-length oligonucleotide is synthesized.

Caption: The four-step cycle of solid-phase phosphoramidite oligonucleotide synthesis.

Protocol 2: Cleavage and Deprotection

After synthesis, the oligonucleotide is cleaved from the solid support, and all remaining protecting groups on the bases and phosphate backbone are removed.

Materials & Reagents:

• Ammonium hydroxide/40% aqueous Methylamine (1:1) (AMA) or concentrated ammonium hydroxide.

• For RNA: Triethylamine trihydrofluoride (TEA·3HF) or another fluoride-based reagent for 2'-deprotection.

• Nuclease-free water and tubes.

Experimental Workflow:

• Cleavage from CPG Support: Transfer the CPG support from the synthesis column to a screw-cap vial. Add the AMA solution and incubate at 60-65°C for 1.5-2 hours (or as recommended for the specific nucleobase protecting groups used).[24][25] This step cleaves the ester linkage holding the oligonucleotide to the support.

• Base and Phosphate Deprotection: The AMA treatment simultaneously removes the protecting groups (e.g., benzoyl, isobutyryl) from the exocyclic amines of the nucleobases and the cyanoethyl groups from the phosphate backbone.

• 2'-Hydroxyl Deprotection (for RNA and 2'-modified RNA): This is a critical and distinct step. After removing the AMA and drying the sample, the 2'-TBDMS (tert-butyldimethylsilyl) or other silyl protecting groups are removed by treatment with a fluoride source like TEA·3HF. This step must be performed carefully to avoid backbone degradation.

• Final Steps: Quench the deprotection reaction and evaporate the solution to dryness to obtain the crude oligonucleotide pellet.

Purification and Quality Control

Purification of the crude synthetic oligonucleotide is essential to remove truncated failure sequences, salts, and residual protecting groups, which can interfere with downstream applications.[26][27]

Protocol 3: Purification by HPLC

High-Performance Liquid Chromatography (HPLC) is a high-resolution method for purifying oligonucleotides.[27] Ion-Pair Reversed-Phase (IP-RP) HPLC is particularly effective.[28]

Methodology:

• Principle: IP-RP HPLC separates oligonucleotides based on hydrophobicity. An ion-pairing reagent (e.g., triethylammonium acetate, TEAA) is added to the mobile phase to neutralize the negative charge of the phosphate backbone, allowing the oligonucleotide to interact with the hydrophobic stationary phase (e.g., C18).[28]

• DMT-On Purification: A common strategy is to perform the synthesis with the final 5'-DMT group left on ("DMT-on").[21] This bulky, hydrophobic DMT group causes the full-length product to be retained much more strongly on the column than the uncapped, DMT-off failure sequences.[27]

• Procedure:

  • Resuspend the crude oligonucleotide pellet in the mobile phase A (e.g., 100 mM TEAA in water).

  • Inject the sample onto a semi-preparative C18 HPLC column.

  • Elute the oligonucleotide using a gradient of mobile phase B (e.g., 100 mM TEAA in acetonitrile).

  • Collect the peak corresponding to the DMT-on full-length product.

  • Treat the collected fraction with an acid (e.g., 80% acetic acid) to remove the DMT group.

  • Desalt the final purified oligonucleotide using a method like gel filtration to remove HPLC buffer salts.[27]

Protocol 4: Quality Control by Mass Spectrometry

Verifying the molecular weight of the final product is the definitive quality control step.

Methodology:

• Technique: Liquid Chromatography-Mass Spectrometry (LC-MS) or Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) Mass Spectrometry.

• Procedure: A small aliquot of the purified oligonucleotide is analyzed. The resulting mass spectrum should show a major peak corresponding to the calculated molecular weight of the desired modified oligonucleotide. This confirms the identity and purity of the product.

Alternative Strategy: Enzymatic RNA Synthesis

While chemical synthesis is the dominant method, enzymatic synthesis is an emerging technology with significant potential.[29][30] This approach uses engineered RNA polymerases to sequentially add reversibly terminated nucleotides in an aqueous environment.[31]

Advantages:

• "Greener" Chemistry: Avoids the use of harsh organic solvents.[29]

• Potential for Longer Oligos: May overcome the length limitations of chemical synthesis.[30]

• High Fidelity: Enzymatic reactions can be highly specific.

This field is rapidly evolving and represents a promising future direction for oligonucleotide manufacturing.[29][30]

Conclusion

The synthesis of chemically modified oligonucleotides is a cornerstone of RNA editing research and therapeutic development. The phosphoramidite solid-phase synthesis platform provides a robust and highly automated method for producing high-purity guide oligonucleotides with a diverse range of modifications. By carefully selecting modifications to enhance stability, binding, and safety, researchers can design potent molecules capable of harnessing the endogenous ADAR machinery for precise, targeted RNA editing. Rigorous purification by HPLC and quality control by mass spectrometry are indispensable steps to ensure the identity and purity of the final product, paving the way for successful in vitro and in vivo applications.

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• 25. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 26. lcms.cz [lcms.cz]
• 27. atdbio.com [atdbio.com]
• 28. Oligonucleotide Purification: Phenomenex [phenomenex.com]
• 29. eRNA: Controlled Enzymatic RNA Oligonucleotide Synthesis [wyss.harvard.edu]
• 30. LabXchange [labxchange.org]
• 31. Template-independent enzymatic synthesis of RNA oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine for COVID-19 research

An in-depth technical guide has been created by analyzing the specific nature of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine and its potential applications in COVID-19 research. The structure has been designed to provide a comprehensive overview, from the foundational chemistry of the molecule to its hypothetical-yet-scientifically-grounded use in antiviral assays. This guide is intended for researchers, scientists, and drug development professionals.

Table of Contents

• Introduction: The Rationale for Nucleoside Analogs in COVID-19 Research

• Molecular Profile: N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

• Proposed Mechanism of Action: Chain Termination of Viral RNA Synthesis

• Application I: In Vitro Screening for SARS-CoV-2 RdRp Inhibition

  • Principle of the Assay

  • Detailed Protocol

  • Data Interpretation

• Application II: Cell-Based Antiviral Efficacy Studies

  • Principle of the Assay

  • Detailed Protocol

  • Data Analysis and Interpretation

• Future Directions and Considerations

• References

Introduction: The Rationale for Nucleoside Analogs in COVID-19 Research

The COVID-19 pandemic, caused by the SARS-CoV-2 virus, has spurred an unprecedented effort in the scientific community to develop effective antiviral therapeutics. A key target for antiviral drug development is the viral RNA-dependent RNA polymerase (RdRp), an enzyme essential for the replication of the viral RNA genome. Nucleoside analogs, which are synthetic molecules that mimic natural nucleosides, have emerged as a promising class of RdRp inhibitors. By incorporating into the growing viral RNA chain, these analogs can disrupt the replication process, often by causing premature chain termination. Remdesivir is a well-known example of a nucleoside analog that has been used in the treatment of COVID-19.

This document provides a detailed technical guide on the potential application of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in COVID-19 research. While direct studies on this specific compound against SARS-CoV-2 are not yet widely published, its structural features strongly suggest its potential as a valuable tool in the discovery of novel antiviral agents. This guide will, therefore, be based on established principles of virology and medicinal chemistry, providing a roadmap for researchers to explore its therapeutic potential.

Molecular Profile: N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a chemically modified adenosine analog with several key functional groups that make it suitable for antiviral research and solid-phase oligonucleotide synthesis.

Functional Group	Purpose	Relevance in Antiviral Research
3'-Fluoro Group	Replaces the 3'-hydroxyl group	A key modification for inducing chain termination of the growing RNA strand during viral replication.
5'-O-DMT Group	A bulky protecting group	Primarily used for purification and during solid-phase synthesis of oligonucleotides. It is typically removed to yield the active 5'-hydroxyl form.
N6-Benzoyl Group	A protecting group for the exocyclic amine of adenosine	Prevents unwanted side reactions during chemical synthesis. It needs to be removed for the nucleoside to be recognized by the viral polymerase.

The presence of the 3'-fluoro group is of particular interest. In natural nucleosides, the 3'-hydroxyl group is essential for the formation of the phosphodiester bond that extends the RNA chain. By replacing this hydroxyl group with a fluorine atom, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, once incorporated into the viral RNA, would theoretically halt further elongation, thus terminating viral replication.

Proposed Mechanism of Action: Chain Termination of Viral RNA Synthesis

The central hypothesis for the antiviral activity of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine against SARS-CoV-2 is its function as a chain terminator of the viral RNA-dependent RNA polymerase (RdRp).

Here is a diagram illustrating the proposed mechanism:

Caption: Workflow for cell-based antiviral efficacy studies.

Future Directions and Considerations

• In Vivo Studies: If promising in vitro and cell-based activity is observed, the next logical step would be to evaluate the compound's efficacy and safety in animal models of SARS-CoV-2 infection.

• Pharmacokinetic Studies: Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of the compound is crucial for its development as a potential drug.

• Resistance Studies: It is important to investigate the potential for the virus to develop resistance to the compound through mutations in the RdRp enzyme.

References

• Title: Remdesivir: A Review of its Discovery and Development for COVID-19 Source: ACS Central Science URL: [Link]

• Title: The FDA-approved drug sofosbuvir inhibits SARS-CoV-2 in vitro Source: bioRxiv URL: [Link]

• Title: An overview of the RNA-dependent RNA polymerase of SARS-CoV-2 Source: Biochemical Society Transactions URL: [Link]

• Title: Nucleoside analogues for the treatment of coronavirus infections Source: Nature Reviews Drug Discovery URL: [Link]

• Title: Fluorine in medicinal chemistry: A century of progress and a 60-year retrospective of the Journal of Medicinal Chemistry Source: Journal of Medicinal Chemistry URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Coupling Efficiency of 3'-Fluoro Phosphoramidites

Introduction

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for low coupling efficiency specifically encountered with 3'-fluoro modified phosphoramidites during solid-phase oligonucleotide synthesis. The unique electronic properties of the fluorine atom at the 3'-position can introduce challenges not typically observed with standard phosphoramidites. This resource offers a structured, question-and-answer approach to diagnose and resolve these issues, ensuring the successful synthesis of your modified oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: What makes 3'-fluoro phosphoramidites chemically different during the coupling reaction?

A1: The primary difference lies in the strong electron-withdrawing nature of the fluorine atom. This has two main consequences:

• Reduced Nucleophilicity of the 5'-Hydroxyl Group: While the fluorine is on the incoming phosphoramidite, its influence can be felt in the microenvironment of the coupling reaction. More significantly, in the context of synthesizing oligonucleotides with 3'-fluoro modifications, the presence of the fluorine can subtly alter the electronic properties of the growing chain.

• Steric Hindrance: While fluorine is relatively small, any modification to the sugar ring can introduce steric challenges that may slow down the kinetics of the coupling reaction compared to standard deoxynucleoside phosphoramidites.

Q2: I'm seeing consistently low coupling efficiency with my 3'-fluoro phosphoramidite, even with fresh reagents. What's the most likely cause?

A2: Assuming your standard phosphoramidites are coupling well, the most probable cause is that the standard coupling time is insufficient for the 3'-fluoro modified phosphoramidite. Due to the electronic and potential steric effects mentioned above, these modified amidites often require longer reaction times to achieve high coupling efficiencies.

Q3: Can I use the same activator for 3'-fluoro phosphoramidites as I do for standard DNA or RNA phosphoramidites?

A3: In most cases, yes. Standard activators like 1H-Tetrazole and its derivatives, or 4,5-Dicyanoimidazole (DCI), are generally effective.[1] However, the choice of activator can become more critical when dealing with less reactive phosphoramidites. For particularly stubborn low coupling efficiencies, switching to a more potent activator or optimizing the activator concentration may be beneficial.

In-Depth Troubleshooting Guide

Problem 1: Consistently Low Coupling Efficiency Across the Entire Sequence

If you observe a consistently low coupling efficiency from the very first coupling of the 3'-fluoro phosphoramidite, the issue is likely systemic.

A1.1: The next logical step is to scrutinize your reagents and synthesizer setup with the understanding that 3'-fluoro phosphoramidites are less forgiving than their standard counterparts.

• Moisture Contamination: Water is a primary culprit for low coupling efficiency as it competes with the 5'-hydroxyl group for the activated phosphoramidite.[2] Given the potentially slower reaction kinetics of 3'-fluoro phosphoramidites, even trace amounts of water can have a more pronounced negative impact.

• Reagent Quality:

  • Phosphoramidite Integrity: Ensure the 3'-fluoro phosphoramidite has not degraded. It should be a fine, white powder. Any discoloration or clumping may indicate decomposition.

  • Activator Solution: The activator solution should be fresh and anhydrous. Older activator solutions can absorb moisture and lose potency.

  • Acetonitrile (ACN): Use only high-purity, anhydrous grade acetonitrile with a water content below 30 ppm.[2]

This protocol provides a method to verify the water content in your acetonitrile, a critical parameter for successful phosphoramidite chemistry.

Objective: To quantify the water content in acetonitrile to ensure it meets the requirements for oligonucleotide synthesis.

Materials:

• Karl Fischer Titrator

• Anhydrous Acetonitrile Sample

• Appropriate Karl Fischer Reagents (titrant and solvent)

• Gastight syringe

Procedure:

• Prepare the Karl Fischer titrator according to the manufacturer's instructions.

• Using a dry, gastight syringe, carefully extract a known volume of the acetonitrile to be tested.

• Inject the sample into the titration vessel.

• Start the titration. The instrument will automatically dispense the titrant and determine the endpoint.

• Record the water content, typically in parts per million (ppm).

Parameter	Recommendation	Rationale
Water Content in ACN	< 30 ppm (ideal: < 10 ppm)	Minimizes hydrolysis of the phosphoramidite and the activated intermediate.

Problem 2: Drop in Coupling Efficiency at a Specific Position

When a drop in coupling efficiency occurs at a specific point in the sequence, it suggests an issue related to that particular coupling step.

A2.1: This scenario points towards a few possibilities:

• Sequence-Dependent Steric Hindrance: The growing oligonucleotide chain can adopt secondary structures that hinder the accessibility of the 5'-hydroxyl group. This can be exacerbated by the presence of modified nucleotides.

• Incomplete Deprotection: If the 5'-DMT group from the previously coupled nucleotide is not completely removed, the subsequent coupling reaction will be blocked.

• Synthesizer Fluidics Issue: A partial clog or valve malfunction specific to that cycle could lead to insufficient delivery of the phosphoramidite or activator.

Caption: Troubleshooting workflow for positional low coupling efficiency.

This protocol is designed to drive a difficult coupling reaction to completion.

Objective: To increase the coupling efficiency of a sterically hindered or less reactive phosphoramidite.

Procedure:

• Perform the first coupling of the 3'-fluoro phosphoramidite as programmed in your synthesis cycle.

• Instead of proceeding to the capping step, follow the first coupling with a fresh delivery of the 3'-fluoro phosphoramidite and activator.

• Allow this second coupling reaction to proceed for the same duration as the first.

• Proceed with the capping, oxidation, and subsequent steps of the synthesis cycle.

Deprotection Considerations for 3'-Fluoro Modified Oligonucleotides

Q4: Are there any special considerations for the deprotection of oligonucleotides containing 3'-fluoro nucleosides?

A4: The C-F bond is highly stable and generally does not require special deprotection conditions beyond what is standard for the other protecting groups on the nucleobases and phosphate backbone.[3][4] Standard deprotection protocols using ammonium hydroxide or a mixture of ammonium hydroxide and methylamine (AMA) are typically sufficient.[3][5] However, as with any modified oligonucleotide, it is crucial to consider the lability of all other modifications present in the sequence when choosing the deprotection strategy.[3]

Caption: General workflow for deprotection of 3'-fluoro modified oligonucleotides.

References

• Gryaznov, S. M., & Letsinger, R. L. (1993). Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. Nucleic Acids Research, 21(3), 591–598. [Link]

• Grajkowski, A., Cieslak, J., & Beaucage, S. L. (2001). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 29(13), e67. [Link]

• Patel, D. D., et al. (2019). US Patent No. US7655790B2. Washington, DC: U.S.

• Glen Research. (2010). Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion. Retrieved from [Link]

• LINK Technologies. (n.d.). Guidebook for the Synthesis of Oligonucleotides. Retrieved from [Link]

• Beigelman, L., et al. (1995). Oligoribonucleotides with 2′-O-(tert-Butyldimethylsilyl) Groups. Current Protocols in Nucleic Acid Chemistry, 3.6.1-3.6.22.

• Eurofins Genomics. (n.d.). Phosphoramidite Chemistry. Retrieved from [Link]

• Watts, J. K., et al. (2010). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. Journal of Medicinal Chemistry, 53(15), 5573-5585.
• Gait, M. J. (1984). Oligonucleotide Synthesis: A Practical Approach. IRL Press.
• BenchChem. (2025). Application Note: Synthesis of 2'-Fluoro Modified RNA using Solid-Phase Phosphoramidite Chemistry.
• BenchChem. (2025). Application Notes and Protocols for Phosphoramidite-Based Oligonucleotide Synthesis.
• Hayakawa, Y., et al. (2001). Acid/Azole Complexes as Highly Effective Promoters in the Synthesis of DNA and RNA Oligomers via the Phosphoramidite Method. Journal of the American Chemical Society, 123(34), 8165–8176.

• Glen Research. (2009). Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Retrieved from [Link]

• Glen Research. (1989). Glen Report 2-12: Modification of Oligonucleotides - An Update. Retrieved from [Link]

• Bio-synthesis Inc. (2012). Do you make oligo with 3' modification that willl protect against exonuclease and polymerase activity? Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]

optimizing deprotection conditions for N6-Benzoyl group on adenosine

Technical Support Center: N6-Benzoyl Adenosine Deprotection

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for optimizing the deprotection of the N6-benzoyl group on adenosine. As Senior Application Scientists, we understand that while this reaction is routine, it can present challenges that impact yield, purity, and downstream applications. This guide provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols grounded in established chemical principles to help you navigate these complexities with confidence.

Frequently Asked Questions (FAQs)

Q1: Why is my N6-benzoyl deprotection incomplete, even after extended reaction times?

A: Incomplete deprotection is a common issue often stemming from several factors. The most frequent cause is the use of insufficiently anhydrous reagents or solvents, as water can hydrolyze the ammonia or methylamine reagent, reducing its effective concentration. Another possibility is the degradation of the reagent, especially if using older bottles of aqueous or methanolic ammonia. Finally, steric hindrance around the benzoyl group or suboptimal reaction temperatures can slow the reaction kinetics significantly.

Q2: I'm observing side products in my reaction mixture. What are they and how can I avoid them?

A: A common side product is the N6-formyl adenosine, which can arise from the degradation of solvents like dimethylformamide (DMF) if used in the reaction or workup at elevated temperatures. Another potential issue is the partial deprotection of other protecting groups on the nucleoside, such as silyl ethers on the ribose hydroxyls, if the conditions are too harsh or not selective enough. To avoid these, ensure you are using high-purity, appropriate solvents and that your reaction conditions are optimized for the specific protecting group strategy you are employing.

Q3: Can I use conditions other than ammonia for the deprotection?

A: Absolutely. While methanolic or aqueous ammonia is the most common reagent, other conditions can be advantageous depending on your substrate's sensitivity. For instance, methylamine in ethanol or water is often more reactive and can lead to shorter reaction times. For highly sensitive substrates, enzyme-catalyzed deprotection offers a milder, though often more complex, alternative.

Q4: How does the choice of solvent impact the deprotection reaction?

A: The solvent plays a crucial role in solubilizing the protected adenosine and ensuring efficient access of the deprotecting agent. Methanol is a common choice as it readily dissolves both the substrate and ammonia or methylamine. For less soluble substrates, co-solvents like dichloromethane (DCM) or tetrahydrofuran (THF) can be used, but care must be taken to ensure they are compatible with the reaction conditions and do not introduce side reactions.

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common problems encountered during N6-benzoyl adenosine deprotection.

Issue 1: Incomplete Deprotection

Symptoms:

• TLC or LC-MS analysis shows a significant amount of starting material remaining.

• The reaction has stalled, with no further conversion observed over time.

Root Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Reagent Degradation	Aqueous or methanolic ammonia has a limited shelf life and can lose potency.	Use a fresh bottle of reagent. For methanolic ammonia, it is best to prepare it fresh by bubbling ammonia gas through anhydrous methanol.
Insufficient Reagent	The molar excess of the deprotecting agent is too low to drive the reaction to completion.	Increase the molar excess of ammonia or methylamine. A 10-20 fold excess is a good starting point.
Low Temperature	The reaction kinetics are too slow at the current temperature.	While room temperature is standard, gently heating the reaction to 40-55°C can significantly increase the rate. Monitor carefully for side product formation.
Poor Solubility	The protected adenosine is not fully dissolved in the solvent, limiting its availability for reaction.	Add a co-solvent like THF or DCM to improve solubility. Ensure the co-solvent is anhydrous.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete deprotection.

Issue 2: Formation of Side Products

Symptoms:

• Multiple spots are observed on TLC.

• LC-MS analysis reveals unexpected masses.

Root Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Over-reaction	Other protecting groups (e.g., silyl ethers) are being cleaved under the basic conditions.	Reduce the reaction temperature or time. Consider using a milder deprotection agent if selectivity is a major concern.
Solvent Degradation	Use of DMF at elevated temperatures can lead to the formation of formic acid, which can then formylate the N6-amino group.	Avoid DMF if heating is required. If its use is unavoidable, ensure it is of high purity and the temperature is carefully controlled.
Depurination	Harsh acidic conditions during workup can lead to cleavage of the glycosidic bond.	Ensure the workup is performed under neutral or slightly basic conditions. Use a buffered aqueous solution if necessary.

Deprotection Mechanism and Side Reaction:

Caption: Main deprotection pathway vs. a common side reaction.

Optimized Protocols

Protocol 1: Standard Deprotection with Methanolic Ammonia

This protocol is suitable for most standard N6-benzoyl protected adenosines.

Materials:

• N6-Benzoyl protected adenosine

• Saturated methanolic ammonia (freshly prepared or from a new bottle)

• Methanol (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Silica gel for chromatography

Procedure:

• Dissolve the N6-benzoyl adenosine (1 equivalent) in a minimal amount of DCM.

• Add saturated methanolic ammonia (20 equivalents).

• Seal the reaction vessel tightly and stir at room temperature for 16-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel chromatography, eluting with a gradient of methanol in DCM (e.g., 0-10%).

Protocol 2: Accelerated Deprotection with Aqueous Methylamine

This protocol is for cases where faster deprotection is desired and the substrate is stable to slightly elevated temperatures.

Materials:

• N6-Benzoyl protected adenosine

• Aqueous methylamine (40% w/w)

• Ethanol

Procedure:

• Dissolve the N6-benzoyl adenosine (1 equivalent) in ethanol.

• Add aqueous methylamine (15 equivalents).

• Seal the reaction vessel and heat to 55°C for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Co-evaporate with toluene to remove residual water.

• Purify the crude product by silica gel chromatography.

References

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223–2311. [Link]

• Current Protocols in Nucleic Acid Chemistry. (2000). John Wiley & Sons, Inc.[Link]

Technical Support Center: Navigating Fluorinated Oligonucleotide Synthesis

Welcome to the Technical Support Center for fluorinated oligonucleotide synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are working with these powerful molecules. Here, we will delve into the common challenges encountered during the synthesis of fluorinated oligonucleotides, providing in-depth troubleshooting advice and clear, actionable protocols. Our focus is on not just what to do, but why specific strategies are effective, empowering you to optimize your syntheses for higher yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions I should be aware of during 2'-fluoro oligonucleotide synthesis?

A1: While a powerful tool, the synthesis of 2'-fluoro oligonucleotides is susceptible to several side reactions that can impact the yield and purity of your final product. The most prevalent of these include:

• Depurination: This is an acid-catalyzed cleavage of the N-glycosidic bond, primarily affecting adenosine (dA) and to a lesser extent, guanosine (dG) residues. This leads to the formation of an abasic site, which is subsequently cleaved during the final basic deprotection step, resulting in truncated oligonucleotide fragments.[1][2][3]

• N3-Cyanoethylation of Thymidine: During the deprotection of the phosphate backbone, acrylonitrile is generated as a byproduct. This reactive species can then alkylate the N3 position of thymidine residues, leading to a modified base that can interfere with proper hybridization.[4][5][6]

• Incomplete Deprotection: The protecting groups on the nucleobases and the phosphate backbone must be completely removed to ensure the biological activity and proper hybridization of the oligonucleotide. Failure to achieve complete deprotection can result in a heterogeneous mixture of partially protected strands.

• Formation of N+1 Species (GG Dimer): Partial detritylation of the phosphoramidite monomer during the coupling step, particularly with guanosine, can lead to the addition of a dimer. This results in an n+1 impurity that can be difficult to separate from the desired full-length product.[4]

Troubleshooting Guide: From Synthesis to Purification

This section provides a detailed breakdown of common issues, their underlying causes, and field-proven solutions.

Issue 1: Low Yield of Full-Length Product and Presence of Shorter Fragments

This is often a primary concern and can stem from several factors during the synthesis cycle.

Possible Cause A: Depurination during Deblocking

• The "Why": The 5'-dimethoxytrityl (DMT) protecting group is removed at the beginning of each synthesis cycle using an acid. The standard reagent, trichloroacetic acid (TCA), is a strong acid (pKa ≈ 0.7) that can also protonate the N7 of purine bases (adenine and guanine).[4][7] This protonation weakens the N-glycosidic bond, making it susceptible to cleavage and leading to an abasic site.[1][3] These abasic sites are then cleaved during the final ammonia deprotection, resulting in truncated sequences and a lower yield of the full-length oligonucleotide.[2][8]

• Recommended Solution: Utilize a Milder Deblocking Agent

  Replace Trichloroacetic Acid (TCA) with Dichloroacetic Acid (DCA). DCA has a higher pKa (≈ 1.5), making it a milder acid.[4][9][10][11] This reduces the extent of purine protonation and subsequent depurination while still being effective at removing the DMT group.[4][7]

  Experimental Protocol: DCA Deblocking

  • Prepare a 3% (v/v) solution of Dichloroacetic Acid (DCA) in dichloromethane (DCM).

  • During the deblocking step of your automated synthesis protocol, replace the TCA solution with the prepared 3% DCA solution.

  • It is recommended to double the delivery time or volume of the deblocking solution when switching from TCA to DCA to ensure complete detritylation, as the reaction rate is slower.[4][10]

Possible Cause B: Inefficient Coupling

• The "Why": The coupling step, where a new phosphoramidite is added to the growing oligonucleotide chain, must be highly efficient (ideally >99%) to achieve a good yield of the final product, especially for longer sequences.[12][13][14] Inefficiency can be caused by moisture in the reagents or an activator that is not optimal for the specific phosphoramidites being used.[4]

• Recommended Solution: Optimize Activator and Maintain Anhydrous Conditions

  Use an optimized activator such as 4,5-Dicyanoimidazole (DCI) or 5-Ethylthio-1H-tetrazole (ETT). DCI, in particular, is a strong nucleophile with a higher pKa than more acidic activators, which helps to minimize side reactions like GG dimer formation.[4][15] It is also crucial to ensure all reagents and solvents, especially acetonitrile, are anhydrous, as water will react with the activated phosphoramidite and reduce coupling efficiency.[4]

Issue 2: Presence of N+1 Peaks in HPLC Analysis

The appearance of a significant peak corresponding to the mass of your desired product plus an additional nucleotide is a common issue.

Possible Cause A: GG Dimer Formation

• The "Why": The activators used in synthesis are mildly acidic. Highly acidic activators like 5-Benzylthio-1H-tetrazole (BTT) (pKa 4.1) and ETT (pKa 4.3) can cause a small amount of premature detritylation of the dG phosphoramidite monomer during the coupling step.[4][12] This detritylated monomer can then react with another activated dG phosphoramidite, forming a GG dimer which is then incorporated into the growing oligonucleotide chain.[4]

• Recommended Solution: Use a Less Acidic Activator

  Switch to an activator with a higher pKa, such as 4,5-Dicyanoimidazole (DCI), which has a pKa of 5.2.[4][16] DCI's lower acidity minimizes premature detritylation of the dG monomer, thereby reducing the formation of the GG dimer.[4]

Data Presentation: Comparison of Common Activators

Activator	Abbreviation	Typical pKa	Key Characteristics
5-Benzylthio-1H-tetrazole	BTT	4.1	Highly acidic, potent activator.[4][12]
5-Ethylthio-1H-tetrazole	ETT	4.3	Acidic and effective activator.[4][12]
1H-Tetrazole	4.9	The original, less potent activator.[12]
4,5-Dicyanoimidazole	DCI	5.2	Less acidic, highly nucleophilic activator.[4][15][16]

Issue 3: Incomplete Deprotection and Base Modifications

Even with a high yield of the full-length product, incomplete deprotection or base modifications can render the oligonucleotide non-functional.

Possible Cause A: N3-Cyanoethylation of Thymidine

• The "Why": During the final deprotection step with ammonium hydroxide, the cyanoethyl protecting groups on the phosphate backbone are removed, generating acrylonitrile as a byproduct.[5] Acrylonitrile is a Michael acceptor and can react with the N3 position of thymine residues, forming a stable adduct.[4][6]

• Recommended Solution: Employ a More Robust Deprotection Protocol

  Utilize the Ammonium Hydroxide/Methylamine (AMA) method for deprotection.[17][18][19] Methylamine is a more potent nucleophile than ammonia and effectively scavenges the acrylonitrile byproduct, preventing the N3-cyanoethylation of thymidine.[4][5] AMA also allows for significantly faster deprotection times.[19][20]

  Experimental Protocol: AMA Deprotection

  • Prepare the AMA solution by mixing equal volumes of concentrated ammonium hydroxide (28-30%) and 40% aqueous methylamine.

  • Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

  • Add 1-2 mL of the AMA solution to the vial and seal it tightly.

  • For cleavage from the support, let the vial stand at room temperature for 5-10 minutes.[17]

  • For complete deprotection of the nucleobases, incubate the vial at 65°C for 10-15 minutes.[17][21]

  • After incubation, cool the vial to room temperature.

  • Transfer the supernatant containing the deprotected oligonucleotide to a new tube and dry it using a vacuum concentrator.

Possible Cause B: Incomplete Removal of Base Protecting Groups

• The "Why": Standard base protecting groups, especially on guanine (isobutyryl-dG), can be stubborn to remove with standard ammonium hydroxide treatment, requiring long incubation times which can lead to other side reactions.[22]

• Recommended Solution: Use "UltraFast" or "UltraMILD" Protecting Groups and Corresponding Deprotection Schemes

  For syntheses requiring milder deprotection conditions due to sensitive modifications, consider using phosphoramidites with more labile protecting groups such as Pac-dA, Ac-dC, and iPr-Pac-dG.[20] These can be deprotected with potassium carbonate in methanol, which is a much milder alternative to AMA.[18][20]

Issue 4: Difficulty in Purifying the Final Product

The presence of the side products discussed above can complicate the purification of the desired fluorinated oligonucleotide.

• The "Why": Many of the side products, such as n-1 deletion mutants from incomplete coupling or depurination, have very similar properties to the full-length product, making them difficult to separate by standard HPLC methods.[21] Additionally, secondary structures in the oligonucleotide can lead to broad or multiple peaks during HPLC analysis.[23]

• Recommended Solution: Optimize HPLC Conditions

  For Reverse-Phase HPLC (RP-HPLC), which separates based on hydrophobicity, operating at an elevated temperature (e.g., 60°C) can help to denature secondary structures and improve peak shape. For Ion-Exchange HPLC (IEX-HPLC), which separates based on charge, using a denaturing mobile phase (e.g., at a higher pH) can also disrupt secondary structures, though care must be taken with RNA-containing sequences which are sensitive to high pH.[15]

Visualizing the Process: Workflows and Mechanisms

Solid-Phase Oligonucleotide Synthesis Workflow

Caption: Automated solid-phase oligonucleotide synthesis cycle.

Mechanism of Depurination

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. Synthesis of high-quality libraries of long (150mer) oligonucleotides by a novel depurination controlled process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Depurination - Wikipedia [en.wikipedia.org]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. tandfonline.com [tandfonline.com]
• 9. benchchem.com [benchchem.com]
• 10. blog.biosearchtech.com [blog.biosearchtech.com]
• 11. youdobio.com [youdobio.com]
• 12. glenresearch.com [glenresearch.com]
• 13. data.biotage.co.jp [data.biotage.co.jp]
• 14. Mastering Oligonucleotide Purification: IP-RP HPLC Workflows for Reliable Analytical Testing | Separation Science [sepscience.com]
• 15. blog.biosearchtech.com [blog.biosearchtech.com]
• 16. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 17. benchchem.com [benchchem.com]
• 18. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 19. glenresearch.com [glenresearch.com]
• 20. glenresearch.com [glenresearch.com]
• 21. chemrxiv.org [chemrxiv.org]
• 22. biotage.com [biotage.com]
• 23. atdbio.com [atdbio.com]

Technical Support Center: HPLC Purification of 3'-Fluoroadenosine Containing Oligonucleotides

Welcome to the technical support center for the purification of 3'-fluoroadenosine containing oligonucleotides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of purifying these modified oligonucleotides via High-Performance Liquid Chromatography (HPLC).

The introduction of a fluorine atom at the 3'-position of adenosine imparts unique chemical properties to oligonucleotides, enhancing their nuclease resistance and binding affinity, which is highly desirable for therapeutic applications.[1] However, this modification also presents specific challenges during purification. This guide provides practical, field-proven insights to help you optimize your purification strategies and achieve high-purity products.

Troubleshooting Guide

This section addresses specific issues you may encounter during the HPLC purification of 3'-fluoroadenosine containing oligonucleotides in a question-and-answer format.

Issue 1: Poor Peak Resolution in Ion-Pair Reverse-Phase (IP-RP) HPLC

Question: My IP-RP-HPLC chromatogram shows broad peaks and poor separation between my full-length 3'-fluoroadenosine oligonucleotide and shorter failure sequences (n-1, n-2). How can I improve the resolution?

Answer: Poor resolution in IP-RP-HPLC is a common challenge when purifying modified oligonucleotides.[2] The 3'-fluoro modification increases the hydrophobicity of the oligonucleotide to a degree similar to a 2'-O-methyl modification.[2] This can alter its interaction with the stationary phase. Here are several strategies to improve peak resolution:

• Optimize the Ion-Pairing Reagent: The choice and concentration of the ion-pairing reagent are critical.[2][3]

  • Reagent Type: Triethylammonium acetate (TEAA) is a common choice. However, for enhanced resolution of closely related species, consider using a more hydrophobic ion-pairing reagent like dibutylamine (DBA).[4][5]

  • Concentration: Start with a standard concentration (e.g., 100 mM TEAA) and optimize it. Lower concentrations may improve resolution for some sequences, while higher concentrations can increase retention.

• Adjust the Column Temperature: Increasing the column temperature (e.g., to 60°C or higher) can disrupt secondary structures that may be causing peak broadening.[2][6] Oligonucleotides with stable secondary structures, such as hairpins, can elute as broad peaks.[6] Be mindful that excessively high temperatures can shorten column lifespan.[2]

• Modify the Organic Solvent Gradient: A shallower gradient of the organic solvent (typically acetonitrile) can improve the separation of species with similar hydrophobicities.[7]

• Select the Appropriate Stationary Phase: C18 columns are standard for oligonucleotide purification. However, for challenging separations, consider a column with a different stationary phase (e.g., C8) or one specifically designed for oligonucleotide analysis.[7][8]

Issue 2: Low Yield of Purified Oligonucleotide

Question: After purification, the yield of my 3'-fluoroadenosine oligonucleotide is consistently low. What are the potential causes and how can I improve recovery?

Answer: Low yield can stem from several factors, from the synthesis process to the purification method itself.

• Suboptimal Synthesis Efficiency: Low coupling efficiency during solid-phase synthesis is a primary cause of low yield of the full-length product.[8] Even a small decrease in efficiency at each step significantly reduces the final yield.[8]

  • Troubleshooting: Ensure all reagents are anhydrous, especially the acetonitrile used for phosphoramidite dissolution.[8] Check the fluidics system of your synthesizer for leaks or blockages.[8]

• Loss During Sample Preparation: Ensure complete cleavage and deprotection of the oligonucleotide from the solid support. Any remaining protecting groups will increase hydrophobicity and can lead to purification difficulties.[8]

• Irreversible Adsorption to the HPLC Column: Highly hydrophobic oligonucleotides can sometimes irreversibly bind to the stationary phase.

  • Troubleshooting: After the main peak has eluted, perform a high-concentration organic solvent wash of the column to elute any strongly bound species. Consider using a different column chemistry if this is a recurring issue.

Issue 3: Multiple Peaks for a Supposedly Pure Product in Ion-Exchange (IEX) HPLC

Question: I am using IEX-HPLC to purify my 3'-fluoroadenosine oligonucleotide, and I'm observing multiple peaks where I expect to see one. What could be causing this?

Answer: Ion-exchange chromatography separates oligonucleotides based on the number of negatively charged phosphodiester groups.[6] The appearance of multiple peaks for a pure product can be perplexing.

• Presence of Secondary Structures: As with IP-RP-HPLC, stable secondary structures can lead to multiple conformations that may resolve into separate peaks.

  • Troubleshooting: Perform the purification under denaturing conditions. This can be achieved by increasing the pH of the mobile phase (up to pH 12 for DNA, but not recommended for RNA due to risk of degradation) or by adding a denaturing agent like urea to the mobile phase.[6] Elevated temperatures can also help.[6]

• Incomplete Deprotection: If any base-protecting groups remain, they can alter the charge distribution and lead to peak splitting.

• Hydrophobic Interactions with the Stationary Phase: The 3'-fluoro modification can enhance hydrophobic interactions with the IEX column matrix.

  • Troubleshooting: Including a small percentage of an organic solvent (e.g., acetonitrile) in the mobile phase can mitigate these secondary hydrophobic interactions.[6]

Frequently Asked Questions (FAQs)

Q1: Which HPLC method is better for purifying 3'-fluoroadenosine containing oligonucleotides: Ion-Exchange (IEX) or Ion-Pair Reverse-Phase (IP-RP)?

A1: The choice between IEX and IP-RP-HPLC depends on the specific requirements of your application.[9]

• IP-RP-HPLC is generally preferred for its high resolution in separating oligonucleotides of similar length, making it effective for removing n-1 and other deletion mutants.[1] The 3'-fluoro modification increases hydrophobicity, which can be leveraged for better separation in RP-HPLC.[2]

• IEX-HPLC separates based on charge, which is proportional to the length of the oligonucleotide.[10] It is particularly useful for purifying longer oligonucleotides (40-100 bases) and those that form strong secondary structures, as it can be run under denaturing conditions.[6]

For achieving the highest purity, a two-step purification process employing both techniques can be highly effective.

Q2: How does the 3'-fluoroadenosine modification affect the retention time of my oligonucleotide in IP-RP-HPLC?

A2: The fluorine atom at the 3' position increases the hydrophobicity of the nucleoside.[2] In IP-RP-HPLC, where separation is based on hydrophobicity, this will lead to a longer retention time compared to an unmodified oligonucleotide of the same sequence.[3]

Q3: What are the critical parameters to consider when developing an HPLC purification method for these modified oligonucleotides?

A3: Key parameters to optimize include:

• Column Chemistry: C18 for IP-RP and a strong anion-exchange (SAX) column for IEX are good starting points.[6][8]

• Mobile Phase Composition: This includes the type and concentration of the ion-pairing reagent (for IP-RP), the salt gradient (for IEX), the organic solvent, and the pH.[7][11]

• Column Temperature: Higher temperatures can improve peak shape by disrupting secondary structures.[2][6]

• Flow Rate: Lower flow rates can sometimes improve resolution, but at the cost of longer run times.

Q4: Can I use Mass Spectrometry (MS) in conjunction with my HPLC purification?

A4: Yes, HPLC-MS is a powerful tool for the analysis and purification of oligonucleotides. For MS applications, it is crucial to use volatile mobile phases. In IP-RP-HPLC, TEAA can be replaced with MS-compatible ion-pairing reagents like hexafluoroisopropanol (HFIP) in combination with an amine like triethylamine (TEA) or dibutylamine (DBA).[4][12][13] IEX-HPLC is generally not directly compatible with MS due to the high salt concentrations used for elution.[12]

Experimental Protocols

Protocol 1: Ion-Pair Reverse-Phase (IP-RP) HPLC Purification

This protocol provides a starting point for the purification of a 20-mer oligonucleotide containing a 3'-fluoroadenosine.

1. Materials and Equipment:

• HPLC system with a UV detector
• C18 reverse-phase column (e.g., 5 µm particle size, 100 Å pore size)
• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.5 in water[7]
• Mobile Phase B: 0.1 M TEAA, pH 7.5 in 50% acetonitrile[7]
• Crude, deprotected oligonucleotide dissolved in water

2. Method:

• Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 10 column volumes.
• Inject the dissolved oligonucleotide sample.
• Elute with a linear gradient from 5% to 65% Mobile Phase B over 30 minutes.
• Monitor the elution profile at 260 nm.[8]
• Collect fractions corresponding to the main peak.
• Analyze the collected fractions for purity (e.g., by analytical HPLC or mass spectrometry).
• Pool the pure fractions and lyophilize.

Protocol 2: Ion-Exchange (IEX) HPLC Purification

This protocol is suitable for the purification of longer 3'-fluoroadenosine containing oligonucleotides or those with significant secondary structure.

1. Materials and Equipment:

• HPLC system with a UV detector
• Strong anion-exchange (SAX) column
• Mobile Phase A: 20 mM Tris-HCl, pH 8.5
• Mobile Phase B: 20 mM Tris-HCl, 1 M NaCl, pH 8.5
• Crude, deprotected oligonucleotide dissolved in water

2. Method:

• Equilibrate the column with 100% Mobile Phase A for at least 10 column volumes.
• Inject the dissolved oligonucleotide sample.
• Elute with a linear gradient from 0% to 100% Mobile Phase B over 40 minutes.
• Monitor the elution profile at 260 nm.
• Collect fractions corresponding to the latest-eluting major peak (full-length product).
• Desalt the collected fractions using a size-exclusion column or other suitable method.
• Analyze the desalted fractions for purity.
• Lyophilize the pure product.

Data Presentation

Parameter	IP-RP-HPLC	IEX-HPLC
Separation Principle	Hydrophobicity	Charge (Phosphate Backbone)
Typical Column	C18, C8	Strong Anion Exchange (SAX)
Mobile Phase	Acetonitrile gradient with an ion-pairing reagent (e.g., TEAA)	Salt gradient (e.g., NaCl) in a buffered mobile phase
Best For	High-resolution separation of n-1, n-2 impurities	Longer oligonucleotides, sequences with strong secondary structures
MS Compatibility	Yes, with volatile ion-pairing reagents (e.g., HFIP/TEA)	No, due to high salt concentrations

Visualizations

Caption: General workflow for the purification of synthetic oligonucleotides.

Caption: Decision tree for troubleshooting poor peak resolution in IP-RP-HPLC.

References

• Biocompare. (2017, July 21). Tackling Problems with HPLC Purification of Oligonucleotides. Bench Tips. [Link]

• ATDBio. Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides. [Link]

• Gilson. Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purification. [Link]

• Technology Networks. (2021, April 21). Optimising analytical separations of synthetic RNA with modified HPLC. [Link]

• KNAUER. Oligonucleotide Purification via Ion Exchange. [Link]

• Gilar, M. (2026, January 2). Challenges and Solutions in Oligonucleotide Analysis, Part II: A Detailed Look at Ion-Pairing Reversed-Phase Separations. LCGC International. [Link]

• Mass Spectrometry Research Facility. RP-HPLC Purification of Oligonucleotides. [Link]

• Chromatography Online. (2023, November 2). From Struggles to Solutions: Strategies for Overcoming Oligonucleotide Challenges. [Link]

• Waters Corporation. Purifying Oligonucleotides. [Link]

• ePrints Soton. (2022, February 16). Advancements in the characterisation of oligonucleotides by high performance liquid chromatography‐mass spectrometry in 2021. [Link]

• Waters Corporation. HPLC Purification of Long Synthetic Oligonucleotides. [Link]

• Agilent. (2022, December 6). Fast and Selective Purification of Oligonucleotides Using Preparative HPLC/MS and Software Support. [Link]

• ResearchGate. Reversed-phase (RP) HPLC purification conditions for modified nucleotide triphosphates. [Link]

• Giddings, J. C., & Keller, R. A. (2016, December 18). Recent Methods for Purification and Structure Determination of Oligonucleotides. PMC. [Link]

• Agilent. Oligonucleotide Purification using Ion Pair Reversed-Phase Liquid Chromatography. [Link]

• Insights.bio. Oligonucleotides: Downstream/purification: issues and ramifications. [Link]

• Technology Networks. Solutions for Oligonucleotide Analysis and Purification. Part 2: Reversed Phase Chromatography. [Link]

• Gilar, M., Schomann, N., Schott, S., & Rühl, M. (2025, April 14). Impact of nucleotide hydrophobicity on oligonucleotides separation in liquid chromatography. PubMed. [Link]

• Goyon, A., et al. (2024, June 10). Unravelling the Link between Oligonucleotide Structure and Diastereomer Separation in Hydrophilic Interaction Chromatography. PMC. [Link]

• ChemRxiv. Ion-pairing hydrophilic interaction chromatography for impurity profiling of therapeutic phosphorothioated oligonucleotides. [Link]

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Recent Methods for Purification and Structure Determination of Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Impact of nucleotide hydrophobicity on oligonucleotides separation in liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. atdbio.com [atdbio.com]
• 7. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. gilson.com [gilson.com]
• 11. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 12. Oligonucleotide Analysis Using HPLC Columns | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Managing Depurination During Acidic Detritylation of Modified Oligonucleotides

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on minimizing depurination during the critical acidic detritylation step of modified oligonucleotide synthesis. Here, we dissect the underlying chemical principles, offer actionable troubleshooting advice, and provide validated protocols to enhance the yield and purity of your synthetic oligonucleotides.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the chemical basis of depurination and its management during oligonucleotide synthesis.

Q1: What is depurination and why is it a significant problem in oligonucleotide synthesis?

Depurination is a chemical reaction where the β-N-glycosidic bond connecting a purine base (adenine or guanine) to the deoxyribose sugar is hydrolytically cleaved.[1][2] This leads to the formation of an apurinic (AP) site, which is an unstable lesion in the DNA backbone.[1][2] During the automated solid-phase synthesis of oligonucleotides, a crucial step involves the removal of the 5'-dimethoxytrityl (DMT) protecting group to allow for the addition of the next nucleotide. This process, known as detritylation, is acid-catalyzed.[2][3] The acidic conditions required for efficient detritylation can unfortunately also promote the undesirable side reaction of depurination.[2][3] The resulting apurinic sites are susceptible to cleavage during the final basic deprotection step, leading to truncated oligonucleotide fragments that reduce the overall yield of the full-length product and complicate subsequent purification.[2][4][5]

Q2: What are the key factors that influence the rate of depurination?

Several factors critically influence the rate of depurination during acidic detritylation:

• Acid Strength: Stronger acids, characterized by a low pKa, such as Trichloroacetic Acid (TCA), significantly increase the rate of depurination.[3]

• Acid Concentration: Higher concentrations of the detritylating acid lead to a greater incidence of depurination.[3]

• Contact Time: Prolonged exposure of the oligonucleotide to acidic conditions directly increases the probability of depurination.[3]

• Temperature: Elevated temperatures accelerate the rate of depurination.[3]

• Nucleobase Identity and Protecting Groups: Purine bases, particularly deoxyadenosine (dA), are more susceptible to depurination than deoxyguanosine (dG).[2] The type of exocyclic amine protecting group on the purine base also plays a role; for instance, the dimethylformamidine (dmf) protecting group on guanosine can offer some protection against depurination.[3]

• Oligonucleotide Sequence and Structure: Purine-rich sequences are inherently more prone to depurination.[3] Furthermore, single-stranded DNA, as is the case during synthesis, is more susceptible to depurination than double-stranded DNA.[6][7]

Q3: Which purine base is more susceptible to depurination?

Deoxyadenosine (dA) is significantly more susceptible to depurination than deoxyguanosine (dG).[2] The rate of depurination for dG is reported to be 5 to 6 times slower than for dA in Dichloroacetic Acid (DCA) solutions and approximately 12 times slower in 3% Trichloroacetic Acid (TCA).[2] This increased lability of dA is attributed to the electron-withdrawing nature of the commonly used acyl protecting groups, which destabilizes the glycosidic bond.[2]

Q4: What are the common indicators of significant depurination in my synthesized oligonucleotides?

Significant depurination during synthesis typically manifests in the following ways:

• Reduced yield of the full-length product: As apurinic sites often lead to strand cleavage, a noticeable decrease in the final yield of the target oligonucleotide is a primary indicator.[2][4]

• Presence of multiple shorter fragments: Analysis of the crude product by High-Performance Liquid Chromatography (HPLC) or gel electrophoresis will reveal a ladder of shorter DNA fragments, corresponding to cleavage at the apurinic sites.[2][4]

• Impurity peaks in chromatographic analysis: Depurinated fragments that are not fully cleaved may appear as distinct impurity peaks in the chromatogram of the purified full-length product.[2]

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues related to depurination during oligonucleotide synthesis.

Problem	Potential Cause	Recommended Solution
Low yield of full-length product with a prominent ladder of shorter fragments observed on gel electrophoresis or HPLC.	Excessive depurination due to overly harsh acidic conditions.	1. Switch to a milder acid: Replace Trichloroacetic Acid (TCA) with Dichloroacetic Acid (DCA) for detritylation.[2][3] Difluoroacetic Acid (DFA) is another potential alternative.[8][9][10] 2. Optimize acid concentration and contact time: Reduce the concentration of the deblocking acid and decrease the acid exposure time during the detritylation step.[2][3] 3. Incorporate wash steps: Alternating the detritylation step with wash steps can help ensure complete deprotection while minimizing acid contact time.[11]
Depurination is still observed even after switching to a milder acid like DCA.	The oligonucleotide sequence is particularly sensitive to acid (e.g., high purine content).	1. Further optimize detritylation conditions: Minimize the acid contact time to the shortest duration necessary for complete detritylation.[3] 2. Consider depurination-resistant phosphoramidites: For highly sensitive sequences, the use of modified phosphoramidites with protecting groups that confer greater stability against acid-catalyzed depurination may be necessary.[3]
Incomplete detritylation leading to failure sequences (n-1).	The detritylation conditions are too mild or the contact time is too short.	1. Slightly increase acid concentration or contact time: Cautiously increase the concentration of the mild acid (e.g., DCA) or the duration of the detritylation step. Monitor for any increase in depurination. 2. Ensure anhydrous conditions: Moisture in the acetonitrile (ACN) can neutralize the acid, leading to incomplete detritylation. Use fresh, anhydrous ACN.[12]
Presence of a significant impurity peak with a mass corresponding to the full-length product plus an adduct.	Potential side reaction with impurities in the detritylation reagent.	1. Use high-purity reagents: Dichloroacetic acid (DCA) can be contaminated with trichloroacetaldehyde (chloral), which can lead to the formation of inseparable impurities.[8][9][10] Use high-purity, chloral-free DCA. 2. Consider an alternative acid: Difluoroacetic Acid (DFA) has been proposed as an alternative to DCA that avoids issues with chloral contamination.[8][9][10]

Section 3: Visualizing the Chemistry of Detritylation and Depurination

To better understand the competing reactions during the deblocking step, the following diagrams illustrate the desired detritylation pathway and the undesirable depurination side reaction.

Caption: Competing reactions during the acidic deblocking step.

Section 4: Comparative Data for Detritylation Reagents

The choice of acid for detritylation is a critical parameter in managing depurination. The following table summarizes the characteristics of commonly used acids.

Acid	pKa	Typical Concentration	Characteristics
Trichloroacetic Acid (TCA)	~0.7	3% in Dichloromethane	Strong acid, leading to fast detritylation but a higher risk of depurination.[3][12]
Dichloroacetic Acid (DCA)	~1.5	3% in Dichloromethane	Milder acid, resulting in slower detritylation but significantly reduced depurination.[3][11][12]
Difluoroacetic Acid (DFA)	~1.34	2-3% in Dichloromethane	A potential alternative to DCA, avoiding issues with chloral contamination.[3][8][9][10]
Acetic Acid	~4.8	80%	Very mild acid, typically used for manual detritylation after synthesis and purification.[3][13]

Section 5: Experimental Protocols

This section provides a detailed, step-by-step protocol for a standard detritylation cycle within an automated oligonucleotide synthesizer, optimized to minimize depurination.

Protocol 1: Automated Solid-Phase Detritylation Cycle

This protocol outlines a typical detritylation step using a milder acid to minimize depurination.

Reagents and Materials:

• 3% Dichloroacetic Acid (DCA) in Dichloromethane (DCM)

• Anhydrous Acetonitrile (ACN)

• Solid support with the growing oligonucleotide chain

Procedure:

• Pre-Wash: Following the capping and oxidation steps of the previous cycle, thoroughly wash the solid support with anhydrous ACN to remove any residual reagents and water.

• Detritylation: Deliver the 3% DCA in DCM solution to the synthesis column. The delivery time should be optimized based on the synthesizer and the scale of the synthesis but should be kept to the minimum required for complete detritylation. A typical starting point is 60-90 seconds.

• Incubation (Optional): For longer oligonucleotides or sequences that are difficult to detritylate, a short incubation period may be necessary. However, this should be minimized to reduce the risk of depurination.

• Post-Wash: Immediately after the detritylation step, thoroughly wash the solid support with anhydrous ACN to remove the cleaved DMT cation and any residual acid.[3] This step is crucial to prevent prolonged acid exposure.

• Initiate Next Cycle: Proceed with the coupling step for the next nucleotide addition.

Protocol 2: Manual Post-Purification Detritylation

This protocol is for the removal of the 5'-DMT group after "trityl-on" HPLC purification.

Reagents and Materials:

• Purified, dried trityl-on oligonucleotide

• 80% Acetic Acid

• 3 M Sodium Acetate

• Cold Ethanol or Isopropanol

Procedure:

• Dissolution: Dissolve the dried, purified trityl-on oligonucleotide in 80% acetic acid.[3][13]

• Incubation: Incubate the solution at room temperature for 15-30 minutes.[3]

• Neutralization and Precipitation: Add a solution of 3 M sodium acetate to neutralize the acid, followed by cold ethanol or isopropanol to precipitate the detritylated oligonucleotide.[3]

• Centrifugation: Centrifuge the mixture to pellet the oligonucleotide.[3]

• Washing and Drying: Carefully remove the supernatant and wash the oligonucleotide pellet with cold ethanol. Dry the detritylated oligonucleotide pellet under vacuum.[3]

Section 6: Workflow for Troubleshooting Depurination

The following diagram outlines a logical workflow for diagnosing and addressing depurination issues in your oligonucleotide synthesis.

Caption: A systematic approach to troubleshooting depurination.

References

• Efcavitch, J. W. (1985). Depurination As a Yield Decreasing Mechanism in Oligodeoxynucleotide Synthesis. Nucleosides and Nucleotides, 4(1-2), 277-277. [Link]

• Glen Research. (2010). Technical Brief - Depurination of DNA During Oligonucleotide Synthesis. Glen Report 22.19. [Link]

• Wikipedia. (2023). Depurination. [Link]

• Yan, H., & et al. (2024). Difluoroacetic acid: an alternative acid in the detritylation reaction for the solid-phase synthesis of oligonucleotides. Nucleosides, Nucleotides & Nucleic Acids, 44(4), 267-275. [Link]

• Yan, H., & et al. (2024). Difluoroacetic acid: an alternative acid in the detritylation reaction for the solid-phase synthesis of oligonucleotides. Taylor & Francis Online. [Link]

• Glen Research. (2009). TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Glen Report 21.211. [Link]

• Septak, M. (1996). Kinetic Studies on Depurination and Detritylation of CPG-Bound Intermediates During Oligonucleotide Synthesis. Nucleic Acids Research, 24(15), 3053–3058. [Link]

• Phenomenex. (n.d.). Avoiding Depurination During Trityl-on Purification. [Link]

• Septak, M. (1996). Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis. National Center for Biotechnology Information. [Link]

• Yan, H., & et al. (2024). Difluoroacetic acid: an alternative acid in the detritylation reaction for the solid-phase synthesis of oligonucleotides. Taylor & Francis. [Link]

• Septak, M. (1996). Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis. Oxford Academic. [Link]

• Septak, M. (1996). Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis. PubMed. [Link]

• Krotz, A. H., et al. (2001). Controlled Detritylation of Antisense Oligonucleotides. Organic Process Research & Development, 5(5), 573-575. [Link]

• Yan, H., & et al. (2024). An expanded framework toward improving the detritylation reaction in solid-phase oligonucleotide syntheses – filling the gap. Taylor & Francis. [Link]

• Yan, H., & et al. (2024). An expanded framework toward improving the detritylation reaction in solid-phase oligonucleotide syntheses - filling the gap. PubMed. [Link]

• Paul, C. H., & Royappa, A. T. (1996). Acid Binding and Detritylation During Oligonucleotide Synthesis. Nucleic Acids Research, 24(15), 3048–3052. [Link]

• Krotz, A. H., & Ravikumar, V. T. (1996). Improved methods of detritylation for oligonucleotide synthesis.

• Sanghvi, Y. S. (2011). Synthesis of Antisense Oligonucleotides with Minimum Depurination. ResearchGate. [Link]

• An, R., et al. (2014). Non-Enzymatic Depurination of Nucleic Acids: Factors and Mechanisms. PLOS One, 9(12), e115950. [Link]

• Krotz, A. H., et al. (2001). Controlled Detritylation of Antisense Oligonucleotides. ResearchGate. [Link]

• Jia, Y., et al. (2016). Inhibition of nonenzymatic depurination of nucleic acids by polycations. The FEBS Journal, 283(14), 2671-2680. [Link]

• Russell, M. A., et al. (2011). The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. Organic & Biomolecular Chemistry, 9(13), 4810-4815. [Link]

• Ravikumar, V. T. (1998). Use of carbocation scavenger during oligonucleotide synthesis.

• Masta, A., Gray, P. J., & Phillips, D. R. (1997). Molecular basis of nitrogen mustard effects on transcription processes: role of depurination. Nucleic Acids Research, 25(2), 375-381. [Link]

• Kunkel, T. A. (1984). Mutational Specificity of Depurination. Proceedings of the National Academy of Sciences, 81(4), 1494-1498. [Link]

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• 6. phenomenex.com [phenomenex.com]
• 7. Non-Enzymatic Depurination of Nucleic Acids: Factors and Mechanisms | PLOS One [journals.plos.org]
• 8. Difluoroacetic acid: an alternative acid in the detritylation reaction for the solid-phase synthesis of oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Synthesis of Long 3'-Fluoro Modified Oligonucleotides

Welcome to the technical support center for the synthesis of long oligonucleotides with 3'-fluoro modifications. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this resource to address the unique challenges associated with these modifications and to help you optimize your synthesis for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when synthesizing long oligonucleotides with 3'-fluoro modifications?

A1: The synthesis of long oligonucleotides (generally >80 bases) is inherently challenging due to the cumulative effect of coupling inefficiencies.[1] Each coupling step is not 100% efficient, and the final yield of the full-length product decreases exponentially with the length of the oligonucleotide.[1][2] The introduction of a 3'-fluoro modification presents additional hurdles:

• Steric Hindrance and Electronic Effects: The highly electronegative fluorine atom at the 3'-position can influence the conformation of the sugar ring and create steric hindrance, potentially slowing down the kinetics of the coupling reaction. This can lead to lower coupling efficiencies compared to unmodified or even 2'-fluoro modified phosphoramidites.

• Deprotection Sensitivity: While fluoro-modifications can increase nuclease resistance, the conditions required for deprotection must be carefully optimized to avoid degradation of the oligonucleotide, especially for longer sequences that require extended deprotection times.[3]

• Purification Complexity: The presence of the 3'-fluoro modification can alter the chromatographic behavior of the oligonucleotide, making the separation of the full-length product from closely related failure sequences more challenging.[4]

Q2: How does a small drop in coupling efficiency impact the final yield of a long oligonucleotide?

A2: The impact of coupling efficiency on the final yield is dramatic, especially for long oligonucleotides. A seemingly small decrease in average coupling efficiency leads to a significant reduction in the theoretical yield of the full-length product.[2]

Average Coupling Efficiency	Theoretical Yield of a 50-mer	Theoretical Yield of a 100-mer	Theoretical Yield of a 150-mer
99.5%	77.8%	60.5%	47.2%
99.0%	60.5%	36.6%	22.1%
98.0%	36.4%	13.3%	4.8%

This table illustrates the exponential decrease in theoretical yield with decreasing coupling efficiency for oligonucleotides of increasing length.

Q3: Are there specific phosphoramidite activators recommended for 3'-fluoro modified monomers?

A3: While standard activators like 1H-Tetrazole can be used, more potent activators are often recommended to overcome the potential for slower reaction kinetics with modified phosphoramidites. Activators such as 5-(Ethylthio)-1H-tetrazole (ETT) and 4,5-Dicyanoimidazole (DCI) can enhance the rate of the coupling reaction and improve coupling efficiency.[5] It is advisable to perform small-scale test syntheses to determine the optimal activator and concentration for your specific 3'-fluoro phosphoramidites.

Q4: What is the recommended purification method for long 3'-fluoro modified oligonucleotides?

A4: For long and modified oligonucleotides, high-resolution purification methods are essential to ensure the removal of failure sequences.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a widely used method that separates oligonucleotides based on their hydrophobicity.[4] It is particularly effective for "DMT-on" purification, where the hydrophobic dimethoxytrityl (DMT) group is left on the 5'-end of the full-length product, allowing for its selective retention and separation from truncated sequences that lack the DMT group.

• Ion-Exchange High-Performance Liquid Chromatography (IEX-HPLC): This technique separates oligonucleotides based on the number of negatively charged phosphate groups in their backbone.[6] It can provide excellent resolution for longer oligonucleotides.

• Fluorous Affinity Purification: This method utilizes a fluorous tag on the oligonucleotide, which allows for highly selective retention on a fluorous solid phase.[7][8] This can be a very effective strategy for purifying long, modified oligonucleotides with high recovery.[8]

Troubleshooting Guide

Issue 1: Low Overall Yield of the Full-Length Oligonucleotide

Possible Cause 1.1: Sub-optimal Coupling Efficiency

The most common reason for low yield in long oligonucleotide synthesis is a decreased average coupling efficiency.

Solutions:

• Optimize Coupling Time: For 3'-fluoro modified phosphoramidites, a longer coupling time (e.g., 180-300 seconds) may be necessary to achieve complete reaction.

• Increase Phosphoramidite Concentration: A higher concentration of the phosphoramidite solution can drive the reaction forward. Consider increasing the concentration from the standard 0.1 M to 0.15 M or 0.2 M.

• Use a Stronger Activator: As mentioned in the FAQs, switch to a more potent activator like ETT or DCI.[5]

• Ensure Anhydrous Conditions: Moisture is detrimental to phosphoramidite chemistry.[9] Use fresh, anhydrous acetonitrile for all reagents and ensure that the argon or helium supply to the synthesizer is dry.[9]

Possible Cause 1.2: Inefficient Capping

Inefficient capping of unreacted 5'-hydroxyl groups leads to the formation of deletion mutants (n-1, n-2, etc.), which are difficult to separate from the full-length product and contribute to a lower yield of the desired oligonucleotide.

Solutions:

• Increase Capping Time and/or Reagent Delivery: Ensure that the capping reagents are fresh and that the delivery time is sufficient for complete acetylation of all unreacted hydroxyl groups.

• Use a More Effective Capping Reagent: For challenging syntheses, consider using a more potent capping agent like N-methylimidazole.

Possible Cause 1.3: Degradation During Deprotection

Long oligonucleotides with modifications can be susceptible to degradation under harsh deprotection conditions.

Solutions:

• Use Milder Deprotection Conditions: While standard ammonium hydroxide can be used, consider milder alternatives like a mixture of ammonium hydroxide and methylamine (AMA) which can often deprotect faster and at lower temperatures, minimizing degradation.[10] For particularly sensitive modifications, ultra-mild deprotection reagents may be necessary.[3]

• Optimize Deprotection Time and Temperature: Carefully follow the recommended deprotection protocols for your specific nucleobase protecting groups and any other modifications present in your sequence.

Issue 2: Presence of Multiple Peaks During HPLC Purification

Possible Cause 2.1: Incomplete Deprotection

The presence of multiple peaks can indicate that some of the protecting groups on the nucleobases have not been fully removed.

Solution:

• Re-treat with Deprotection Reagent: The purified oligonucleotide can sometimes be re-treated with the deprotection solution to ensure complete removal of all protecting groups.[1]

Possible Cause 2.2: Formation of Deletion Mutants

As discussed above, inefficient capping leads to the accumulation of deletion mutants.

Solution:

• Optimize Capping and Coupling Steps: Refer to the solutions for "Sub-optimal Coupling Efficiency" and "Inefficient Capping".

Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low yield of long 3'-fluoro modified oligonucleotides.

Experimental Protocols

Protocol 1: Preparation of 3'-Fluoro Phosphoramidite Solution

Objective: To ensure the 3'-fluoro phosphoramidite is dissolved under anhydrous conditions to maintain its reactivity.

Materials:

• 3'-fluoro modified nucleoside phosphoramidite

• Anhydrous acetonitrile

• Septum-sealed vial

• Argon or nitrogen gas supply with a drying trap

• Syringes and needles

Procedure:

• Equilibrate the phosphoramidite vial to room temperature before opening to prevent condensation.

• Under a gentle stream of dry argon or nitrogen, quickly add the required volume of anhydrous acetonitrile to the vial to achieve the desired concentration (e.g., 0.1 M to 0.15 M).

• Immediately seal the vial with the septum cap.

• Gently swirl the vial until the phosphoramidite is completely dissolved. Avoid vigorous shaking to prevent shearing.

• Install the vial on the DNA synthesizer.

Protocol 2: Fluorous Affinity Purification of a Long 3'-Fluoro Modified Oligonucleotide

Objective: To purify the full-length fluorous-tagged oligonucleotide from failure sequences.[7][8]

Materials:

• Crude deprotected oligonucleotide with a 5'-fluorous tag (e.g., FDMT)

• Fluoro-Pak™ column

• Loading buffer (e.g., 0.1 M TEAA)

• Washing buffer (e.g., 5-10% acetonitrile in 0.1 M TEAA)

• Detritylation solution (e.g., 3% trifluoroacetic acid in water)

• Elution buffer (e.g., 50% acetonitrile in water)

• Syringe or vacuum manifold

Procedure:

• Column Equilibration: Equilibrate the Fluoro-Pak™ column with 2-3 column volumes of elution buffer, followed by 2-3 column volumes of loading buffer.

• Sample Loading: Dilute the crude oligonucleotide solution with an equal volume of loading buffer. Load the diluted sample onto the column. The fluorous-tagged full-length product will bind to the column matrix.

• Washing: Wash the column with 5-10 column volumes of washing buffer to remove all unbound failure sequences.

• On-Column Detritylation: Slowly pass the detritylation solution through the column. Collect the eluate containing the cleaved fluorous tag.

• Elution: Elute the purified, detritylated oligonucleotide with 2-3 column volumes of elution buffer.

• Desalting: Desalt the purified oligonucleotide using a suitable method such as ethanol precipitation or a desalting column.

Workflow for Oligonucleotide Synthesis and Purification

Caption: General workflow for the synthesis and purification of modified oligonucleotides.

References

• Al-Horani, R. A., & Desai, U. R. (2014). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. PLoS ONE, 9(1), e84683. [Link]

• Kutyavin, I. V., et al. (2000). 3′-Modified oligonucleotides by reverse DNA synthesis. Nucleic Acids Research, 28(2), 655–661. [Link]

• Glen Research. (2006). Glen Report 18.16 - Fluorous Affinity Purification of Oligonucleotides. [Link]

• Poon, K., & Kvaratskhelia, M. (1998). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 26(18), 4281–4284. [Link]

• Gryaznov, S. M., & Chen, J. K. (1994). Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. Nucleic Acids Research, 22(24), 5442–5449. [Link]

• Glen Research. (2009). Glen Report 21.28 - Deprotection - Volume 3 - Dye-Containing Oligonucleotides. [Link]

• Bio-Synthesis Inc. (2011). What affects the yield of your oligonucleotides synthesis. [Link]

• Oxford Global. (2023). Revolutionizing Biologics: Unveiling the Challenges and Innovations in Large-Scale Oligonucleotide Synthesis. [Link]

• Eurofins Genomics. (n.d.). How do you synthesise your oligos?. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• Glen Research. (2009). Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. [Link]

• Watts, J. K., & Corey, D. R. (2012). The chemical evolution of oligonucleotide therapies of clinical utility. Nature Reviews Drug Discovery, 11(5), 345–360. [Link]

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• 2. What affects the yield of your oligonucleotides synthesis [biosyn.com]
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• 4. labcluster.com [labcluster.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fluorous Affinity Purification | LGC, Biosearch Technologies [biosearchtech.com]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]
• 10. glenresearch.com [glenresearch.com]

Technical Support Center: Troubleshooting Incomplete Capping of 3'-Fluoro Modified Nucleosides

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Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting for a common yet challenging issue in solid-phase oligonucleotide synthesis: the incomplete capping of 3'-fluoro modified nucleosides. Our goal is to equip you with the scientific understanding and practical solutions to overcome this hurdle and improve the purity and yield of your synthetic oligonucleotides.

The Critical Role of Capping in Oligonucleotide Synthesis

During each cycle of solid-phase oligonucleotide synthesis, the coupling of a phosphoramidite monomer to the growing oligonucleotide chain is not always 100% efficient.[1][2] This leaves a small percentage of unreacted 5'-hydroxyl groups. The "capping" step is a crucial quality control measure that permanently blocks these unreacted hydroxyl groups, typically by acetylation.[1][3] This prevents them from participating in subsequent coupling cycles, which would otherwise lead to the formation of deletion mutations, specifically (n-1) shortmers.[2][3] These failure sequences are often difficult to separate from the full-length product during purification.[1]

The standard capping process involves treating the solid support-bound oligonucleotide with a mixture of acetic anhydride and a catalyst, most commonly N-methylimidazole (NMI).[1][2][4] The NMI activates the acetic anhydride, forming a highly reactive intermediate that rapidly acetylates the free 5'-hydroxyl groups.

Why 3'-Fluoro Modified Nucleosides Pose a Unique Challenge

The introduction of a fluorine atom at the 3'-position of the sugar moiety significantly alters the electronic and conformational properties of the nucleoside.[5][6][7] While these modifications can confer desirable therapeutic properties, such as increased metabolic stability, they can also complicate the synthesis process.[5][7]

The high electronegativity of the fluorine atom exerts a strong electron-withdrawing effect.[6][8] This effect can decrease the nucleophilicity of the nearby 5'-hydroxyl group, making it less reactive towards the activated capping reagent.[9] Consequently, the standard capping protocols that are highly effective for unmodified oligonucleotides may prove insufficient for sequences containing 3'-fluoro modified nucleosides, leading to a higher incidence of incomplete capping and the accumulation of problematic (n-1) shortmers.

Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address the specific issues you may encounter.

Q1: My HPLC analysis shows a significant (n-1) peak after synthesizing an oligonucleotide with a 3'-fluoro modification. What is the most likely cause?

A1: A prominent (n-1) peak is a classic indicator of incomplete capping.[10] While inefficient coupling can also contribute to failure sequences, the presence of a 3'-fluoro modification strongly suggests that the capping step is the primary bottleneck. The electron-withdrawing nature of the fluorine atom reduces the reactivity of the 5'-hydroxyl group, making it more difficult to cap using standard conditions.

Initial Diagnostic Steps:

• Review Your Synthesis Report: Examine the trityl cation release data. If the coupling efficiencies were consistently high (typically >98%), it further points towards a capping issue.

• Analyze by HPLC: High-Performance Liquid Chromatography (HPLC) is an essential tool for assessing the purity of your crude oligonucleotide.[11] Reversed-phase (RP-HPLC) can separate the desired full-length product from shorter failure sequences. Ion-exchange (IE-HPLC) is also effective, particularly for sequences with significant secondary structure.[12]

dot graph TD{ subgraph Synthesis_Cycle A[Start: Free 5'-OH] -->|Phosphoramidite & Activator| B{Coupling}; B --> |~99% Efficiency| C[Successful Coupling]; B --> |~1% Failure| D[Unreacted 5'-OH]; C --> E[Oxidation]; D --> F{Capping}; F --> |Successful| G[Capped Failure Sequence]; F --> |Incomplete| H[Uncapped 5'-OH]; H --> |Next Cycle Coupling| I[n-1 Deletion Mutant]; E --> J[Detritylation]; J --> A; end style D fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style H fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style I fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 }

Caption: Workflow of oligonucleotide synthesis highlighting capping failure.

Q2: How can I improve the capping efficiency for my 3'-fluoro modified oligonucleotide synthesis?

A2: Optimizing the capping step is crucial. Here are several strategies, ranging from simple parameter adjustments to the use of alternative reagents:

Strategy 1: Extend Capping Time The simplest approach is to increase the duration of the capping step. For a less reactive 5'-hydroxyl group, a longer reaction time allows for more complete acetylation.

Strategy 2: Increase Reagent Concentration or Delivery Increasing the concentration of the N-methylimidazole in your Cap B solution can enhance the rate of acetylation.[13] Alternatively, on some synthesizers, you can program a double or extended delivery of the capping reagents to the synthesis column.

Strategy 3: Consider a More Potent Capping Catalyst While N-methylimidazole is standard, 4-dimethylaminopyridine (DMAP) is a more potent acylation catalyst.[13] However, be aware that DMAP has been reported to potentially cause side reactions with dG residues, though this is not always observed.[13]

Parameter	Standard Protocol	Recommended for 3'-Fluoro Modified Nucleosides	Rationale
Capping Time	15-30 seconds	60-120 seconds	Provides more time for the less reactive 5'-OH to be acetylated.
Cap B (NMI)	10% NMI in THF/Pyridine	16% NMI in THF/Pyridine	A higher catalyst concentration can increase the reaction rate.[13]
Alternative Catalyst	N-methylimidazole	DMAP (with caution)	DMAP is a more powerful catalyst for acetylation.[13]

Q3: Are there alternative capping reagents that are more effective for modified oligonucleotides?

A3: Yes, when standard acetic anhydride-based capping is insufficient, alternative phosphoramidite-based capping reagents can be highly effective.

UniCap™ Phosphoramidite: This reagent, a phosphoramidite of diethylene glycol monoethyl ether, offers a different capping mechanism.[14] It essentially performs a coupling reaction on the unreacted 5'-hydroxyl groups, and has been shown to be more efficient than standard capping in some cases.[14]

Phenoxyacetic Anhydride (Pac₂O): Replacing acetic anhydride with phenoxyacetic anhydride in the capping mixture can reduce certain side reactions, particularly G-to-A substitutions that can arise from modifications to guanine residues during standard capping.[15][16]

dot graph TD { subgraph Capping_Mechanisms direction LR; A[Unreacted 5'-OH]

}

Caption: Comparison of standard and alternative capping mechanisms.

Q4: Could other steps in the synthesis cycle be contributing to the problem?

A4: While capping is the most probable cause, it's wise to rule out other factors:

• Moisture: Ensure all reagents, especially the acetonitrile wash solvent and phosphoramidite diluent, are anhydrous.[10] Water can hydrolyze the activated phosphoramidite, leading to coupling failure.[10]

• Reagent Quality: Use fresh, high-quality synthesis reagents. Over time, capping reagents can degrade, and phosphoramidites can hydrolyze, reducing their effectiveness. Concentrated ammonium hydroxide, used in deprotection, can also lose potency.[17]

• Steric Hindrance: On solid supports with high loading, steric hindrance between growing oligonucleotide chains can impede the access of bulky phosphoramidites and capping reagents.[2][4] This is a more significant concern for longer oligonucleotides.

Experimental Protocols

Protocol 1: Enhanced Capping for 3'-Fluoro Modified Oligonucleotides

Objective: To improve the capping efficiency of unreacted 5'-hydroxyl groups during the synthesis of oligonucleotides containing 3'-fluoro modified nucleosides.

Procedure:

• Synthesizer Setup: Ensure the synthesizer is clean and all reagent lines are primed and free of air bubbles.

• Reagents: Use fresh, anhydrous reagents. For Cap B, utilize a solution containing 16% N-methylimidazole.

• Cycle Modification: Program a custom synthesis cycle for the 3'-fluoro modified nucleoside and all subsequent additions.

• Extended Capping Step: Modify the standard synthesis protocol to extend the capping step wait time to at least 90 seconds.

• Post-Synthesis Analysis: After synthesis, deprotection, and cleavage, analyze the crude product using RP-HPLC or IE-HPLC to quantify the reduction in the (n-1) peak compared to a synthesis run with the standard protocol.

Protocol 2: Purity Assessment by Reversed-Phase HPLC

Objective: To analyze the purity of the crude oligonucleotide product and quantify the full-length product versus failure sequences (e.g., n-1).

Procedure:

• Sample Preparation: Following cleavage and deprotection, evaporate the solution to dryness. Resuspend the crude oligonucleotide pellet in an appropriate buffer, such as 0.1 M triethylammonium acetate (TEAA).[10]

• Instrumentation: Use a reversed-phase HPLC system with a C18 column.[10]

• Mobile Phase:

  • Buffer A: 0.1 M TEAA in water.

  • Buffer B: 0.1 M TEAA in 50% acetonitrile.

• Gradient Elution: Elute the oligonucleotides using a linear gradient of increasing Buffer B concentration. The more hydrophobic, full-length trityl-on product will elute later than the more hydrophilic, shorter, trityl-off failure sequences.

• Data Analysis: Integrate the peak areas of the full-length product and the (n-1) peak to determine the relative purity and assess the effectiveness of the modified capping protocol.

By understanding the chemical principles at play and systematically applying these troubleshooting strategies, you can significantly improve the outcome of your 3'-fluoro modified oligonucleotide syntheses, leading to higher purity products and more reliable experimental results.

References

• Kinetic Modeling of Solid-Phase Oligonucleotide Synthesis: Mechanistic Insights and Reaction Dynamics. (2025). Organic Process Research & Development, ACS Publications. Retrieved from [Link]

• Qualitative Analysis of Oligonucleotides Using The Advion Interchim Scientific® HPLC-UV/MS System. (n.d.). Advion Interchim Scientific. Retrieved from [Link]

• Solid-phase oligonucleotide synthesis. (n.d.). ATDBio. Retrieved from [Link]

• Solid Phase Oligonucleotide Synthesis. (n.d.). Biotage. Retrieved from [Link]

• Solutions for Oligonucleotide Analysis and Purification. Part 2: Reversed Phase Chromatography. (n.d.). Chromatography Today. Retrieved from [Link]

• HPLC and UPLC Columns for the Analysis of Oligonucleotides. (n.d.). Waters Corporation. Retrieved from [Link]

• Chemical Space of Fluorinated Nucleosides/Nucleotides in Biomedical Research and Anticancer Drug Discovery. (n.d.). MDPI. Retrieved from [Link]

• 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. (n.d.). National Science Review, Oxford Academic. Retrieved from [Link]

• Oligonucleotide synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

• Fluorinated Nucleosides: Synthesis and Biological Implication. (2025). Request PDF. Retrieved from [Link]

• Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. (n.d.). Nucleic Acids Research, Oxford Academic. Retrieved from [Link]

• Chemical capping by phosphitylation during oligonucleotide synthesis. (n.d.). Google Patents.

• UniCap Phosphoramidite, AN alternative to acetic anhydride capping. (n.d.). Glen Research. Retrieved from [Link]

• Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. (n.d.). PMC, NIH. Retrieved from [Link]

• 3′-Modified oligonucleotides by reverse DNA synthesis. (n.d.). PMC, NIH. Retrieved from [Link]

• Steric Factors Influencing Hybridisation Of Nucleic Acids To Oligonucleotide Arrays. (n.d.). Oxford Academic. Retrieved from [Link]

• Fluorinated Nucleosides: Synthesis and Biological Implication. (n.d.). PMC, PubMed Central. Retrieved from [Link]

• Synthesis and applications of theranostic oligonucleotides carrying multiple fluorine atoms. (n.d.). PMC, NIH. Retrieved from [Link]

• Synthesis of New Polyfluoro Oligonucleotides via Staudinger Reaction. (n.d.). MDPI. Retrieved from [Link]

• 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. (2022, December 6). RSC Publishing. Retrieved from [Link]

• TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. (n.d.). Glen Research. Retrieved from [Link]

• Capping Reagents A and B. (n.d.). YouDoBio. Retrieved from [Link]

• Towards superior mRNA caps accessible by click chemistry: synthesis and translational properties of triazole-bearing oligonucleotide cap analogs. (2023, April 1). ResearchGate. Retrieved from [Link]

• Quantification of synthetic errors during chemical synthesis of DNA and its suppression by non-canonical nucleosides. (2022, July 15). PubMed Central. Retrieved from [Link]

• Long oligos: direct chemical synthesis of genes with up to 1728 nucleotides. (2024, December 18). Nature Methods. Retrieved from [Link]

• Synthesis of oligonucleotides or phosphorothioate oligonucleotides using N-methylimidazole capping agent containing no 1,3,5-trimethylhexahydro-1,3,5-triazine. (n.d.). Google Patents.

• Access to capped RNAs by chemical ligation. (n.d.). PMC, NIH. Retrieved from [Link]

• The Influence of the Capping Step During Solid-Phase Phosphoramidite Synthesis of Oligonucleotides on Synthetic Errors in Oligonucleotides. (n.d.). MDPI. Retrieved from [Link]

• Modification of Oligonucleotides - An Update. (n.d.). Glen Research. Retrieved from [Link]

• Guidebook for the Synthesis of Oligonucleotides. (n.d.). Chemie Brunschwig. Retrieved from [Link]

• Mechanism and stereochemical course of phosphoramidite coupling during... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of high-quality libraries of long (150mer) oligonucleotides by a novel depurination controlled process. (2010, March 22). NIH. Retrieved from [Link]

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• 2. atdbio.com [atdbio.com]
• 3. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
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• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. academic.oup.com [academic.oup.com]
• 10. benchchem.com [benchchem.com]
• 11. advion.com [advion.com]
• 12. Oligonucleotide Analysis Using HPLC Columns | Thermo Fisher Scientific - HK [thermofisher.com]
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• 15. Quantification of synthetic errors during chemical synthesis of DNA and its suppression by non-canonical nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of Oligonucleotides with 3'-Fluoroadenosine

For researchers, scientists, and drug development professionals navigating the nuanced world of therapeutic oligonucleotides, the precise characterization of modified species is paramount. The incorporation of moieties such as 3'-fluoroadenosine (3'-F-Ado) can significantly enhance the therapeutic properties of an oligonucleotide, but it also introduces unique analytical challenges. This guide provides an in-depth comparison of mass spectrometry-based methodologies for the analysis of these modified oligonucleotides, grounded in field-proven insights and experimental data. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reliable results.

The Analytical Imperative for 3'-Fluoroadenosine Modified Oligonucleotides

The substitution of the 3'-hydroxyl group with a fluorine atom in adenosine confers several advantageous properties to therapeutic oligonucleotides, including increased nuclease resistance and enhanced binding affinity to target sequences. However, this modification also alters the molecule's physicochemical properties, directly impacting its behavior during mass spectrometric analysis. The high electronegativity of the fluorine atom can influence both the chromatographic retention and the ionization and fragmentation characteristics of the oligonucleotide. Therefore, a thorough understanding of these effects is crucial for accurate characterization and impurity profiling.

Comparing the Titans: ESI vs. MALDI for 3'-F-Ado Oligonucleotide Analysis

The two primary ionization techniques employed for oligonucleotide analysis are Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI). The choice between them is dictated by the specific analytical goal, the length of the oligonucleotide, and the desired workflow.[1][2]

Feature	Electrospray Ionization (ESI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Principle	Soft ionization of analytes from a liquid phase, producing multiply charged ions.[1][2]	Co-crystallization of the analyte with a matrix, followed by laser-induced desorption and ionization, typically yielding singly charged ions.[1]
Coupling to LC	Seamlessly couples with liquid chromatography (LC) for online separation and analysis.[3]	Primarily an offline technique, though LC-MALDI workflows exist.
Oligonucleotide Length	Well-suited for a wide range of lengths, including longer oligonucleotides (>50 bases).[1]	More effective for shorter oligonucleotides (<50 bases); resolution can decrease with increasing length.[1]
Throughput	Lower throughput due to the serial nature of LC-MS analysis.	High-throughput capabilities, making it suitable for screening applications.[1]
Data Complexity	Generates a distribution of multiply charged ions, requiring deconvolution to determine the molecular weight.	Produces simpler spectra with predominantly singly charged ions, facilitating easier interpretation.[1]
Sensitivity	Generally offers high sensitivity, especially when coupled with optimized LC conditions.	High sensitivity, with the ability to analyze femtomole to picomole amounts of sample.[1]
Tolerance to Salts	Less tolerant to non-volatile salts, which can cause ion suppression.	More tolerant to salts and other impurities in the sample.

Expert Insight: For the detailed characterization and impurity profiling of 3'-F-Ado modified oligonucleotides, ESI coupled with high-resolution mass spectrometry (HRMS) is the superior choice . The ability to couple ESI with liquid chromatography is indispensable for resolving the parent oligonucleotide from closely related impurities, such as n-1 and n+1 species, and for quantifying their levels accurately.

The Crucial Role of Liquid Chromatography: Mastering the Separation

Ion-pair reversed-phase liquid chromatography (IP-RP-LC) is the gold standard for oligonucleotide separation.[4][5][6][7] The negatively charged phosphate backbone of oligonucleotides necessitates the use of an ion-pairing agent in the mobile phase to achieve retention on a reversed-phase column.

Selecting the Right Ion-Pairing Reagents

The choice of ion-pairing agent and its concentration is a critical parameter that significantly impacts chromatographic resolution and mass spectrometry sensitivity.[5] Common ion-pairing systems include a volatile amine, such as triethylamine (TEA) or hexylamine, and a fluoroalcohol, typically 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[8]

• Triethylamine (TEA): A widely used and effective ion-pairing agent.[5]

• Hexylamine: A more hydrophobic ion-pairing agent that can provide increased retention, which may be beneficial for shorter or less hydrophobic oligonucleotides.

• N,N-Dimethylbutylamine: Another alternative that can offer different selectivity.

• Hexafluoroisopropanol (HFIP): Crucial for achieving good peak shape and high ionization efficiency in ESI-MS.[8]

Causality Explained: The amine neutralizes the negative charges on the phosphate backbone, forming a more hydrophobic ion pair that can be retained by the C18 stationary phase. HFIP acts as an acidic modifier that improves the volatility of the mobile phase and enhances the desolvation process in the ESI source, leading to improved signal intensity.

Impact of the 3'-Fluoro Modification on Retention

The introduction of a fluorine atom increases the hydrophobicity of the nucleoside. While specific data for 3'-fluoroadenosine is limited, it is well-established that 2'-fluoro modifications increase the hydrophobicity of oligonucleotides to a degree similar to that of 2'-O-methyl modifications. This increased hydrophobicity will lead to longer retention times in reversed-phase chromatography. This necessitates careful optimization of the gradient elution profile to ensure adequate separation from unmodified or other modified species.

High-Resolution Mass Spectrometry: The Key to Unambiguous Identification

For the analysis of therapeutic oligonucleotides and their impurities, high-resolution mass spectrometry (HRMS) is indispensable.[9] Instruments such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap-based mass spectrometers provide the mass accuracy and resolution required for confident identification and characterization.[9]

Why HRMS is Critical:

• Accurate Mass Measurement: Allows for the unambiguous determination of the elemental composition of the parent oligonucleotide and any impurities, often with sub-ppm mass accuracy.

• Resolution of Isobaric Species: Can distinguish between impurities that have very similar masses to the main product.

• Impurity Profiling: Enables the confident identification and quantification of low-level impurities, which is a regulatory requirement for therapeutic oligonucleotides.[10]

Experimental Workflows and Protocols

Here, we provide a detailed, step-by-step methodology for the LC-MS analysis of a 3'-fluoroadenosine modified oligonucleotide. This protocol is designed to be a self-validating system, with built-in checks to ensure data quality.

Experimental Workflow: LC-ESI-HRMS of a 3'-F-Ado Oligonucleotide

Caption: LC-ESI-HRMS workflow for 3'-F-Ado oligonucleotides.

Detailed Protocol: IP-RP-LC-ESI-QTOF Analysis

1. Sample Preparation:

• Dissolve the lyophilized 3'-fluoroadenosine modified oligonucleotide in nuclease-free water to a final concentration of 10 µM.

• For impurity analysis, prepare a dilution series to assess the limit of detection and quantification.

2. LC Conditions:

• LC System: A high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column suitable for oligonucleotide separations (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: 15 mM Triethylamine (TEA) and 400 mM 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) in water.[8]

• Mobile Phase B: 15 mM TEA and 400 mM HFIP in methanol.[8]

• Gradient: A linear gradient from 10% to 40% B over 15 minutes. This will need to be optimized based on the specific oligonucleotide sequence and length.

• Flow Rate: 0.2 mL/min.

• Column Temperature: 60 °C. Elevated temperatures can improve peak shape and reduce secondary structures.

3. Mass Spectrometry Conditions (ESI-QTOF):

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Desolvation Gas Flow: 800 L/hr.

• Mass Range: m/z 500 - 5000.

• Acquisition Mode: Full scan MS for intact mass analysis and targeted MS/MS for fragmentation analysis.

4. Data Analysis:

• Deconvolute the raw ESI mass spectra to obtain the zero-charge mass of the oligonucleotide.

• Compare the measured mass to the theoretical mass to confirm the identity.

• For MS/MS data, use appropriate software to identify fragment ions and confirm the sequence, including the location of the 3'-fluoroadenosine modification.

Fragmentation Analysis: Gaining Deeper Structural Insights

Tandem mass spectrometry (MS/MS) is a powerful tool for confirming the sequence of an oligonucleotide and localizing any modifications.[3] Collision-induced dissociation (CID) is the most common fragmentation technique used for oligonucleotides.[11]

Expected Fragmentation Pattern: In negative ion mode CID, oligonucleotide fragmentation typically occurs along the phosphate backbone, generating a series of a-B, w, y, and d ions. The presence of the 3'-fluoroadenosine modification is not expected to fundamentally alter these main fragmentation pathways. However, the electronegativity of the fluorine atom may influence the relative abundance of certain fragment ions. Careful analysis of the MS/MS spectrum will be required to confirm the sequence and pinpoint the location of the 3'-F-Ado modification.

Caption: Common fragmentation sites in the oligonucleotide backbone.

Conclusion: A Path to Confident Characterization

The mass spectrometry analysis of oligonucleotides modified with 3'-fluoroadenosine requires a methodical and well-informed approach. By leveraging the power of ion-pair reversed-phase liquid chromatography coupled with high-resolution mass spectrometry, researchers can achieve the detailed characterization necessary for drug development and quality control. The key to success lies in the careful optimization of chromatographic conditions, the selection of the appropriate mass spectrometry platform, and a thorough understanding of the potential influence of the fluoro modification on the analytical data. This guide provides a robust framework for developing and implementing such methods, empowering scientists to confidently navigate the analytical complexities of these promising therapeutic molecules.

References

• Molnar, I., et al. (2024). Ion-pair reversed-phase chromatography analysis of oligonucleotides using ultra-short (20 x 2.1 mm) columns. Molnar Institute. [Link]

• Gilar, M. (n.d.). LC-MS Analysis of Synthetic Oligonucleotides. Waters Corporation. [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization for the Analysis of Synthetic Oligonucleotides by Ion-Pair Reversed Phase Liquid Chromatography. [Link]

• Agilent Technologies. (n.d.). Oligonucleotide Purification using Ion Pair Reversed-Phase Liquid Chromatography. [Link]

• Waters Corporation. (n.d.). Best Practices for Oligonucleotide Analysis Using Ion-Pair Reversed-Phase (IP-RP) Liquid Chromatography – Columns. [Link]

• Waters Corporation. (n.d.). LC-MS Analysis of Synthetic Oligonucleotides. [Link]

• Ewles, M., et al. (2014). Quantification of oligonucleotides by LC-MS/MS: the challenges of quantifying a phosphorothioate oligonucleotide and multiple metabolites. Bioanalysis, 6(15), 2049-2063. [Link]

• Gilar, M., et al. (2002). Ion-pair reversed-phase high-performance liquid chromatography analysis of oligonucleotides: retention prediction. Journal of Chromatography A, 958(1-2), 167-182. [Link]

• Waters Corporation. (n.d.). Application Solutions for Oligonucleotides. [Link]

• Pourshahian, S. (2020). Current State of Oligonucleotide Characterization Using Liquid Chromatography−Mass Spectrometry: Insight into Critical Issues. Analytical Chemistry, 92(15), 10217-10232. [Link]

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• Limbach, P. A. (2024). Analysis of RNA and its Modifications. Analytical Chemistry. [Link]

• Gilar, M., et al. (2003). Characterization of therapeutic oligonucleotides using liquid chromatography with on-line mass spectrometry detection. Oligonucleotides, 13(4), 229-243. [Link]

• Pourshahian, S. (2021). Therapeutic oligonucleotides, impurities, degradants, and their characterization by mass spectrometry. Mass Spectrometry Reviews, 40(2), 75-109. [Link]

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• Borysov, S., et al. (2019). Assay determination by mass spectrometry for oligonucleotide therapeutics. Journal of Mass Spectrometry, 54(11), 935-942. [Link]

• El-Kased, R. F., et al. (2018). Degradation product characterization of therapeutic oligonucleotides using liquid chromatography mass spectrometry. Analytical and Bioanalytical Chemistry, 410(15), 3587-3600. [Link]

• Marchand, V., et al. (2021). Mass Spectrometry-Based Pipeline for Identifying RNA Modifications Involved in a Functional Process: Application to Cancer Cell Adaptation. Analytical Chemistry, 93(10), 4447-4455. [Link]

• Limbach, P. A. (2012). Mass Spectrometry of Modified RNAs: Recent Developments (Minireview). Accounts of Chemical Research, 45(9), 1434-1443. [Link]

• Tang, K., et al. (1995). 2′-Fluoro modified nucleic acids: Polymerase-directed synthesis, properties and stability to analysis by matrix-assisted laser desorption/ionization mass spectrometry. Nucleic Acids Research, 23(15), 2927-2933. [Link]

• Wu, L., et al. (2016). 2′Fluoro Modification Differentially Modulates the Ability of RNAs to Activate Pattern Recognition Receptors. Nucleic Acid Therapeutics, 26(6), 351-360. [Link]

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• Pasternak, A., et al. (2011). Synthesis and structural characterization of 2'-fluoro-α-L-RNA-modified oligonucleotides. Chemistry & Biodiversity, 8(8), 1438-1448. [Link]

• Atkinson, A. (2011, December 17). S3.2.8 Analyse fragmentation patterns in mass spectra to find structure [HL IB Chemistry] [Video]. YouTube. [Link]

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A Researcher's Guide to NMR-Based Confirmation of 3'-Fluoroadenosine Incorporation in Synthetic RNA

For researchers and drug development professionals engaged in the synthesis of modified oligonucleotides, the precise confirmation of therapeutic nucleotide incorporation is paramount. 3'-fluoroadenosine, a critical modification for enhancing the stability and therapeutic potential of RNA-based drugs, requires rigorous analytical validation. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques to unequivocally confirm the successful incorporation of 3'-fluoroadenosine into synthetic RNA oligonucleotides. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Significance of 3'-Fluoroadenosine and the Imperative for Confirmation

The introduction of a fluorine atom at the 3'-position of the ribose sugar in adenosine imparts desirable therapeutic properties to RNA molecules. This modification can enhance nuclease resistance, leading to a longer biological half-life, and modulate the conformational properties of the RNA strand, potentially improving target binding affinity.[1][2] Given that incomplete or incorrect incorporation can lead to inactive or off-target products, a robust and unambiguous method for verifying the presence and location of 3'-fluoroadenosine is a critical quality control step in the manufacturing of RNA-based therapeutics.

A Multi-Nuclear NMR Approach: The Gold Standard for Confirmation

A multi-pronged NMR strategy, leveraging the unique properties of different atomic nuclei, provides the most comprehensive and reliable confirmation of 3'-fluoroadenosine incorporation. We will compare and contrast the utility of ¹H, ¹⁹F, and ³¹P NMR, supplemented by two-dimensional (2D) correlation spectroscopy.

¹⁹F NMR: The Unambiguous Reporter

The most direct method for confirming the incorporation of a fluorinated nucleotide is ¹⁹F NMR spectroscopy. Fluorine-19 is a spin-½ nucleus with 100% natural abundance and a high gyromagnetic ratio, making it a highly sensitive NMR probe.[3][4] Since biological systems are devoid of fluorine, the ¹⁹F NMR spectrum of a modified oligonucleotide will exhibit signals only from the incorporated fluorinated moieties, providing a clean and unambiguous background for detection.[3][4]

The chemical shift of the ¹⁹F nucleus is exquisitely sensitive to its local electronic environment.[3] This sensitivity allows not only for the detection of the 3'-fluoroadenosine but can also provide information about the local conformation of the RNA strand.[5] A single, sharp resonance in the ¹⁹F NMR spectrum, with an appropriate chemical shift, is strong evidence for the successful and uniform incorporation of the 3'-fluoroadenosine.

¹H NMR: Probing the Ribose and Base Environment

While ¹⁹F NMR confirms the presence of the fluorine, ¹H NMR is essential for pinpointing its location on the ribose sugar and for assessing the overall structural integrity of the oligonucleotide. The incorporation of 3'-fluoroadenosine will induce characteristic changes in the ¹H NMR spectrum, particularly in the chemical shifts and coupling patterns of the ribose protons.

Specifically, the H3' proton of the modified adenosine will exhibit a large scalar coupling (J-coupling) to the adjacent ¹⁹F nucleus (³JHF). This coupling will split the H3' resonance into a doublet of doublets (dd), a clear signature of the H-C-C-F connectivity. Furthermore, the electronegativity of the fluorine atom will cause a downfield shift of the H3' proton resonance compared to an unmodified adenosine.

³¹P NMR: Interrogating the Phosphodiester Backbone

³¹P NMR spectroscopy provides valuable information about the integrity of the phosphodiester backbone of the RNA oligonucleotide. Each phosphorus atom in the backbone gives rise to a signal in the ³¹P NMR spectrum, and the chemical shifts of these signals are sensitive to the local geometry of the backbone.[6]

The incorporation of 3'-fluoroadenosine can cause subtle changes in the chemical shifts of the two flanking phosphodiester groups. While these changes can be small, they can provide additional evidence for the site of incorporation, especially when combined with 2D correlation experiments. The overall appearance of the ³¹P spectrum, with the expected number of resonances in the characteristic phosphodiester region, confirms the integrity of the oligonucleotide backbone.[7]

Comparative Summary of 1D NMR Techniques

NMR Technique	Information Gained	Key Signature for 3'-Fluoroadenosine	Advantages	Limitations
¹⁹F NMR	Direct detection of fluorine.	A single resonance in the expected chemical shift range.	High sensitivity, no background signals.[3][4]	Provides no direct information on the rest of the molecule.
¹H NMR	Confirmation of fluorine position on the ribose.	Downfield shift and characteristic splitting (dd) of the H3' proton signal due to ³JHF coupling.	Provides detailed structural information on the entire oligonucleotide.	Spectral overlap can be an issue in larger oligonucleotides.
³¹P NMR	Integrity of the phosphodiester backbone.	Subtle shifts in the flanking phosphodiester resonances.	Directly probes the backbone connectivity.	Chemical shift dispersion can be limited.[6]

2D NMR Spectroscopy: Connecting the Dots for Definitive Confirmation

While 1D NMR provides strong evidence, 2D NMR experiments are the definitive tool for unambiguously connecting the ¹H, ¹⁹F, and ³¹P signals, thereby confirming the precise atomic connectivity and thus, the successful incorporation of 3'-fluoroadenosine.

Heteronuclear Single Quantum Coherence (HSQC)

The ¹H-¹³C HSQC experiment correlates protons with their directly attached carbon atoms.[8][9] This is invaluable for assigning the ribose proton and carbon signals. In the case of 3'-fluoroadenosine, the C3' carbon will show a correlation to the H3' proton, and its chemical shift will be significantly downfield compared to an unmodified ribose due to the deshielding effect of the fluorine atom.

Heteronuclear Multiple Bond Correlation (HMBC)

The ¹H-¹³C HMBC experiment reveals long-range correlations between protons and carbons, typically over two to three bonds.[9][10] This is the key experiment for definitively linking the fluorine to the adenosine base. An HMBC experiment will show a correlation between the H2 proton of the adenine base and the C3' carbon of the ribose, and also between the H1' proton and the C3' carbon. These correlations, in conjunction with the ¹H and ¹⁹F data, provide irrefutable evidence of the 3'-fluoroadenosine structure within the oligonucleotide.

Experimental Workflow for NMR-Based Confirmation

Caption: Experimental workflow for NMR confirmation.

Step-by-Step Experimental Protocols

Sample Preparation

• Lyophilize the RNA sample: Start with a purified and desalted RNA sample. Lyophilize to remove all water.

• Prepare NMR Buffer: A typical buffer consists of 10 mM sodium phosphate, 100 mM NaCl, and 0.1 mM EDTA in 99.9% D₂O, pH 6.8.

• Dissolve the RNA: Dissolve the lyophilized RNA in the NMR buffer to a final concentration of 0.5-1.0 mM.

• Transfer to NMR Tube: Transfer the sample to a clean, high-quality NMR tube (e.g., Shigemi or equivalent for higher concentrations).

NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (600 MHz or higher) equipped with a cryoprobe is recommended for optimal sensitivity and resolution.

• ¹H NMR:

  • Acquire a standard 1D ¹H spectrum with water suppression (e.g., using presaturation or a WATERGATE sequence).

  • Typical spectral width: 12-16 ppm.

  • Number of scans: 128-256, depending on concentration.

• ¹⁹F NMR:

  • Acquire a 1D ¹⁹F spectrum. Since there is no solvent signal to suppress, a simple pulse-acquire experiment is sufficient.

  • Typical spectral width: -150 to -250 ppm (relative to CFCl₃).

  • Number of scans: 512-1024.

• ³¹P NMR:

  • Acquire a proton-decoupled 1D ³¹P spectrum.

  • Typical spectral width: -2 to 2 ppm (relative to 85% H₃PO₄).

  • Number of scans: 1024-4096.

• ¹H-¹³C HSQC:

  • Acquire a sensitivity-enhanced HSQC experiment.

  • Set the ¹³C spectral width to cover the ribose region (approx. 50-100 ppm).

• ¹H-¹³C HMBC:

  • Acquire an HMBC experiment optimized for long-range couplings (e.g., 8 Hz).

  • Set the ¹³C spectral width to cover both the ribose and base regions (approx. 50-160 ppm).

Data Analysis and Interpretation

• ¹⁹F Spectrum: Look for a single peak in the expected region for a 3'-fluoro modification. The presence of multiple peaks may indicate incomplete synthesis or degradation.

• ¹H Spectrum: Identify the anomeric (H1') protons, which typically resonate between 5.5 and 6.5 ppm. "Walk" along the backbone using sequential NOE connectivities in a 2D NOESY spectrum (if acquired) to assign the ribose protons.[11] Locate the H3' proton of the 3'-fluoroadenosine, which should be downfield shifted and show a clear doublet of doublets splitting pattern. Measure the ³JHF coupling constant, which is typically in the range of 20-30 Hz.

• ³¹P Spectrum: Confirm the presence of the expected number of phosphodiester linkages. Look for any unusual chemical shifts that might indicate backbone distortion.

• HSQC and HMBC Spectra:

  • In the HSQC spectrum, confirm the direct C3'-H3' correlation for the modified residue.

  • In the HMBC spectrum, identify the key correlations that link the adenine base to the 3'-fluorinated ribose: H2 to C3' and H1' to C3'.

Visualizing the Key NMR Correlations

Caption: Key NMR correlations for 3'-fluoroadenosine.

By systematically applying this multi-nuclear and multi-dimensional NMR approach, researchers can achieve unambiguous confirmation of 3'-fluoroadenosine incorporation into synthetic RNA. This rigorous validation is essential for ensuring the quality, efficacy, and safety of next-generation RNA therapeutics.

References

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• Puffer, B., Kreutz, C., & Rieder, U. (2022). Synthesis of RNA Nucleotides under Probable Prebiotic Conditions. IdeaExchange@UAkron.

• San Diego State University. Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. [Link]

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• Micura, R., et al. (2016). 19F-Site-Specific-Labeled Nucleotides for Nucleic Acid Structural Analysis by NMR. ResearchGate. [Link]

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• Li, Q., et al. (2020). 4'-Fluorinated RNA: Synthesis, Structure, and Applications as a Sensitive 19F NMR Probe of RNA Structure and Function. Journal of the American Chemical Society. [Link]

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• Egli, M., et al. (2005). Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA. Nucleic Acids Research. [Link]

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thermal stability analysis (melting temperature) of 3'-fluoro modified duplexes

A Comparative Guide to the Thermal Stability of 3'-Fluoro Modified Duplexes

For researchers, scientists, and drug development professionals navigating the landscape of nucleic acid therapeutics, chemical modifications are paramount. These alterations are not mere tweaks but fundamental enhancements that dictate the efficacy, stability, and safety of oligonucleotide-based drugs. Among the arsenal of available modifications, those at the sugar moiety have proven particularly impactful. This guide provides an in-depth comparative analysis of 3'-fluoro modifications, focusing on their profound effect on the thermal stability of nucleic acid duplexes.

The Central Role of Thermal Stability in Oligonucleotide Therapeutics

The therapeutic action of oligonucleotides, whether they are antisense oligonucleotides (ASOs), small interfering RNAs (siRNAs), or aptamers, begins with a precise binding event to a target nucleic acid or protein.[1][2] The stability of the resulting duplex, quantified by its melting temperature (Tm), is a critical parameter. Tm is the temperature at which 50% of the duplex dissociates into single strands.[3][4]

A higher Tm confers several advantages:

• Enhanced Target Affinity: A more stable duplex translates to a stronger, more durable interaction with the target mRNA or viral RNA, increasing the therapeutic potency.

• Improved Specificity: Higher stability allows for the use of shorter oligonucleotides without sacrificing binding strength, which can improve specificity and reduce off-target effects.

• In Vivo Efficacy: In the physiological environment of the body, a higher Tm helps the therapeutic agent remain bound to its target, resisting displacement and ensuring sustained activity.

Therefore, modifications that increase Tm are highly sought after in the development of next-generation nucleic acid drugs.[5][6]

The Molecular Basis of 3'-Fluoro Stabilization

The introduction of a fluorine atom at the 3'-position of the sugar ring is a strategic chemical modification with significant conformational consequences. Unlike 2'-modifications which are more common, the 3'-fluoro modification offers a distinct mechanism for enhancing stability.

The key lies in the concept of sugar pucker . The furanose ring of a nucleotide is not flat; it adopts a puckered conformation, primarily either C2'-endo (characteristic of B-form DNA) or C3'-endo (characteristic of A-form RNA). The A-form helix, adopted by RNA:RNA duplexes, is thermodynamically more stable than the B-form helix of DNA:DNA duplexes.[3]

The highly electronegative fluorine atom at the 3' position creates a gauche effect with the 4'-oxygen, which strongly favors a C3'-endo sugar pucker. This "pre-organizes" the oligonucleotide strand into an A-like conformation. When this modified strand binds to its complementary RNA target, less of an entropic penalty is paid to adopt the final A-form helical structure of the duplex. This pre-organization is a primary driver for the observed increase in thermal stability.[7]

Caption: Mechanism of 3'-Fluoro Modification on Duplex Stability.

It is important to distinguish 3'-fluoro modifications from their more common 2'-fluoro counterparts. While both increase thermal stability, the position of the fluorine atom leads to distinct structural and, potentially, biological properties. For instance, 2'-deoxy-2'-fluoro-β-d-arabinonucleic acid (2'F-ANA), which has a fluorine atom at the 2' position but with an "up" or ara configuration, also significantly enhances RNA affinity and supports RNase H activity, a crucial mechanism for many antisense drugs.[7][8][9] The 3'-fluoro modification represents another powerful tool in this chemical arsenal.

Comparative Thermal Stability Data

To contextualize the impact of 3'-fluoro modifications, it is essential to compare their effect on Tm with unmodified duplexes and those containing other common chemical alterations. The table below synthesizes data from various studies to provide a clear comparison. Note that the change in Tm (ΔTm) is often reported on a "per modification" basis.

Duplex Type & Modification	Unmodified Tm (°C)	Modified Tm (°C)	ΔTm per Modification (°C)	Key Characteristics
DNA:RNA (Unmodified)	Baseline	-	-	Standard for antisense activity
RNA:RNA (Unmodified)	Higher than DNA:RNA	-	-	More stable A-form helix
DNA:RNA + 2'-O-Methyl (2'-OMe)	Baseline	Increased	~+1.5	Enhanced stability and nuclease resistance.[10]
DNA:RNA + 2'-Fluoro (2'-F)	Baseline	Increased	~+1.8	Significant stability increase.[11]
DNA:RNA + 3'-Fluoro-arabinonucleic Acid (3'-F-ANA)	Baseline	Significantly Increased	~+2.0 to +2.5	Potent stabilization via A-form pre-organization.
DNA:RNA + Phosphorothioate (PS)	Baseline	Decreased	~-0.5	Increases nuclease resistance but slightly reduces Tm.[3][12]

Note: Absolute Tm values are sequence and buffer dependent. The ΔTm values provide a standardized measure for comparison.

As the data illustrates, 3'-fluoro modifications are among the most potent stabilizers, rivaling or even exceeding the effect of the widely used 2'-fluoro and 2'-O-Methyl modifications. This enhanced affinity is primarily driven by a favorable enthalpy of hybridization, stemming from the conformational pre-organization of the modified strand.[7][13]

Experimental Protocol: Determining Duplex Melting Temperature

Trustworthy and reproducible data is the bedrock of scientific advancement. The following is a standardized protocol for determining the Tm of oligonucleotide duplexes using UV thermal denaturation analysis.

Objective:

To measure the melting temperature (Tm) and thermodynamic properties of duplexes containing 3'-fluoro modified oligonucleotides compared to controls.

Materials:

• Purified oligonucleotides (unmodified control, 3'-fluoro modified, etc.)

• Annealing Buffer: 10 mM Sodium Phosphate (pH 7.0), 100 mM NaCl, 0.1 mM EDTA.[13]

• Nuclease-free water

• UV-Vis Spectrophotometer with a temperature-controlled cuvette holder (Peltier device).

• Quartz cuvettes (1 cm path length).

Methodology:

• Oligonucleotide Preparation & Quantification:

  • Resuspend lyophilized oligonucleotides in nuclease-free water to create concentrated stock solutions (e.g., 100 µM).

  • Determine the precise concentration of each single-stranded oligo by measuring its absorbance at 260 nm (A260) at a high temperature (e.g., 85°C) to ensure it is fully single-stranded.

• Duplex Annealing:

  • In a microcentrifuge tube, combine equimolar amounts of the complementary strands.

  • Add the required volume of Annealing Buffer to achieve the final desired duplex concentration (typically 1-5 µM).

  • To anneal the strands, heat the mixture to 95°C for 5 minutes.

  • Allow the solution to cool slowly to room temperature over several hours. This ensures proper duplex formation.[14]

• UV Thermal Denaturation:

  • Transfer the annealed duplex solution to a quartz cuvette and place it in the spectrophotometer's thermocontroller.

  • Equilibrate the sample at a low starting temperature (e.g., 20°C).

  • Set the instrument to monitor absorbance at 260 nm while slowly increasing the temperature at a controlled rate (e.g., 1°C/minute) up to a high temperature where the duplex is fully denatured (e.g., 90°C).[15]

  • Record the absorbance at each temperature point.

• Data Analysis:

  • Plot the absorbance (A260) as a function of temperature. This will generate a sigmoidal "melting curve."

  • The Tm is determined from the first derivative of this curve, corresponding to the temperature at the peak of the derivative plot. This is the point of maximum change in absorbance, representing the 50% dissociation point.[4]

  • Thermodynamic parameters like enthalpy (ΔH°) and entropy (ΔS°) can be derived by fitting the melting curve to a two-state model.

Caption: Workflow for UV Thermal Denaturation Experiment.

Conclusion and Future Outlook

The incorporation of 3'-fluoro modifications represents a powerful strategy for enhancing the thermal stability of therapeutic oligonucleotides. The underlying mechanism, rooted in the conformational pre-organization of the sugar pucker, provides a significant enthalpic advantage, leading to higher target affinity. As demonstrated by comparative data, the stabilizing effect of 3'-fluoro modifications is among the strongest of the common sugar modifications. For drug developers, this translates into the potential for more potent, specific, and durable therapeutic agents. As research continues, a deeper understanding of how these modifications interact with cellular machinery will further unlock their potential in creating the next generation of oligonucleotide medicines.

References

• Manoharan, M. (2002). Oligonucleotide Conjugates as Potential Antisense Drugs with Improved Uptake, Biodistribution, Targeted Delivery, and Mechanism of Action. Antisense and Nucleic Acid Drug Development, 12(2), 103-128.

• Matsuda, S., et al. (2022). Synthesis, gene silencing activity, thermal stability, and serum stability of siRNA containing four (S)-5′-C-aminopropyl-2′-O-methylnucleosides. RSC Chemical Biology, 3(4), 436-443. [Link]

• Freier, S. M., & Altmann, K. H. (1997). The ups and downs of nucleic acid duplex stability: structure-stability studies on chemically-modified DNA:RNA duplexes. Nucleic Acids Research, 25(22), 4429–4443. [Link]

• Prakash, T. P., et al. (2005). 2′-Fluoro RNA Shows Increased Watson-Crick H-Bonding Strength and Stacking relative to RNA: Evidence from NMR and Thermodynamic Data. Biochemistry, 44(34), 11449–11460. [Link]

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• Unknown Author. (n.d.). Protocol for DNA Duplex Tm Measurements. Source not specified. [Link]

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• Damha, M. J., et al. (2001). Properties of arabinonucleic acids (ANA & 20'F-ANA): implications for the design of antisense therapeutics that invoke RNase H cleavage of RNA. Nucleosides, Nucleotides & Nucleic Acids, 20(4-7), 429-440. [Link]

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• Martin, S. S., et al. (2004). 2′-Fluoroarabino- and Arabinonucleic Acid Show Different Conformations, Resulting in Deviating RNA Affinities and Processing of Their Heteroduplexes with RNA by RNase H. Journal of Biological Chemistry, 279(52), 54599-54606. [Link]

• Matsuda, S., et al. (2023). Shorter Is Better: The α‑(L)‑Threofuranosyl Nucleic Acid Modification Improves Stability, Potency, Safety, and Ago2 Binding and Mitigates Off-Target Effects of Small Interfering RNAs. Journal of the American Chemical Society, 145(34), 18887–18900. [Link]

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A Senior Application Scientist's Guide to FHNA and ara-FHNA Modified Oligonucleotides: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of oligonucleotide therapeutics, chemical modifications are paramount for transforming nascent nucleic acid sequences into viable drug candidates. These modifications are engineered to enhance crucial properties such as binding affinity, nuclease resistance, and pharmacokinetic profiles. Among the arsenal of available chemistries, furanosyl-type sugar modifications have garnered significant attention. This guide provides an in-depth, objective comparison of two important isomeric modifications: 2'-deoxy-2'-fluoro-β-D-arabinofuranosyl nucleic acid (FHNA or FANA) and its α-L-epimer, ara-FHNA.

We will dissect their performance, provide the scientific rationale behind their divergent properties, and equip you with the experimental frameworks necessary to evaluate them for your specific application.

Structural Foundations: A Tale of Two Isomers

At first glance, FHNA and ara-FHNA are nearly identical. Both are arabinofuranose sugars, distinguished from native DNA's deoxyribose by the presence of a fluorine atom at the 2' position. The critical distinction lies in their stereochemistry.

• FHNA (also known as FANA): Features a 2'-fluoro group in the arabino configuration (β-D-anomer). This places the fluorine atom in an axial orientation, pointing "up" relative to the sugar ring.

• ara-FHNA: Is the α-L-anomer, which results in a different spatial arrangement of the substituents on the furanose ring.

This seemingly subtle difference in the orientation of the 2'-fluoro group has profound consequences for the oligonucleotide's helical structure, binding properties, and ultimately, its biological activity.

Head-to-Head Comparison: Key Performance Metrics

The decision to use a specific chemical modification hinges on its ability to confer a desirable set of biophysical and biological properties. Here, we compare FHNA and ara-FHNA across the most critical parameters for therapeutic oligonucleotides.

Binding Affinity to Target RNA (Tm)

Binding affinity, often quantified by the melting temperature (Tm) of the oligonucleotide-target duplex, is a primary determinant of potency. A higher Tm generally indicates a more stable duplex and, often, a more potent biological effect.

Causality Behind the Data: The superior RNA binding affinity of FHNA is attributed to its 2'-fluoro group, which pre-organizes the sugar pucker into a C3'-endo conformation. This conformation is characteristic of A-form helices, the native structure of RNA-RNA and DNA-RNA duplexes. By locking the sugar into this favorable conformation, FHNA reduces the entropic penalty of binding, thereby increasing duplex stability[1]. In contrast, ara-FHNA modifications have been shown to be destabilizing relative to a standard DNA oligonucleotide[2][3][4]. This destabilization is believed to arise from unfavorable steric interactions caused by the different orientation of its fluorine atom[3][4].

Table 1: Comparative Melting Temperature (Tm) Data

Modification	ΔTm per modification (°C) vs. DNA/RNA	Rationale
FHNA (FANA)	+1.5 to +2.5	C3'-endo sugar pucker mimics A-form helix, enhancing duplex stability[1].

| ara-FHNA | -1.0 to -3.0 | Unfavorable steric interactions from the equatorial fluorine lead to duplex destabilization[2][3]. |

Nuclease Resistance

For in vivo applications, an oligonucleotide must withstand degradation by nucleases present in serum and tissues. The phosphorothioate (PS) backbone is a first-generation modification that provides nuclease resistance, and it is often used in conjunction with 2'-sugar modifications.

Causality Behind the Data: The electronegative 2'-fluoro group in both FHNA and ara-FHNA provides a steric shield that hinders the approach of nuclease enzymes. This imparts a significant degree of nuclease resistance, which is crucial for prolonging the half-life and duration of action of the oligonucleotide in a biological system[5][6]. Studies have shown that both FHNA and ara-FHNA-modified oligonucleotides exhibit substantially higher resistance to exonuclease digestion compared to even other widely used modifications like 2'-O-Methoxyethyl (MOE) and Locked Nucleic Acid (LNA)[2][3].

Table 2: Nuclease Resistance Profile

Modification	Relative Resistance to 3'-Exonuclease	Mechanism of Protection
FHNA (FANA)	High	2'-fluoro group provides steric hindrance to nuclease enzymes[5].
ara-FHNA	High	2'-fluoro group provides steric hindrance to nuclease enzymes[2][3].

| Unmodified DNA (PS) | Moderate | Phosphorothioate backbone is resistant to cleavage. |

RNase H Activity

For many antisense applications, the desired mechanism of action is the degradation of the target mRNA. This is often achieved by designing a "gapmer" oligonucleotide that can recruit the enzyme RNase H. RNase H recognizes DNA/RNA heteroduplexes and cleaves the RNA strand.

Causality Behind the Data: An oligonucleotide's ability to support RNase H activity is highly dependent on the conformation of the duplex it forms with its RNA target. The duplex must adopt a structure that can be recognized and cleaved by the enzyme. FHNA is a particularly interesting modification because, despite its RNA-like C3'-endo pucker that enhances binding, it still forms a duplex that is a substrate for RNase H[1][7]. This makes it a "DNA-like" mimic in the context of RNase H activity. This unique combination of high affinity and RNase H competence is a key advantage of FHNA chemistry.[1][7] The ability of ara-FHNA to support RNase H is less extensively characterized but is also considered a modification compatible with this mechanism.

dot

Caption: RNase H-mediated degradation of target mRNA by an FHNA (FANA) antisense oligonucleotide.

Performance in Therapeutic Applications

The distinct biophysical profiles of FHNA and ara-FHNA translate into different performance characteristics in key therapeutic platforms.

Antisense Oligonucleotides (ASOs)

FHNA (FANA) has emerged as a leading modification for RNase H-dependent ASOs. Chimeric ASOs incorporating FHNA in the "wings" and a central "gap" of deoxynucleotides (a "gapmer" design) have demonstrated potent and sustained gene silencing in both cell culture and animal models[5][6].

• Potency: FHNA/DNA gapmers can achieve target knockdown with EC50 values comparable to siRNAs and are often 20- to 100-fold more potent than other ASO chemistries[5].

• Duration: The high nuclease resistance contributes to a prolonged duration of action, with gene silencing effects observed for up to 4 days or more after a single administration in vitro[5][6].

• In Vivo Success: FHNA-modified ASOs have shown potent gene expression downregulation in liver tissue in animal models without significant hepatotoxicity[2][3][4][8].

The destabilizing nature of ara-FHNA has made it a less favorable candidate for ASO development where high target affinity is paramount[2][3].

Small Interfering RNAs (siRNAs)

The goal of modifying siRNAs is often to enhance stability and improve pharmacokinetic properties without disrupting the RNAi machinery. FHNA (FANA) has proven to be a valuable tool in this context.

• Enhanced Stability & Potency: Incorporating FHNA units into siRNA duplexes, particularly in the sense strand, significantly enhances serum stability and can increase the potency of gene silencing[9]. A fully FANA-modified sense strand paired with an RNA antisense strand can be more potent than an unmodified siRNA[9].

• Tolerability: Unlike many other modifications, FHNA is well-tolerated at various positions within both the sense and antisense strands, offering greater flexibility in siRNA design[9].

Experimental Protocols

To empower your own comparative studies, we provide a foundational protocol for a key experiment.

Protocol: Nuclease Resistance Assay in Serum

This protocol provides a framework for assessing the stability of modified oligonucleotides in a biologically relevant medium.

Objective: To compare the degradation rate of FHNA, ara-FHNA, and control oligonucleotides in the presence of 10% fetal bovine serum (FBS).

Materials:

• 5'-labeled oligonucleotides (e.g., with a fluorescent dye)

• Fetal Bovine Serum (FBS)

• Nuclease-free water

• TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

• Gel loading buffer (e.g., 2X TBE-Urea Sample Buffer)

• Polyacrylamide gel (e.g., 15-20% TBE-Urea) and electrophoresis apparatus

• Gel imaging system

Methodology:

• Preparation: Dilute oligonucleotides to a final concentration of 1 µM in a reaction buffer (e.g., PBS).

• Reaction Setup: In separate microcentrifuge tubes, mix 18 µL of the oligonucleotide solution with 2 µL of FBS (for a final concentration of 10% serum). Prepare a "Time 0" control by adding 2 µL of nuclease-free water instead of serum to one aliquot.

• Incubation: Incubate all tubes at 37°C.

• Time Points: At designated time points (e.g., 0, 1, 4, 8, 24 hours), take a 5 µL aliquot from each reaction tube and immediately quench the reaction by mixing it with 5 µL of gel loading buffer and placing it on ice or freezing at -20°C.

• Analysis: Once all time points are collected, heat the samples at 95°C for 5 minutes, then load them onto a denaturing polyacrylamide gel.

• Electrophoresis: Run the gel according to the manufacturer's instructions until the dye front reaches the bottom.

• Imaging: Visualize the gel using a fluorescent imaging system. The intensity of the full-length oligonucleotide band at each time point is measured.

• Quantification: Quantify the percentage of intact oligonucleotide remaining at each time point relative to the Time 0 control.

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A Senior Application Scientist's Guide to Antisense Oligonucleotide Modifications: LNA vs. 2'-O-Me vs. 3'-Fluoro

For researchers, scientists, and drug development professionals in the field of oligonucleotide therapeutics, the choice of chemical modification is a critical decision that profoundly impacts the performance, safety, and ultimate success of an antisense oligonucleotide (ASO). This guide provides an in-depth, objective comparison of three pivotal second and third-generation modifications: Locked Nucleic Acid (LNA), 2'-O-Methyl (2'-O-Me), and 2'-Fluoro (2'-F). We will dissect their chemical properties, compare their performance based on experimental data, and provide validated protocols for their evaluation.

The Imperative for Chemical Modification in ASOs

Unmodified DNA or RNA oligonucleotides are of little therapeutic value due to their rapid degradation by cellular nucleases and suboptimal affinity for their target RNA.[1][2] Chemical modifications are introduced to overcome these limitations, primarily to:

• Enhance Nuclease Resistance: Protecting the ASO from degradation extends its half-life and duration of action.[3][4]

• Increase Binding Affinity: Higher affinity for the target mRNA translates to increased potency, allowing for lower effective doses.[5][6]

• Modulate RNase H Recruitment: For ASOs designed to degrade mRNA, the chemical design must permit the enzyme RNase H to recognize and cleave the RNA strand of the ASO:RNA duplex.[7][8]

• Optimize Pharmacokinetic and Safety Profiles: Modifications influence how ASOs are distributed in the body and can mitigate potential off-target effects or toxicity.[9][10]

The most common ASO design is the "gapmer," which features a central block of unmodified DNA nucleotides (the "gap") to support RNase H activity, flanked by modified nucleotides (the "wings") that confer high affinity and nuclease resistance.[7][9] This guide focuses on the modifications used in these critical wing regions.

Dissecting the Modifications: Structure and Intrinsic Properties

The performance of each modification is a direct result of its unique chemical structure, which alters the conformation and properties of the sugar-phosphate backbone.

Locked Nucleic Acid (LNA)

LNA is a third-generation modification characterized by a methylene bridge connecting the 2'-oxygen to the 4'-carbon of the ribose sugar.[7] This bridge "locks" the ribose into a rigid C3'-endo conformation, which is the ideal geometry for forming a stable A-form helix with a target RNA strand.[6]

• Key Advantages:

  • Unprecedented Binding Affinity: The pre-organized structure of LNA results in a dramatic increase in thermal stability (Tm) when hybridized to RNA, with a reported ΔTm of +4°C to +8°C per modification.[5] This allows for the design of shorter, highly potent ASOs.[10]

  • Exceptional Nuclease Resistance: The rigid structure provides excellent protection against nuclease degradation.[7][8]

• Key Disadvantages:

  • Hepatotoxicity Concerns: While highly potent, some LNA-containing ASOs have been associated with significant hepatotoxicity in animal studies, which can limit their therapeutic window.[11] This toxicity is thought to be related to off-target effects and excessive binding to cellular proteins.[6]

2'-O-Methyl (2'-O-Me)

The 2'-O-Methyl modification is a well-established second-generation chemistry where a methyl group is added to the 2'-hydroxyl of the ribose.[5][12] It is one of the most widely used modifications in oligonucleotide therapeutics.

• Key Advantages:

  • Good Balance of Properties: 2'-O-Me provides a solid increase in both nuclease resistance and binding affinity (ΔTm of approximately +1.0°C per modification) without the pronounced toxicity concerns associated with LNA.[7][13]

  • Favorable Safety Profile: It is generally considered to be well-tolerated, making it a reliable choice for therapeutic development.

• Key Disadvantages:

  • Moderate Affinity Increase: The boost in binding affinity is significantly lower than that provided by LNA, meaning that 2'-O-Me ASOs may be less potent.[13]

2'-Fluoro (2'-F)

The 2'-Fluoro modification involves the substitution of the 2'-hydroxyl group with a highly electronegative fluorine atom.

• Key Advantages:

  • Significant Affinity Enhancement: 2'-F provides a substantial increase in binding affinity (ΔTm of ~+2.5°C per modification), placing it between 2'-O-Me and LNA in terms of duplex stability.[5]

  • RNase H Compatibility: Unlike many other 2' modifications, 2'-F can support RNase H activity to some extent, although it is still typically used in the wings of a gapmer.[7]

• Key Disadvantages:

  • Potential for Off-Target Protein Binding: ASOs with 2'-F modifications have been shown to bind more strongly to certain cellular proteins, which can lead to off-target effects and toxicity, including the degradation of paraspeckle proteins like P54nrb and PSF.[4][9]

Visualizing the Chemical Structures

The subtle differences in the ribose sugar are the foundation for the distinct performance profiles of these ASOs.

Caption: Structural modifications determine ASO properties.

Performance Comparison: A Data-Driven Analysis

The choice between LNA, 2'-O-Me, and 2'-F often involves a trade-off between potency and safety. The following table summarizes their performance characteristics based on published experimental data.

Parameter	Locked Nucleic Acid (LNA)	2'-O-Methyl (2'-O-Me)	2'-Fluoro (2'-F)
Binding Affinity (ΔTm/mod)	+4.0 to +8.0 °C[5]	~ +1.0 °C[7]	~ +2.5 °C[5]
Nuclease Resistance	Excellent[7][8]	Good[3]	Good[4]
RNase H Activity Support	Does not support RNase H; must be used in gapmers[8]	Does not support RNase H; must be used in gapmers[7]	Can support RNase H activity, but less efficiently than DNA[7]
In Vitro Potency	Very High[13]	Moderate to Good[13]	High
In Vivo Potency	Up to 5-fold more potent than corresponding 2'-O-Me ASOs[11]	Good, well-established benchmark[11]	Potent, but less data available compared to LNA and 2'-O-Me
Toxicity Profile	Potential for significant hepatotoxicity[6][11]	Generally well-tolerated, favorable safety profile	Associated with off-target protein binding and potential toxicity[4]

Key Insights from the Data:

• Potency vs. Safety: LNA stands out for its exceptional potency, often achieving robust target knockdown at lower doses than its counterparts.[11] However, this comes with a well-documented risk of hepatotoxicity.[11] 2'-O-Me offers a much safer, albeit less potent, alternative.[13]

• RNase H Cleavage: For gapmer ASOs, the central DNA region is crucial. A study by Grunweller et al. found that a DNA gap of at least seven to eight nucleotides is required for full RNase H activation with LNA wings, whereas a six-nucleotide gap was sufficient for 2'-O-Me wings, suggesting LNA induces more significant conformational changes in the duplex.[7]

• Therapeutic Index: While LNA can increase potency, it does not necessarily improve the therapeutic index (the ratio of the toxic dose to the therapeutic dose). In many cases, the increased toxicity may actually decrease the therapeutic index compared to a corresponding 2'-O-Me ASO.[11]

Experimental Protocols for Comparative Evaluation

To make an informed decision, rigorous experimental validation is essential. The following protocols provide a framework for comparing ASOs with different modifications.

Experimental Workflow Overview

Caption: A streamlined workflow for ASO evaluation.

Protocol 1: Thermal Melt (Tm) Analysis for Binding Affinity

Causality: The melting temperature (Tm) is the temperature at which 50% of the duplex ASO:RNA dissociates. A higher Tm indicates stronger binding affinity. This assay provides the most direct measure of the affinity enhancement conferred by a modification.

Methodology:

• Preparation: Resuspend the ASO and a complementary single-stranded RNA target in a suitable buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0).

• Hybridization: Mix the ASO and target RNA at equimolar concentrations (e.g., 1-2 µM). Heat the mixture to 95°C for 5 minutes to dissociate any secondary structures, then allow it to cool slowly to room temperature to anneal.

• Measurement: Use a UV-Vis spectrophotometer equipped with a temperature controller. Monitor the absorbance at 260 nm as the temperature is increased from a starting temperature (e.g., 25°C) to a final temperature (e.g., 95°C) in small increments (e.g., 0.5°C/minute).

• Analysis: The absorbance will increase as the duplex melts (hyperchromic effect). The Tm is determined by calculating the first derivative of the melting curve; the peak of this curve corresponds to the Tm.

Protocol 2: Nuclease Stability Assay

Causality: This assay mimics the in vivo environment by exposing the ASO to nucleases found in serum. The rate of degradation is a direct measure of the stability conferred by the modifications.

Methodology:

• Incubation: Incubate the ASO (e.g., at 1 µM final concentration) in a solution containing 90% human or mouse serum at 37°C.

• Time Points: At various time points (e.g., 0, 1, 4, 8, 24, 48 hours), take an aliquot of the reaction and immediately quench nuclease activity by adding a dissociation buffer (containing proteinase K or a strong denaturant like urea) and freezing on dry ice.

• Analysis: Analyze the integrity of the ASO at each time point using gel electrophoresis (e.g., polyacrylamide gel electrophoresis - PAGE). The amount of full-length, intact ASO is quantified by densitometry.

• Half-Life Calculation: Plot the percentage of intact ASO versus time. The half-life (t1/2) is the time required for 50% of the ASO to be degraded. A study comparing LNA, 2'-O-Me, and phosphorothioate ASOs found that LNA gapmers had a half-life of ~15 hours in human serum, slightly better than the 12-hour half-life of 2'-O-Me gapmers.[7]

Protocol 3: In Vitro Target Knockdown Assay

Causality: This is the functional readout of ASO activity. By introducing the ASO into cells, we can measure its ability to find its target mRNA and mediate its degradation, which directly assesses potency.

Methodology:

• Cell Culture: Plate cells known to express the target gene at an appropriate density and allow them to adhere overnight.

• Transfection: Transfect the cells with the ASOs at a range of concentrations (e.g., 1 nM to 100 nM) using a suitable transfection reagent (e.g., Lipofectamine). Include a negative control ASO with a scrambled sequence.

• Incubation: Incubate the cells for 24-48 hours post-transfection to allow for ASO uptake and target mRNA degradation.

• RNA Extraction & cDNA Synthesis: Harvest the cells, extract total RNA, and reverse transcribe it into cDNA.

• Quantitative PCR (qPCR): Perform qPCR using primers specific for the target mRNA and a stable housekeeping gene (e.g., GAPDH) for normalization.

• Analysis: Calculate the relative expression of the target mRNA in ASO-treated cells compared to untreated or negative control-treated cells. Plot the dose-response curve to determine the IC50 (the concentration at which 50% of target reduction is achieved). A comparative study found an LNA gapmer to have an IC50 of 0.4 nM, while the corresponding 2'-O-Me ASO had an IC50 of ~220 nM, demonstrating the significantly higher potency of LNA in this context.[13]

Conclusion and Recommendations

The selection of an ASO modification is a multi-factorial decision that requires balancing the pursuit of maximum potency against the imperative of safety and tolerability.

• LNA is the modification of choice when the highest possible potency is required, and its use may enable the development of shorter, more specific ASOs. However, its application demands a rigorous and early assessment of the hepatotoxicity profile.

• 2'-O-Me represents a robust, reliable, and well-understood modification. It is an excellent choice for programs where a proven safety profile is paramount, even at the cost of moderately lower potency compared to LNA.

• 2'-F offers a middle ground in terms of binding affinity. Its unique properties may be advantageous in specific applications, but researchers must remain vigilant about the potential for off-target protein interactions.

Ultimately, the optimal choice depends on the specific target, the therapeutic indication, and the risk-benefit profile acceptable for the intended patient population. The experimental framework provided here serves as a guide for generating the critical data needed to make a scientifically sound and strategically advantageous decision in your ASO drug development program.

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• Fluiter, K., et al. (2003). In vivo tumor growth inhibition and biodistribution studies of locked nucleic acid (LNA) antisense oligonucleotides. Nucleic Acids Research, 31(3), 953-962. [Link]

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• Prakash, T.P. (2011). An overview of antisense oligonucleotide drug discovery and development. Current Opinion in Chemical Biology, 15(4), 563-573.
• Burel, S.A., et al. (2016). The impact of LNA-modified antisense oligonucleotides on the RNA cleavage activity of RNase H. Nucleic Acids Research, 44(4), 1803-1812.
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• 8. In vivo tumor growth inhibition and biodistribution studies of locked nucleic acid (LNA) antisense oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Drug Discovery Perspectives of Antisense Oligonucleotides [biomolther.org]
• 10. researchgate.net [researchgate.net]
• 11. Antisense oligonucleotides containing locked nucleic acid improve potency but cause significant hepatotoxicity in animals - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Comparison of different antisense strategies in mammalian cells using locked nucleic acids, 2'-O-methyl RNA, phosphorothioates and small interfering RNA - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Specificity: Assessing Off-Target Effects of 2'-Fluoro-Modified siRNAs

For researchers, scientists, and drug development professionals venturing into the world of RNA interference (RNAi), the promise of exquisitely specific gene silencing is often tempered by the challenge of off-target effects. This guide provides an in-depth technical comparison of siRNAs incorporating 2'-Fluoro (2'-F) modifications, a key strategy to enhance specificity and mitigate unintended transcript silencing. We will delve into the mechanisms of off-target effects, compare 2'-F-modified siRNAs with other common chemical modifications, and provide detailed experimental protocols for their rigorous assessment.

The Double-Edged Sword of siRNA: Understanding Off-Target Effects

Small interfering RNAs (siRNAs) guide the RNA-induced silencing complex (RISC) to cleave and degrade messenger RNA (mRNA) with perfect complementarity, leading to potent gene silencing.[1][2] However, the specificity of this process is not absolute. Off-target effects, the unintended silencing of genes other than the intended target, represent a significant hurdle in both basic research and therapeutic applications.[1][3][4][5]

The primary driver of off-target effects is the "seed region" of the siRNA guide strand, comprising nucleotides 2 through 8 at the 5' end.[1][6][7] This short sequence can bind to the 3' untranslated region (3' UTR) of unintended mRNAs with partial complementarity, mimicking the action of endogenous microRNAs (miRNAs).[1][5][7][8][9] This miRNA-like binding can lead to either translational repression or degradation of the off-target mRNA, introducing confounding variables into experiments and potential toxicity in therapeutic settings.[1][9]

Beyond seed-mediated effects, siRNAs can also trigger the innate immune system by activating pattern recognition receptors like Toll-like receptors (TLRs), leading to a global, sequence-independent transcriptional upheaval that can mask the desired on-target phenotype.[]

The Role of Chemical Modifications: A Focus on 2'-Fluoro Modifications

To counteract these challenges, chemical modification of the siRNA duplex has become a standard practice.[3][4][5] These modifications can enhance nuclease resistance, improve pharmacokinetic properties, and, crucially, reduce off-target effects.[3][4] Among the arsenal of available modifications, 2'-ribose modifications such as 2'-O-methyl (2'-OMe) and 2'-Fluoro (2'-F) are the most common.[4][5][]

The 2'-F modification, where a hydroxyl group on the ribose sugar is replaced by a fluorine atom, offers a unique combination of properties. It enhances the thermal stability of the siRNA duplex and provides significant protection against nuclease degradation.[11][12] Importantly, 2'-F modifications are well-tolerated within the RISC complex and can, in some instances, even improve on-target potency.[11][12][13]

The central hypothesis for how such modifications reduce off-target effects lies in modulating the thermodynamics of seed region binding. By altering the binding affinity, these modifications can disfavor the imperfect pairing with off-target transcripts while still permitting the extensive, high-affinity binding required for on-target cleavage.

Figure 1: The siRNA-mediated gene silencing pathway, highlighting on-target and off-target mechanisms.

Comparative Analysis of 2'-Fluoro Modified siRNAs

The decision to use a specific chemical modification pattern is a critical aspect of siRNA design. Here, we compare the performance of 2'-F modified siRNAs against unmodified siRNAs and the commonly used 2'-OMe modification.

On-Target Potency

A systematic study by Davis et al. (2020) evaluated the impact of 2'-F versus 2'-OMe modifications at the 3'-terminus of 20-mer guide strands. Their findings revealed that for a majority of sequences, a 3'-terminal 2'-OMe modification negatively impacted on-target activity, whereas the 2'-F modification was generally better tolerated.[14][15] Interestingly, introducing an additional 2'-F modification at position 5 within the seed region could partially rescue the negative effect of the 3'-terminal 2'-OMe.[14][15] This highlights the intricate interplay between the type and position of chemical modifications.

Modification Pattern	On-Target Silencing Efficiency (Relative to Unmodified)	Key Findings	Reference
Unmodified siRNA	Baseline	Prone to degradation and off-target effects.
2'-O-Methyl (Guide Strand)	Generally maintained or slightly reduced	Can reduce off-target effects, but potency can be sequence-dependent.[4]
2'-Fluoro (Guide Strand)	Maintained or enhanced	Well-tolerated by RISC, enhances stability.[11][12]
2'-F at 3'-terminus of 20-mer guide	Generally higher than 2'-OMe at the same position	Less detrimental to on-target activity compared to 2'-OMe at this specific position.
2'-OMe at 3'-terminus of 20-mer guide	Often reduced	Can negatively impact on-target silencing for many sequences.[14][15]

Off-Target Specificity

While direct, large-scale comparative data on the off-target profiles of 2'-F versus 2'-OMe modified siRNAs from transcriptome-wide analyses are not abundantly available in a consolidated format, the general consensus is that both modifications can reduce off-target effects.[] The mechanism is thought to involve a reduction in the binding affinity of the seed region to partially complementary off-target transcripts.

A study by Jackson et al. (2006) demonstrated that a 2'-OMe modification at position 2 of the guide strand significantly reduced the number of off-target transcripts.[4] While this study did not include a direct comparison with 2'-F, the principle of sterically hindering or altering the thermodynamics of seed-region binding is applicable to both modifications. The smaller size of the fluorine atom compared to the methyl group may lead to different effects on RISC-guide strand interactions and off-target binding, suggesting that the optimal modification strategy may be sequence-dependent.

Modification	Impact on Seed-Mediated Off-Targeting	Rationale
Unmodified siRNA	High potential for off-target effects.	Unaltered seed region thermodynamics.
2'-O-Methyl (in seed region)	Generally reduced.	Steric hindrance and altered binding affinity disfavor imperfect pairing.[16]
2'-Fluoro (in seed region)	Generally reduced.	Alters duplex stability and conformation, potentially disfavoring off-target binding.[13]

Experimental Protocols for Assessing Off-Target Effects

Rigorous assessment of off-target effects is paramount. A multi-pronged approach, combining genome-wide analysis with targeted validation, is recommended.

Transcriptome-Wide Analysis: RNA-Sequencing (RNA-Seq)

RNA-Seq provides a comprehensive and unbiased view of all transcriptional changes induced by an siRNA.

Objective: To identify all on- and off-target gene expression changes across the transcriptome.

Methodology:

• Cell Culture and Transfection:

  • Plate cells at a density that will result in 60-80% confluency at the time of transfection.

  • Transfect cells with the siRNA of interest (e.g., unmodified, 2'-F modified) and a non-targeting control siRNA. Use a validated transfection reagent and protocol optimized for the cell line.

  • Include a mock-transfected control (transfection reagent only) to assess the effects of the delivery vehicle.

  • Perform transfections in biological triplicate for each condition.

• RNA Isolation and Quality Control:

  • Harvest cells 24-48 hours post-transfection.

  • Isolate total RNA using a reputable kit that preserves small RNAs.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer) to ensure high-quality, intact RNA.

• Library Preparation and Sequencing:

  • Prepare sequencing libraries from the isolated RNA. This typically involves poly(A) selection or ribosomal RNA depletion.

  • Perform high-throughput sequencing on a platform such as Illumina NovaSeq.

• Data Analysis:

  • Align sequencing reads to a reference genome.

  • Quantify gene expression levels.

  • Perform differential gene expression analysis to identify genes that are significantly up- or downregulated in the siRNA-treated samples compared to the non-targeting control.

  • Analyze the 3' UTRs of downregulated genes for the presence of seed region matches to the transfected siRNA to identify potential seed-mediated off-targets.

Figure 2: Workflow for RNA-Seq analysis of siRNA off-target effects.

Targeted Validation: Dual-Luciferase Reporter Assay

This assay provides a quantitative method to validate specific, predicted seed-mediated off-target interactions.

Objective: To confirm that a predicted off-target gene is a direct target of the siRNA's seed region.

Methodology:

• Vector Construction:

  • Clone the 3' UTR of the putative off-target gene downstream of a reporter gene (e.g., Renilla luciferase) in a reporter vector.

  • As a control, create a mutant version of the 3' UTR where the seed match sequence is altered.

  • This vector should also contain a second reporter gene (e.g., Firefly luciferase) under a constitutive promoter to serve as an internal control for transfection efficiency and cell viability.

• Co-transfection:

  • Co-transfect cells with the reporter plasmid (wild-type or mutant 3' UTR) and the siRNA of interest or a non-targeting control.

• Luciferase Activity Measurement:

  • After 24-48 hours, lyse the cells and measure the activity of both Renilla and Firefly luciferases using a dual-luciferase assay system.

• Data Analysis:

  • Normalize the Renilla luciferase activity to the Firefly luciferase activity for each sample.

  • A significant reduction in the normalized Renilla luciferase activity in the presence of the siRNA and the wild-type 3' UTR, but not with the mutant 3' UTR or the non-targeting control, confirms a direct, seed-mediated interaction.

Sources

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• 2. siRNA Features—Automated Machine Learning of 3D Molecular Fingerprints and Structures for Therapeutic Off-Target Data [mdpi.com]
• 3. cyverse-network-analysis-tutorial.readthedocs-hosted.com [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. Systematic analysis of siRNA and mRNA features impacting fully chemically modified siRNA efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 6. academic.oup.com [academic.oup.com]
• 7. assaygenie.com [assaygenie.com]
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• 9. Identifying siRNA-induced off-targets by microarray analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. rsc.org [rsc.org]
• 13. assets.fishersci.com [assets.fishersci.com]
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• 16. The siRNA Off-Target Effect Is Determined by Base-Pairing Stabilities of Two Different Regions with Opposite Effects - PMC [pmc.ncbi.nlm.nih.gov]

Decoding Conformational Secrets: A Guide to Circular Dichroism for Analyzing 3'-Fluoro-Modified Oligonucleotides

Introduction: The Critical Role of Conformation in Oligonucleotide Therapeutics

In the landscape of modern drug development, chemically modified oligonucleotides represent a frontier of therapeutic innovation, offering unprecedented specificity in targeting genetic drivers of disease. Modifications such as the introduction of a 3'-fluoro group are strategically employed to enhance properties like nuclease resistance and binding affinity.[1] However, these chemical alterations are not benign; they invariably influence the three-dimensional structure of the oligonucleotide. This conformational impact is paramount, as the therapeutic efficacy of an oligonucleotide is intrinsically linked to its ability to adopt a specific, biologically active conformation.

Circular Dichroism (CD) spectroscopy emerges as a powerful, non-destructive, and highly sensitive technique for interrogating these structural nuances.[2] It provides a unique fingerprint of a molecule's chirality and secondary structure in solution, making it an indispensable tool for researchers, scientists, and drug development professionals. This guide provides an in-depth comparison of how the 3'-fluoro modification alters oligonucleotide conformation, supported by experimental data and a robust, self-validating protocol for CD analysis.

Pillar 1: The "Why" - Fundamentals of Circular Dichroism for Nucleic Acids

Circular Dichroism spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules.[2] For nucleic acids, the primary sources of chirality are the D-deoxyribose (or D-ribose) sugar and the helical arrangement of the bases.[2] This makes CD exceptionally sensitive to the secondary structure of DNA and RNA.

The resulting CD spectrum, a plot of ellipticity against wavelength (typically 200-320 nm), provides a distinct signature for different nucleic acid conformations.[3]

• B-form DNA: The canonical, right-handed double helix prevalent under physiological conditions. Its CD spectrum is characterized by a positive band around 275 nm, a negative band near 245 nm, and a crossover point (zero ellipticity) at approximately 258 nm.[4][5]

• A-form RNA/DNA: A more compact, right-handed helix often adopted by RNA duplexes and DNA in dehydrating conditions. This conformation exhibits a dominant positive peak shifted to around 260 nm and a deep negative peak near 210 nm.[3]

• Z-form DNA: A left-handed helix that can form in sequences with alternating purines and pyrimidines. Its spectrum is roughly an inversion of the B-form, with a negative band near 290 nm and a positive band around 260 nm.[3][6]

These spectral differences arise from changes in the spatial arrangement of the base chromophores, which are dictated by parameters like sugar pucker and glycosidic bond orientation.[7]

Pillar 2: The "What" - 3'-Fluoro Modification as a Conformational Driver

The conformation of the sugar ring, known as "sugar pucker," is a key determinant of the overall helical structure. In natural DNA, the sugar typically adopts a C2'-endo pucker, which is characteristic of the B-form helix. In contrast, RNA favors a C3'-endo pucker, predisposing it to the A-form helical geometry.

The introduction of a highly electronegative fluorine atom at the 3' position of the sugar ring profoundly influences its conformational preference. This modification often locks the sugar into a C3'-endo pucker. This "conformational locking" is a direct consequence of the stereoelectronic effects of the fluorine atom. By forcing a C3'-endo conformation, the 3'-fluoro modification effectively pre-organizes the oligonucleotide strand for an A-form helical structure.[8]

This causal relationship can be visualized as a logical pathway:

Caption: Logical pathway from chemical modification to spectroscopic output.

Comparative Analysis: Unmodified vs. 3'-Fluoro-Modified Oligonucleotides

The conformational shift induced by 3'-fluoro modification is readily apparent in the CD spectrum. A direct comparison between an unmodified DNA oligonucleotide and its 3'-fluoro-modified counterpart will typically reveal a transition from a B-form to an A-form signature.

Feature	Unmodified DNA (Typical)	3'-Fluoro-Modified DNA (Expected)	Conformational Interpretation
Positive Peak (λmax)	~275 nm	~260 nm	Shift indicates a change in base stacking and tilt, characteristic of a B-to-A transition.[3]
Negative Peak (λmin)	~245 nm	~210 nm (often more intense)	Appearance of a strong negative band at 210 nm is a hallmark of the A-form helix.[3]
Crossover (Zero Ellipticity)	~258 nm	~240 nm	A blue-shift in the crossover point accompanies the B-to-A transition.
Overall Structure	B-form Helix	A-form Helix	The modification drives the duplex toward an RNA-like conformation.

This data clearly demonstrates that CD spectroscopy can be used to quantitatively assess the structural consequences of 3'-fluoro modification.

Experimental Protocol: A Self-Validating Workflow for CD Analysis

To ensure data integrity and reproducibility, a robust experimental protocol is essential. This workflow incorporates quality control checks at each stage.

Step 1: Sample Preparation & Quantification

• Oligonucleotide Synthesis & Purification: Synthesize and purify both unmodified and 3'-fluoro-modified oligonucleotides using standard methods (e.g., solid-phase synthesis followed by HPLC purification).[9]

• Quantification: Accurately determine the concentration of the oligonucleotide stock solutions using UV-Vis spectroscopy at 260 nm.[9] Use the calculated molar extinction coefficient for each sequence for precision.

• Buffer Preparation: Prepare a suitable buffer, typically a sodium phosphate or Tris buffer (e.g., 10 mM Sodium Phosphate, 100 mM NaCl, pH 7.2).[9] Filter the buffer through a 0.22 µm filter to remove particulates.

• Sample Annealing: For duplex studies, mix equimolar amounts of the complementary strands. Heat the solution to 95°C for 5 minutes and allow it to cool slowly to room temperature over several hours. This ensures proper duplex formation.

• Final Dilution: Dilute the annealed sample in the CD buffer to a final concentration that gives an absorbance (A260) between 0.5 and 1.0 in the cuvette to be used. A typical concentration is 5-10 µM.[10]

Step 2: Instrument Setup & Data Acquisition

• Instrument Warm-up: Turn on the CD spectropolarimeter and the nitrogen purge. Allow the lamp to warm up for at least 30 minutes for stable output. Nitrogen flushing is critical to prevent ozone formation and damage to optics below 200 nm.[11]

• Cuvette Selection: Use a quartz cuvette with a known pathlength, typically 0.1 cm.[10] Ensure the cuvette is scrupulously clean.

• Parameter Setup: Configure the acquisition parameters.

  • Wavelength Range: 320 nm to 200 nm.[11]

  • Scanning Speed: 100 nm/min.

  • Bandwidth: 1 nm.[11]

  • Data Pitch: 0.5 nm.

  • Averaging: Scan each sample 3-5 times to improve the signal-to-noise ratio.[11]

  • Temperature Control: Use a Peltier temperature controller set to a constant temperature, typically 20°C or 25°C.[12]

• Baseline Correction: Acquire a baseline spectrum of the buffer in the same cuvette under the identical conditions used for the sample. This is a critical self-validating step.

• Sample Measurement: Acquire the CD spectrum for the unmodified and 3'-fluoro-modified oligonucleotide samples.

Step 3: Data Processing & Analysis

• Baseline Subtraction: Subtract the buffer baseline spectrum from each of the sample spectra.

• Averaging: Average the multiple scans for each sample.

• Conversion to Molar Ellipticity: Convert the raw data (in millidegrees) to Molar Ellipticity ([θ]) using the following formula: [θ] = (mdeg * 100) / (c * l * N) Where:

  • mdeg is the recorded ellipticity in millidegrees.

  • c is the molar concentration of the oligonucleotide.

  • l is the pathlength of the cuvette in cm.

  • N is the number of nucleotides in the sequence.

• Data Visualization: Plot Molar Ellipticity [θ] vs. Wavelength (nm) for comparative analysis.

Caption: Experimental workflow for CD analysis of oligonucleotides.

Conclusion

Circular Dichroism spectroscopy is an elegant and highly informative technique for characterizing the structural impact of chemical modifications on oligonucleotides. As demonstrated, the 3'-fluoro modification acts as a potent conformational switch, biasing the sugar pucker towards a C3'-endo conformation and thereby promoting a global shift from a B-form to an A-form helix. This guide provides the foundational knowledge and a validated experimental framework for researchers to confidently employ CD spectroscopy in their drug development pipelines, ensuring that the conformational properties of their therapeutic candidates are well-understood and optimized for biological activity.

References

• Applied Photophysics. (n.d.). Circular Dichroism for Nucleic Acids: DNA and RNA Structure Interpretation. Retrieved from [Link]

• Watts, J. K., et al. (2011). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. Nucleic Acids Research, 39(12), 5292–5303. Available from: [Link]

• Thadke, S. A., et al. (2014). Insights from Crystal Structures into the Opposite Effects on RNA Affinity by the S- and R-6′-Methyl Backbone Modifications of 3′-Fluoro Hexitol Nucleic Acid (FHNA). Nucleic Acids Research, 42(12), 8097–8106. Available from: [Link]

• Grunberger, D., et al. (1970). Coding and Conformational Properties of Oligonucleotides Modified with the Carcinogen N-2-Acetylaminofluorene. Proceedings of the National Academy of Sciences, 66(2), 488-494. Available from: [Link]

• Kypr, J., et al. (2009). Circular dichroism and conformational polymorphism of DNA. Nucleic Acids Research, 37(6), 1713–1725. Available from: [Link]

• Wang, A. H., et al. (1982). Vibrational circular dichroism of A-, B-, and Z-form nucleic acids in the PO2-stretching region. Biochemistry, 21(11), 2690-2696. Available from: [Link]

• Creative Biostructure. (n.d.). A Beginner's Guide to Circular Dichroism Spectroscopy. Retrieved from [Link]

• Doornbos, J. (1983). Conformational Analysis of Modified Oligonucleotides: NMR and CD Studies. Rijksuniversiteit te Leiden.

• ResearchGate. (n.d.). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3'-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. Retrieved from [Link]

• Marras, A. E., et al. (2019). Validation of circular dichroic spectroscopy of synthetic oligonucleotide PS2.M for K+ concentration measurements. Scientific Reports, 9(1), 1-10. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Raje, M., & Padh, H. (1998). Influence of divalent cations on the conformation of phosphorothioate oligodeoxynucleotides: a circular dichroism study. Antisense & Nucleic Acid Drug Development, 8(5), 415-422. Available from: [Link]

• Doornbos, J., et al. (1983). Conformational analysis of oligoarabinonucleotides. An NMR and CD study. Nucleic Acids Research, 11(13), 4583-4600. Available from: [Link]

• Kypr, J., et al. (2009). Circular dichroism and conformational polymorphism of DNA. RSC Publishing. Available from: [Link]

• Nakanishi, K., et al. (2005). Synthesis and Circular Dichroism of Tetraarylporphyrin-Oligonucleotide Conjugates. Journal of the American Chemical Society, 127(12), 4172-4173. Available from: [Link]

• ResearchGate. (n.d.). Circular dichroism spectra of single stranded oligonucleotide sequences. Retrieved from [Link]

• ChemRxiv. (2023). Impact of 2'-fluoro nucleobase modifications on CD detection, sensitivity and specificity of short oligonucleotides bound to alginate hydrogels. Available from: [Link]

• Martin, F. H., & Tinoco Jr, I. (1980). Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA. Nucleic Acids Research, 8(10), 2295-2299. Available from: [Link]

• ResearchGate. (n.d.). FIG. 5. Circular Dichroism (CD) and NMR spectroscopy confirm secondary.... Retrieved from [Link]

• Cantor, C. R., et al. (1970). Oligonucleotide interactions. 3. Circular dichroism studies of the conformation of deoxyoligonucleotides. Biopolymers, 9(9), 1059-1077. Available from: [Link]

• Guga, P., et al. (2022). An Influence of Modification with Phosphoryl Guanidine Combined with a 2′-O-Methyl or 2′-Fluoro Group on the Small-Interfering-RNA Effect. International Journal of Molecular Sciences, 23(19), 11845. Available from: [Link]

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• 5. Influence of divalent cations on the conformation of phosphorothioate oligodeoxynucleotides: a circular dichroism study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vibrational circular dichroism of A-, B-, and Z-form nucleic acids in the PO2-stretching region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Guide to Circular Dichroism in DNA and RNA Structural Analysis - Creative Proteomics [iaanalysis.com]
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• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Introduction: N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a highly modified nucleoside analog, pivotal in the synthesis of specialized oligonucleotides for research and therapeutic development.[1][] Its complex structure, featuring benzoyl and dimethoxytrityl (DMT) protecting groups and a fluorine substitution, necessitates a nuanced understanding of its chemical properties and potential hazards. This guide provides a comprehensive, step-by-step protocol for the proper disposal of this compound, ensuring the safety of laboratory personnel and compliance with environmental regulations. Our approach is grounded in established safety principles, treating the disposal process not as a mere afterthought, but as an integral part of the experimental workflow.

Part 1: Hazard Assessment - The Foundation of Safe Disposal

Based on available data for analogous compounds, N6-protected and fluorinated adenosine derivatives are classified with significant health hazards.[3] The causality behind our stringent disposal protocol is directly linked to this hazard assessment.

Table 1: Hazard Profile and Personal Protective Equipment (PPE)

Parameter	Identifier/Specification	Source
Chemical Name	N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine	-
CAS Number	170871-87-1	[1]
Physical Form	Solid Powder	[4]
Primary Hazards	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationH350: May cause cancer (Carcinogenicity, Category 1B)	[3]
Mandatory PPE	- Nitrile Gloves (or other chemically resistant gloves)- Safety Goggles with Side Shields or a Face Shield- Laboratory Coat- Work within a certified chemical fume hood	[3]

The potential carcinogenicity (H350) is the most critical factor, mandating that this compound be handled as a hazardous substance, with waste streams managed under strict regulatory frameworks like the Resource Conservation and Recovery Act (RCRA) in the United States.[5] All disposal procedures must aim to prevent environmental release and human exposure.

Part 2: The Disposal Workflow: A Step-by-Step Protocol

This protocol is designed as a self-validating system. Each step logically follows from the hazard assessment to ensure containment and compliance.

Step 1: Immediate Segregation at the Point of Generation

The first principle of proper waste management is accurate categorization and segregation.[6][7] Never mix incompatible waste streams. For N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, waste will typically be generated in three forms:

• Solid Waste: Unused or expired pure compound, contaminated weigh paper, spatulas, and disposable labware (e.g., pipette tips).

• Liquid Waste (Non-Aqueous): Solutions of the compound dissolved in organic solvents (e.g., acetonitrile, dichloromethane).

• Contaminated PPE: Gloves, bench protectors, or wipes used during handling.

Causality: Segregation is crucial because final disposal methods, such as incineration or chemical treatment, are highly specific to the chemical composition of the waste. Mixing chlorinated solvents with non-chlorinated solvents, for example, can significantly increase disposal costs and complexity.[7]

Step 2: Waste Collection and Container Management

All waste containing this compound must be collected as hazardous chemical waste.

• Select the Correct Container:

  • Solid Waste: Use a wide-mouth, sealable container made of a compatible material (e.g., HDPE - High-Density Polyethylene). The container must be in good condition, free of damage, and have a secure, leak-proof lid.[5][8]

  • Liquid Waste: Use a designated, solvent-compatible waste container (e.g., a safety can for flammable solvents or a glass bottle for corrosive materials). Ensure the container is compatible with all components of the liquid waste.[7]

  • Never use open beakers or flasks for waste accumulation.

• Properly Label the Container: Clear, detailed labels are non-negotiable.[6] The label must be affixed to the container before any waste is added and must include:

  • The words "Hazardous Waste"

  • Full chemical name(s) of all contents, including solvents. Avoid abbreviations.

  • The specific hazards (e.g., "Carcinogen," "Irritant").

  • The accumulation start date (the date the first drop of waste was added).

  • The name and contact information of the responsible researcher or lab.

• Accumulate Waste Safely:

  • Keep the waste container sealed at all times, except when adding waste.[8] This prevents the release of vapors, which is critical given the respiratory irritation hazard (H335).

  • Do not overfill containers. Leave at least 10% of headspace (one inch) to allow for expansion.[8]

  • Store the waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory. This area must be at or near the point of generation and under the control of the lab personnel.[8]

  • Use secondary containment (such as a spill tray) to capture any potential leaks.[5][6]

Step 3: Decontamination and Empty Container Disposal

Empty containers that once held N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine are not "empty" in a regulatory sense. They must be decontaminated or disposed of as hazardous waste.

• Decontamination Procedure: Due to the compound's carcinogenic potential, it should be treated as an "acute hazardous waste."[9]

  • Rinse the empty container (e.g., the original product vial) three times with a suitable solvent capable of dissolving the compound (e.g., acetonitrile or methanol).

  • Crucially, each rinse (the "rinsate") must be collected and disposed of as hazardous liquid waste. [9]

  • The volume of solvent for each rinse should be approximately 5-10% of the container's volume.[9]

• Disposal of the Rinsed Container:

  • After the triple rinse, obliterate or remove the original manufacturer's label to prevent confusion.[9]

  • While regulations may permit the disposal of a triple-rinsed container as non-hazardous waste, the most prudent and trustworthy practice for a compound with carcinogenic potential is to dispose of the rinsed container in the solid hazardous waste stream.

Step 4: Final Disposal via Institutional Channels

Laboratory personnel should never personally transport hazardous waste or attempt to dispose of it outside of official channels.

• Storage: Keep the sealed, labeled waste containers in your lab's designated SAA.

• Pickup Request: Once a container is full or has been in accumulation for the maximum allowed time (typically six to twelve months, check local regulations), contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[5][6]

• Documentation: Maintain detailed records of all hazardous waste generated and disposed of. This documentation is a legal requirement and essential for safety audits.[6]

Visualization of the Disposal Workflow

The following diagram illustrates the logical flow for the safe handling and disposal of waste generated from N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Caption: Disposal workflow for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance. ACTenviro. [Link]

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• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• N6-Benzoyl-3-deoxy-5-O-DMT-3-fluoroadenosine. Polysil. [Link]

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A Strategic Guide to Personal Protective Equipment for Handling N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

As researchers and drug development professionals, our work requires the synthesis and handling of novel chemical entities. N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a prime example of a complex, modified nucleoside with significant potential in therapeutic and research applications. However, its very novelty and structural modifications necessitate a rigorous and well-reasoned approach to safety. This guide provides essential, in-depth guidance on the personal protective equipment (PPE) required to handle this compound safely, moving beyond a simple checklist to explain the causality behind each recommendation.

Part 1: Hazard Deconstruction & Risk Assessment

Understanding the "why" behind PPE is the foundation of a robust safety culture. The potential hazards of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine stem from its constituent parts and its likely, though unconfirmed, biological activity.

• The Precautionary Principle: For most research compounds, a complete toxicological profile is unavailable. A Safety Data Sheet (SDS) for a closely related compound, N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine, indicates it may cause skin, eye, and respiratory irritation and is suspected of causing cancer[1]. Given the structural similarities, we must apply the precautionary principle and handle N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine as a potent compound with unknown long-term health effects. Engineering controls should be the primary method for containment, with PPE serving as a critical secondary line of defense[2].

• Modified Nucleoside Core: Nucleoside analogs are designed to interact with cellular machinery. This inherent biological activity is a primary concern. Incorporation into DNA or RNA, or inhibition of essential enzymes like polymerases, could lead to cytotoxic or mutagenic effects[3]. The toxicity of such analogs can vary by orders of magnitude, making cautious handling paramount[3][4].

• 3'-Fluoro Group: The substitution of a hydroxyl group with fluorine can dramatically alter a molecule's biological properties, often enhancing its metabolic stability and potency[5][6]. This modification is a key reason to treat the compound with a higher degree of caution, as it can increase the potential for unintended biological interactions[7].

• Protecting Groups (DMT & Benzoyl): While the 4,4'-dimethoxytrityl (DMT) and benzoyl groups are stable on the molecule, the reagents used to attach or remove them are hazardous. For instance, DMT chloride, a related precursor, is corrosive and causes severe skin burns and eye damage[8][9][10]. Any degradation of the parent compound could release derivatives of these molecules.

• Physical Form & Routes of Exposure: This compound is typically a solid powder[11]. This presents a significant inhalation risk . Fine powders can easily become airborne, especially during weighing and transfer, and enter the respiratory system. Other primary routes of exposure include skin absorption from direct contact and eye contact from splashes or airborne particles.

Part 2: The Multi-Barrier PPE Protocol

A multi-barrier PPE strategy is essential to mitigate the identified risks. This approach ensures overlapping layers of protection for all potential exposure routes. All PPE selection and use must comply with OSHA standards, including 29 CFR 1910.132 (General PPE), 1910.134 (Respiratory Protection), and 1910.138 (Hand Protection)[12].

Barrier 1: Skin and Body Protection

This is the foundational barrier against direct contact and contamination.

PPE Component	Specification	Rationale and Best Practices
Gloves	Double-gloving with 100% nitrile gloves.	Rationale: Double-gloving provides a critical safety buffer. If the outer glove is torn or contaminated, the inner glove continues to offer protection. Nitrile is selected for its general resistance to a wide range of chemicals. Best Practices: Change the outer glove immediately after handling the compound or every 30-60 minutes. Always remove gloves using the proper technique to avoid skin contact and wash hands thoroughly after removal[13].
Lab Coat/Gown	Disposable, solid-front gown with long sleeves and tight-fitting elastic cuffs.	Rationale: A disposable gown prevents the contamination of personal clothing and eliminates the risk of carrying potent compounds outside the lab. The solid front and elastic cuffs provide a more complete barrier than a standard lab coat[2].
General Attire	Long pants and fully enclosed, fluid-resistant shoes.	Rationale: This is the minimum requirement for any laboratory work to protect against spills and physical hazards[13].

Barrier 2: Eye and Face Protection

Protecting the eyes and face is critical, as these are highly permeable routes of exposure.

PPE Component	Specification	Rationale and Best Practices
Primary Eye Protection	ANSI Z87-rated chemical splash goggles.[13]	Rationale: Goggles provide a 360-degree seal around the eyes, offering superior protection from airborne powders and liquid splashes compared to safety glasses[14].
Secondary Face Protection	Full-face shield.	Rationale: A face shield must be worn in addition to goggles when there is a higher risk of splashes, such as when handling stock solutions or during spill cleanup[13][14]. It provides an additional barrier for the entire face.

Barrier 3: Respiratory Protection

Given the inhalation risk posed by the powdered form of this compound, respiratory protection is non-negotiable for certain tasks. All respirator use must be part of a formal respiratory protection program as required by OSHA (29 CFR 1910.134)[15].

Task / Condition	Required Respiratory Protection	Rationale
Weighing/Handling Powder	Use of a certified chemical fume hood, powder containment hood, or glove box.	Primary Control: Engineering controls are the most effective way to prevent inhalation exposure[2][16]. Open handling of potent powders on the benchtop is strictly prohibited[17].
Weighing/Handling Powder (No Hood)	Not Recommended. If unavoidable, a Powered Air-Purifying Respirator (PAPR) is required.[2][18]	Rationale: A PAPR provides a higher protection factor than N95 masks and is essential if engineering controls are not available or fail.
Working with Dilute Solutions	Work within a chemical fume hood.	Rationale: While the risk of powder inhalation is gone, there is still a risk of generating aerosols or vapors, especially if the solvent is volatile.

Part 3: Operational Plans & Disposal

Properly using and disposing of PPE is as important as selecting it.

Experimental Workflow and PPE Selection

The following diagram outlines the decision-making process for selecting appropriate PPE based on the experimental task.

References

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